{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

• CAS: 1142209-86-6

Core Science & Biosynthesis

A Comprehensive Technical Guide to the Synthesis and Characterization of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Abstract

This technical guide provides a detailed methodology for the synthesis and comprehensive characterization of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, a heterocyclic compound of significant interest in medicinal chemistry. The piperidine and 2-sulfonylthiophene moieties are prevalent scaffolds in the development of novel therapeutic agents. This document offers an in-depth exploration of a robust synthetic pathway, from commercially available starting materials to the final product, including detailed experimental protocols and the rationale behind procedural choices. Furthermore, it outlines a full suite of analytical techniques for structural verification and purity assessment, including NMR spectroscopy, mass spectrometry, and infrared spectroscopy. This guide is intended for researchers, chemists, and professionals in the field of drug discovery and development.

Introduction: Significance in Medicinal Chemistry

The compound {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid incorporates several structural features that are highly valued in modern drug design. The piperidine ring is a ubiquitous scaffold in medicinal chemistry, known for its ability to confer favorable pharmacokinetic properties such as improved solubility and metabolic stability.[1][2] The acetic acid substituent at the 4-position provides a crucial acidic handle for interacting with biological targets or for further chemical modification.

The (5-bromo-2-thienyl)sulfonyl group is another key pharmacophore. The thiophene ring is a bioisostere of the phenyl ring, often used to modulate electronic properties and metabolic profiles. The sulfonamide linkage is a stable and versatile functional group found in numerous approved drugs, capable of forming critical hydrogen bonds with protein targets.[3] The bromine atom offers a site for further functionalization via cross-coupling reactions, enabling the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.[4] This combination of structural motifs makes the title compound a valuable building block for developing novel therapeutics targeting a wide range of diseases.[5][6]

Retrosynthetic Analysis and Synthetic Strategy

The synthesis of the target molecule is most logically approached through a two-step sequence starting from commercially available precursors: the sulfonylation of a piperidine-4-ylacetate ester followed by saponification of the ester to yield the final carboxylic acid.

Logical Relationship Diagram

Caption: Retrosynthetic analysis of the target compound.

This strategy is advantageous as it utilizes readily available starting materials and employs high-yielding, well-established chemical transformations. The use of an ethyl ester of the piperidine starting material serves as a protecting group for the carboxylic acid, preventing unwanted side reactions during the sulfonylation of the piperidine nitrogen.

Experimental Protocols: A Step-by-Step Guide

This section provides a detailed, self-validating protocol for the synthesis of the title compound.

Synthesis of Ethyl {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetate (Intermediate)

The first step involves the nucleophilic substitution reaction between the secondary amine of ethyl piperidin-4-ylacetate and 5-bromo-2-thiophenesulfonyl chloride.

Experimental Workflow Diagram

Caption: Workflow for the sulfonylation reaction.

Protocol:

• Reagent Preparation: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve ethyl piperidin-4-ylacetate (1.0 eq.) and a non-nucleophilic base such as triethylamine (1.5 eq.) in anhydrous dichloromethane (DCM).

• Reaction Setup: Cool the solution to 0 °C using an ice-water bath.

• Addition of Sulfonyl Chloride: Dissolve 5-bromo-2-thiophenesulfonyl chloride (1.1 eq.) in a minimal amount of anhydrous DCM and add it dropwise to the stirred piperidine solution over 15-20 minutes. The formation of triethylamine hydrochloride salt may be observed as a white precipitate.

• Reaction Progression: After the addition is complete, remove the ice bath and allow the reaction mixture to warm to room temperature. Stir for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel and separate the layers. Wash the organic layer sequentially with water and brine.

• Isolation and Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate the solvent in vacuo. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure intermediate ester.[3]

Causality Insight: Triethylamine is used to neutralize the HCl byproduct generated during the reaction, driving the equilibrium towards product formation. Anhydrous conditions are crucial as sulfonyl chlorides can react with water. The reaction is initiated at 0 °C to control the initial exothermic reaction.

Synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (Target Compound)

The final step is the hydrolysis of the ethyl ester to the carboxylic acid, achieved through saponification.

Protocol:

• Reaction Setup: Dissolve the purified ethyl ester intermediate (1.0 eq.) in a mixture of tetrahydrofuran (THF) and water.

• Hydrolysis: Add an excess of a base, such as lithium hydroxide (LiOH) (2-3 eq.), to the solution.

• Reaction Progression: Stir the mixture at room temperature for 2-4 hours, monitoring the disappearance of the starting material by TLC.

• Acidification and Extraction: Once the reaction is complete, concentrate the mixture in vacuo to remove the THF. Dilute the remaining aqueous solution with water and wash with a water-immiscible organic solvent like ethyl acetate to remove any unreacted starting material. Carefully acidify the aqueous layer to a pH of ~2-3 with a dilute acid (e.g., 1M HCl).

• Isolation: The target carboxylic acid will typically precipitate upon acidification. The solid can be collected by vacuum filtration, washed with cold water, and dried under high vacuum to yield the final product. If the product is an oil, it can be extracted with an organic solvent like ethyl acetate.

Causality Insight: LiOH is a common reagent for ester hydrolysis as it is effective and the resulting lithium carboxylate salt is typically soluble in the reaction medium. Acidification protonates the carboxylate salt, leading to the precipitation of the less soluble free carboxylic acid, which facilitates its isolation.

Physicochemical and Spectroscopic Characterization

Thorough characterization is essential to confirm the identity, structure, and purity of the synthesized {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Physical Properties

Property	Expected Value
Appearance	White to off-white solid
Molecular Formula	C₁₁H₁₄BrNO₄S₂
Molecular Weight	384.26 g/mol
Solubility	Soluble in DMSO, DMF, and aqueous base

Spectroscopic Data

The following tables summarize the expected spectroscopic data for the final compound.

Table 1: Predicted ¹H NMR Data (400 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment	Rationale
~12.1	broad s	1H	H OOC-	Carboxylic acid proton, typically broad and downfield.[7]
~7.65	d	1H	Thiophene CH (position 3)	Proton adjacent to sulfonyl group on thiophene ring.
~7.35	d	1H	Thiophene CH (position 4)	Proton adjacent to bromine on thiophene ring.
~3.60	m	2H	Piperidine CH ₂ (axial, positions 2,6)	Deshielded by adjacent sulfonyl group.
~2.70	m	2H	Piperidine CH ₂ (equatorial, positions 2,6)	Deshielded by adjacent sulfonyl group.
~2.20	d	2H	-CH ₂COOH	Methylene protons of the acetic acid side chain.
~1.95	m	1H	Piperidine CH (position 4)	Methine proton at the junction of the side chain.
~1.70	m	2H	Piperidine CH ₂ (axial, positions 3,5)
~1.25	m	2H	Piperidine CH ₂ (equatorial, positions 3,5)

Table 2: Predicted ¹³C NMR Data (100 MHz, DMSO-d₆)

Chemical Shift (δ, ppm)	Assignment	Rationale
~173.5	C =O	Carboxylic acid carbon.[8]
~142.0	Thiophene C -S (position 2)	Carbon attached to the sulfonyl group.
~135.0	Thiophene C -H (position 3)
~131.0	Thiophene C -H (position 4)
~118.0	Thiophene C -Br (position 5)	Carbon bearing the bromine atom.
~46.0	Piperidine C H₂ (positions 2,6)	Carbon alpha to the sulfonamide nitrogen.
~40.5	-C H₂COOH	Methylene carbon of the acetic acid side chain.
~34.0	Piperidine C H (position 4)	Methine carbon.
~31.0	Piperidine C H₂ (positions 3,5)

Table 3: Mass Spectrometry and Infrared Spectroscopy Data

Technique	Expected Values
MS (ESI-)	m/z [M-H]⁻ expected around 382.9/384.9, corresponding to the bromine isotopes (⁷⁹Br/⁸¹Br).
IR (KBr, cm⁻¹)	~2500-3300 (broad, O-H stretch of carboxylic acid), ~1700 (C=O stretch), ~1340 & ~1160 (asymmetric and symmetric S=O stretches of sulfonamide).[9]

Conclusion

This guide has detailed a reliable and efficient synthetic route for the preparation of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. The described protocols are based on well-established chemical principles, ensuring high yields and purity. The comprehensive characterization data provides a benchmark for researchers to validate their synthetic outcomes. Given its valuable structural motifs, this compound represents a significant building block for the discovery of new chemical entities with potential therapeutic applications.

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physicochemical properties of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

An In-depth Technical Guide to the Physicochemical Properties of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Prepared by: Gemini, Senior Application Scientist

Foreword

This technical guide provides a comprehensive overview of the essential physicochemical properties of the novel heterocyclic compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. As a molecule incorporating a sulfonamide linkage, a substituted thiophene ring, and a carboxylic acid moiety, its characteristics are of significant interest to researchers in medicinal chemistry and drug development. Understanding these properties is paramount for predicting its pharmacokinetic behavior, designing robust analytical methods, and formulating it for further study. This document synthesizes known data with expert analysis of its structural components to provide actionable insights for scientific professionals. We will delve into the identity, core properties, and the critical analytical methodologies required for its characterization, explaining not just the how, but the fundamental why behind each experimental choice.

Chemical Identity and Structural Architecture

The subject of this guide is a complex small molecule whose name precisely describes its structure: an acetic acid group attached to the 4-position of a piperidine ring, which in turn is N-sulfonylated with a 5-bromo-2-thienyl group.

Molecular Structure

The two-dimensional chemical structure is depicted below, illustrating the connectivity of the thiophene, sulfonamide, piperidine, and acetic acid moieties.

Figure 1: 2D Structure of the Title Compound.

Core Chemical Identifiers

A summary of the key identifiers and fundamental computed properties for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is presented below. It is important to note that while this compound is available from specialized chemical suppliers, a unique CAS number has not been universally assigned in major public databases at the time of this writing.

Property	Value	Source
IUPAC Name	{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid	-
CAS Number	Not assigned	-
Molecular Formula	C₁₁H₁₄BrNO₄S₂	[1]
Molecular Weight	368.27 g/mol	[1]
Physical State	Predicted: White to off-white crystalline solid	-

Physicochemical Properties: Data and Implications

The physicochemical profile of a compound dictates its behavior in both chemical and biological systems. The following section details the known and predicted properties of the title molecule.

Summary of Properties

Parameter	Experimental Value	Predicted Value / Expert Assessment	Significance in Drug Development
Melting Point (°C)	Data not available	>150 °C	Indicator of purity and lattice energy.
Aqueous Solubility	Data not available	Low	Affects dissolution, absorption, and formulation options.
Solubility (Organic)	Data not available	Soluble in DMSO, DMF; sparingly in MeOH, EtOH	Crucial for selecting solvents for analysis and reaction.
pKa	Data not available	~4.0 - 5.0 (Carboxylic Acid)	Governs ionization state, solubility, and receptor binding.[2]
LogP	Data not available	~2.5 - 3.5	Measures lipophilicity, impacting permeability and metabolism.[3]
Polar Surface Area	~92 Ų (Calculated)	-	Influences membrane permeability and oral bioavailability.

In-Depth Analysis

• Solubility: The molecule possesses a single, highly polar carboxylic acid group capable of ionization. However, the bulk of the structure, comprising the bromothienyl and piperidine rings, is large and lipophilic. Consequently, its solubility in neutral aqueous media is expected to be low. Solubility will increase significantly at pH values above its pKa (pH > 6), where the carboxylate anion is formed.

• Acidity (pKa): The compound has one primary acidic center: the carboxylic acid proton. Its pKa is expected to be in the typical range for an aliphatic carboxylic acid, approximately 4.0 to 5.0.[2] The piperidine nitrogen, being part of a sulfonamide, is non-basic. The lone pair of electrons on the nitrogen is delocalized by the powerful electron-withdrawing sulfonyl group, rendering it incapable of accepting a proton under physiological conditions. Understanding the pKa is critical, as the molecule's charge state will change dramatically between the stomach (pH ~2) and the intestine (pH ~6-7), affecting its absorption and distribution.

• Lipophilicity (LogP/LogD): LogP, the partition coefficient between octanol and water, is a key measure of a drug's lipophilicity.[3] Due to its substantial nonpolar surface area, the LogP is predicted to be moderately high. However, the more biologically relevant metric is LogD, which accounts for ionization at a given pH. At pH 7.4 (physiological pH), the carboxylic acid will be deprotonated, making the molecule more polar and lowering its effective lipophilicity (LogD < LogP).

Analytical and Characterization Protocols

Rigorous analytical characterization is essential to confirm the identity, purity, and properties of any research compound. The following are field-proven protocols tailored for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Workflow for Compound Characterization

A systematic approach is required to ensure the quality of each synthesized batch. The following workflow outlines the logical sequence of analysis.

Figure 2: Recommended analytical workflow for quality control.

Protocol: Purity Determination by RP-HPLC

High-Performance Liquid Chromatography (HPLC) is the standard for assessing the purity of pharmaceutical compounds.[4] This reversed-phase method is designed to provide excellent separation of the main compound from potential impurities.

• Rationale: A C18 column provides a nonpolar stationary phase suitable for retaining the lipophilic molecule. The mobile phase gradient starts with high aqueous content and increases in organic solvent (acetonitrile) to elute the compound. Formic acid is added to maintain a low pH (~2.7), which protonates the carboxylic acid group.[5] This uncharged state enhances retention and prevents peak tailing, ensuring a sharp, symmetrical peak for accurate quantification.

• Methodology:

  • Instrumentation: HPLC system with a quaternary pump, autosampler, column oven, and UV/DAD detector.

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient Program:

    • 0-2 min: 10% B

    • 2-15 min: 10% to 90% B

    • 15-18 min: 90% B

    • 18-20 min: 10% B (re-equilibration)

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 30 °C.

  • Detection: UV at 254 nm.

  • Sample Preparation: Prepare a 1.0 mg/mL stock solution in DMSO. Dilute to 50 µg/mL with 50:50 Water:Acetonitrile.

  • System Suitability (Self-Validation): Before analysis, inject a standard solution five times. The relative standard deviation (RSD) for the peak area should be ≤2.0%, and the tailing factor for the main peak should be between 0.8 and 1.5.[6][7]

Protocol: Experimental pKa Determination

Potentiometric titration is a highly reliable method for determining dissociation constants.[8] It involves monitoring the pH of a solution as a titrant is added incrementally.

• Rationale: As a strong base (NaOH) is added to a solution of our acidic compound, the carboxylic acid is neutralized. The pH changes slowly at first, then rapidly near the equivalence point. The pKa is the pH at which the acid is exactly half-neutralized, corresponding to the midpoint of the steepest part of the titration curve.[9] Maintaining constant ionic strength with KCl minimizes activity coefficient variations.[8]

• Methodology:

  • Instrumentation: Calibrated pH meter with a glass electrode, automated titrator or manual burette, magnetic stirrer.

  • Reagents: 0.01 M HCl, 0.01 M NaOH (standardized), 1 M KCl.

  • Calibration (Self-Validation): Calibrate the pH meter using standard buffers of pH 4.00, 7.00, and 10.00 before starting.[8]

  • Sample Preparation: Accurately weigh ~10 mg of the compound and dissolve it in 40 mL of water. Add 10 mL of 1 M KCl to maintain ionic strength. Some co-solvent (e.g., methanol, up to 10%) may be needed if solubility is poor.

  • Titration:

    • Adjust the initial pH of the sample solution to ~2.5 with 0.01 M HCl.

    • Titrate the solution by adding small, precise aliquots (e.g., 0.02 mL) of standardized 0.01 M NaOH.

    • Record the pH after each addition, allowing the reading to stabilize.

    • Continue the titration until the pH reaches ~11.0.

  • Data Analysis: Plot pH (y-axis) versus the volume of NaOH added (x-axis). The pKa is determined from the pH value at the half-equivalence point on the resulting sigmoid curve.

Relationship Between Structure, Ionization, and Properties

The interplay between the molecular structure and its environment (specifically pH) is critical. The ionization of the carboxylic acid group is a central pivot for several key properties.

Figure 3: Influence of pH on the ionization state and properties.

As illustrated, at a pH below the pKa, the compound is predominantly in its neutral, protonated form, which is more lipophilic and less water-soluble. Conversely, at a pH above the pKa, it exists as the deprotonated, anionic carboxylate, leading to increased aqueous solubility and decreased lipophilicity. This pH-dependent behavior is fundamental to predicting its absorption profile in the gastrointestinal tract.

Conclusion

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a molecule with distinct physicochemical characteristics defined by its composite structure. It is an acidic, moderately lipophilic compound with predicted low aqueous solubility in its neutral form. The protocols and analyses presented in this guide provide a robust framework for its accurate characterization, ensuring data integrity for research and development activities. A thorough understanding of its properties, particularly the interplay between pKa, solubility, and lipophilicity, is essential for any scientist working with this compound and is the cornerstone of rational drug design and development.

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spectroscopic analysis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

An In-depth Technical Guide to the Spectroscopic Analysis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Introduction

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a multifaceted molecule featuring a brominated thiophene ring, a sulfonamide linkage, a piperidine core, and a carboxylic acid moiety. This unique combination of functional groups suggests potential applications in medicinal chemistry, where such scaffolds are integral to the development of novel therapeutic agents. A thorough spectroscopic analysis is paramount for the unambiguous confirmation of its chemical structure, purity assessment, and for providing a basis for understanding its chemical behavior.

This guide provides a comprehensive overview of the expected spectroscopic characteristics of {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, drawing upon established principles of spectroscopic interpretation and data from related chemical structures. The methodologies and interpretations presented herein are designed to equip researchers, scientists, and drug development professionals with the necessary tools to effectively analyze this compound.

Molecular Structure and Key Functional Groups

A foundational understanding of the molecule's architecture is essential for interpreting its spectroscopic data. The key structural features include:

• 5-Bromo-2-thienylsulfonyl group: This moiety is expected to exhibit characteristic signals for the brominated thiophene ring in NMR and its sulfonyl group in IR spectroscopy.

• Piperidine ring: A saturated heterocyclic system, the conformation of which will influence the NMR spectrum.

• Acetic acid side chain: This introduces a carboxylic acid group, which has distinct spectroscopic signatures in both IR and NMR.

Caption: Molecular structure of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of the molecule.

Experimental Protocol: NMR Spectroscopy

• Sample Preparation: Dissolve 5-10 mg of the compound in 0.5-0.7 mL of a suitable deuterated solvent (e.g., DMSO-d6, CDCl3, or Methanol-d4). The choice of solvent is critical as the acidic proton of the carboxylic acid may exchange with protic solvents.

• ¹H NMR Acquisition:

  • Acquire a standard ¹H NMR spectrum using a 400 MHz or higher field spectrometer.

  • Typical parameters: 32 scans, relaxation delay of 1-2 seconds, spectral width covering -2 to 12 ppm.

• ¹³C NMR Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Typical parameters: 1024 or more scans, relaxation delay of 2-5 seconds, spectral width covering 0 to 200 ppm.

• 2D NMR (Optional but Recommended):

  • Perform COSY (Correlated Spectroscopy) to establish ¹H-¹H spin-spin coupling networks.

  • Perform HSQC (Heteronuclear Single Quantum Coherence) to correlate directly attached ¹H and ¹³C atoms.

  • Perform HMBC (Heteronuclear Multiple Bond Correlation) to identify long-range (2-3 bond) ¹H-¹³C correlations, which is crucial for assigning quaternary carbons and connecting different spin systems.

Predicted ¹H NMR Spectral Data

Proton Assignment	Predicted Chemical Shift (ppm)	Multiplicity	Integration	Notes
COOH	10-12	Broad Singlet	1H	Chemical shift is highly dependent on solvent and concentration. May be a broad, exchangeable proton.
Thiophene H	7.0 - 7.5	Doublet	1H	Proton on the thiophene ring.
Thiophene H	6.8 - 7.2	Doublet	1H	Proton on the thiophene ring.
Piperidine CH (axial)	2.8 - 3.2	Multiplet	2H	Protons adjacent to the nitrogen atom.
Piperidine CH (equatorial)	3.4 - 3.8	Multiplet	2H	Protons adjacent to the nitrogen atom.
Piperidine CH₂	1.5 - 2.0	Multiplet	4H	Remaining piperidine ring protons.
Piperidine CH	1.8 - 2.2	Multiplet	1H	Proton at the 4-position of the piperidine ring.
CH₂COOH	2.2 - 2.5	Doublet	2H	Protons of the acetic acid methylene group.

Predicted ¹³C NMR Spectral Data

Carbon Assignment	Predicted Chemical Shift (ppm)	Notes
COOH	170 - 180	Carboxylic acid carbonyl carbon.
Thiophene C-Br	110 - 125	Carbon bearing the bromine atom.
Thiophene C-S	125 - 140	Carbon adjacent to the sulfur atom in the thiophene ring.
Thiophene C-H	120 - 135	Protonated carbons of the thiophene ring.
Piperidine C-N	45 - 55	Carbons adjacent to the nitrogen atom.
Piperidine C4	30 - 40	Carbon at the 4-position of the piperidine ring.
Piperidine CH₂	25 - 35	Remaining piperidine ring carbons.
CH₂COOH	35 - 45	Methylene carbon of the acetic acid group.

Infrared (IR) Spectroscopy

IR spectroscopy is instrumental in identifying the key functional groups present in the molecule.

Experimental Protocol: IR Spectroscopy

• Sample Preparation:

  • Solid State (ATR): Place a small amount of the solid sample directly on the diamond crystal of an Attenuated Total Reflectance (ATR) accessory.

  • Solid State (KBr pellet): Grind 1-2 mg of the sample with ~100 mg of dry potassium bromide (KBr) and press into a thin, transparent pellet.

• Data Acquisition:

  • Record the spectrum over the range of 4000 to 400 cm⁻¹.

  • Perform a background scan prior to the sample scan.

Predicted IR Absorption Bands

Functional Group	Predicted Wavenumber (cm⁻¹)	Intensity	Notes
O-H (Carboxylic Acid)	2500 - 3300	Broad	Very broad absorption due to hydrogen bonding.
C-H (Aromatic)	3000 - 3100	Medium	Stretching vibrations of the thiophene ring protons.
C-H (Aliphatic)	2850 - 3000	Medium	Stretching vibrations of the piperidine and acetic acid CH₂ groups.
C=O (Carboxylic Acid)	1700 - 1730	Strong	Carbonyl stretch of the carboxylic acid.
S=O (Sulfonamide)	1320 - 1360 and 1140 - 1180	Strong	Asymmetric and symmetric stretching vibrations of the sulfonyl group.[1][2][3]
C-N (Piperidine)	1180 - 1250	Medium	Stretching vibration of the carbon-nitrogen bond.
C-S (Thiophene)	600 - 800	Medium	Characteristic vibrations of the thiophene ring.
C-Br	500 - 600	Medium-Strong	Carbon-bromine stretching vibration.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of the molecule, further confirming its identity.

Experimental Protocol: Mass Spectrometry

• Sample Preparation: Prepare a dilute solution of the compound (e.g., 1 mg/mL) in a suitable solvent such as methanol or acetonitrile.

• Ionization: Electrospray ionization (ESI) is a suitable technique for this molecule, likely forming [M+H]⁺ in positive ion mode or [M-H]⁻ in negative ion mode.

• Mass Analysis:

  • Acquire a full scan mass spectrum to determine the molecular ion peak.

  • Perform tandem mass spectrometry (MS/MS) on the molecular ion to obtain fragmentation data, which can be used to confirm the structure.

Predicted Mass Spectrometry Data

• Molecular Weight: 397.31 g/mol

• Expected Molecular Ion Peaks:

  • Positive Mode (ESI+): m/z ≈ 398.0 (for ⁷⁹Br) and 400.0 (for ⁸¹Br) corresponding to [M+H]⁺. The isotopic pattern of bromine (approximately 1:1 ratio of ⁷⁹Br and ⁸¹Br) will result in two prominent peaks separated by 2 Da.

  • Negative Mode (ESI-): m/z ≈ 396.0 (for ⁷⁹Br) and 398.0 (for ⁸¹Br) corresponding to [M-H]⁻.

• Key Fragmentation Pathways:

  • Loss of the carboxylic acid group (-COOH, 45 Da).

  • Cleavage of the sulfonamide bond.

  • Fragmentation of the piperidine ring.

Caption: A typical workflow for the spectroscopic analysis of the target compound.

Conclusion

The requires a multi-technique approach. While this guide provides predicted data based on the analysis of its constituent functional groups, experimental verification is essential. The combination of NMR, IR, and Mass Spectrometry will provide a comprehensive and unambiguous characterization of this molecule, which is a critical step in its potential development for various scientific applications.

References

• Baxter, J. N., Cymerman-Craig, J., & Willis, J. B. (1955). The infrared spectra of some sulphonamides. Journal of the Chemical Society (Resumed), 669. [Link]

• Uno, T., Machida, K., & Hanai, K. (1966). Infrared spectra of sulfonamide derivatives. II. Thiophene, thiadiazole, and isoxazole derivatives. Chemical & Pharmaceutical Bulletin, 14(7), 756-762. [Link]

• Benmebarek, S., Boussaa Sabiha, A., Benmebarek, I. E., & Merazig, H. (2018). Synthesis and characterization of a new complex based on antibiotic: Zirconium complex. ResearchGate. [Link]

• Feairheller, W. R., & Katon, J. E. (1964). The vibrational spectra of sulfones. Spectrochimica Acta, 20(7), 1099-1108. [Link]

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• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. The infrared spectra of some sulphonamides - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]

An In-depth Technical Guide to {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid: Synthesis, Properties, and Therapeutic Potential

For Researchers, Scientists, and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

This technical guide provides a comprehensive overview of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, a heterocyclic compound of interest in medicinal chemistry. This document details its chemical identity, a robust synthetic pathway, physicochemical properties, and explores its potential therapeutic applications based on the biological activities of structurally related molecules.

Chemical Identity and Structure

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a molecule featuring a central piperidine ring substituted with an acetic acid moiety and a 5-bromo-2-thienylsulfonyl group. The presence of the halogenated thiophene, the sulfonamide linkage, and the carboxylic acid functional group suggests its potential as a scaffold for developing novel therapeutic agents.

Identifier	Value
IUPAC Name	2-(1-((5-bromothiophen-2-yl)sulfonyl)piperidin-4-yl)acetic acid
CAS Number	1142209-86-6
Molecular Formula	C₁₁H₁₄BrNO₄S₂
Molecular Weight	384.27 g/mol

The structural features of this molecule, particularly the sulfonamide group linked to a heterocyclic ring, are common motifs in a variety of biologically active compounds, including antibacterial, anti-inflammatory, and anticancer agents. The bromine atom on the thiophene ring offers a potential site for further chemical modification, such as cross-coupling reactions, to explore structure-activity relationships (SAR).

Synthetic Pathway

The synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid can be efficiently achieved through a two-step process, commencing with commercially available starting materials. The overall synthetic workflow is depicted below.

Caption: Proposed two-step synthesis of the target compound.

Experimental Protocol: Step 1 - Synthesis of 5-Bromothiophene-2-sulfonyl chloride

This initial step involves the sulfonation of 2-bromothiophene to yield the key intermediate, 5-bromothiophene-2-sulfonyl chloride.

Materials:

• 2-Bromothiophene

• Chlorosulfonic acid

• Dichloromethane (DCM)

• Sodium sulfate (Na₂SO₄)

• Water (deionized)

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer and under an inert atmosphere (e.g., nitrogen or argon), dissolve 2-bromothiophene in dichloromethane.

• Cool the solution to -10 °C to 0 °C using an ice-salt bath.

• Slowly add chlorosulfonic acid dropwise to the cooled solution, maintaining the temperature below 5 °C.

• After the addition is complete, allow the reaction mixture to slowly warm to room temperature and stir for 1-2 hours.

• Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Once the reaction is complete, carefully pour the mixture into ice-water to quench the excess chlorosulfonic acid.

• Separate the organic layer and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, and dry over anhydrous sodium sulfate.

• Remove the solvent under reduced pressure to obtain 5-bromothiophene-2-sulfonyl chloride as a crude product, which can be used in the next step without further purification.

Experimental Protocol: Step 2 - Coupling and Deprotection

This step involves the coupling of the synthesized sulfonyl chloride with a protected piperidine derivative, followed by the removal of the protecting group to yield the final product.

Materials:

• 5-Bromothiophene-2-sulfonyl chloride

• (1-Boc-piperidin-4-yl)acetic acid[1]

• Triethylamine (TEA) or other suitable base

• Dichloromethane (DCM)

• Trifluoroacetic acid (TFA)

Procedure:

• Dissolve (1-Boc-piperidin-4-yl)acetic acid and triethylamine in dichloromethane in a round-bottom flask.

• Add a solution of 5-bromothiophene-2-sulfonyl chloride in dichloromethane dropwise to the mixture at room temperature.

• Stir the reaction mixture at room temperature for 12-24 hours, monitoring the progress by TLC.

• Upon completion, wash the reaction mixture with water and brine.

• Dry the organic layer over anhydrous sodium sulfate and concentrate under reduced pressure to obtain the Boc-protected intermediate.

• Dissolve the crude Boc-protected compound in dichloromethane.

• Add trifluoroacetic acid to the solution and stir at room temperature for 1-2 hours to remove the Boc protecting group.[2]

• Monitor the deprotection by TLC.

• Once the reaction is complete, remove the solvent and excess TFA under reduced pressure.

• The crude product can be purified by recrystallization or column chromatography to yield {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Physicochemical Properties

Property	Predicted Value/Information	Source/Basis
Melting Point	Expected to be a solid at room temperature.	Based on the properties of similar sulfonamides and carboxylic acids.
Solubility	Likely soluble in polar organic solvents like DMSO and DMF.	General solubility of sulfonamides.
pKa	The carboxylic acid group will have an acidic pKa.	Standard pKa of carboxylic acids.
LogP	Moderately lipophilic.	Calculated based on structural fragments.

Potential Therapeutic Applications and Biological Rationale

Direct biological activity data for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is not currently published. However, the structural motifs present in the molecule are found in numerous compounds with established pharmacological activities, suggesting potential avenues for investigation.

Anti-inflammatory and Anticancer Potential

Thiophene-benzenesulfonamide derivatives have been identified as promising leads for the treatment of multidrug-resistant tuberculosis.[3] Furthermore, compounds containing the 2-(thiophen-2-yl)acetic acid scaffold have been investigated as inhibitors of microsomal prostaglandin E synthase-1 (mPGES-1), a key enzyme in the inflammatory pathway and a target in cancer therapy.[4] The sulfonamide moiety is a well-known pharmacophore in a variety of therapeutic agents, including cyclooxygenase-2 (COX-2) inhibitors, which are used to treat inflammation and pain.[5]

Caption: Hypothetical inhibition of the COX-2 pathway.

Neurological and Other Applications

Piperidine derivatives are integral to the design of drugs targeting the central nervous system. They are found in pharmaceuticals for a wide range of conditions, including Alzheimer's disease and schizophrenia. Additionally, various sulfonamide derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial and antifungal properties.[6][7] The specific combination of the brominated thienylsulfonyl group and the piperidinylacetic acid moiety in the target compound warrants investigation into these and other therapeutic areas.

Conclusion and Future Directions

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a synthetically accessible compound with structural features that suggest potential for biological activity. The provided synthetic route offers a reliable method for its preparation, enabling further investigation into its physicochemical properties and pharmacological profile. Future research should focus on the in vitro and in vivo evaluation of this compound in relevant biological assays to determine its therapeutic potential. Structure-activity relationship studies, facilitated by the reactive bromine handle, could lead to the development of novel and potent drug candidates.

References

• Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics. Archiv der Pharmazie.
• Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition. Frontiers in Chemistry.
• (1-Boc-piperidin-4-yl)acetic acid, 98% | 157688-46-5. J&K Scientific.
• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications.
• N-Terminal Deprotection - Fmoc removal. Aapptec Peptides.
• Identification of thiophene-benzenesulfonamide derivatives for the treatment of multidrug-resistant tuberculosis. European Journal of Medicinal Chemistry.
• Exploring Anti-inflammatory Potential of Thiazolidinone Derivatives of Benzenesulfonamide via Synthesis, Molecular Docking and Biological Evaluation. Anti-Inflammatory & Anti-Allergy Agents in Medicinal Chemistry.
• Synthesis and in vitro antifungal activity of 2-aryl-5-phenylsulfonyl-1,3,4-thiadiazole deriv

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• 1. jk-sci.com [jk-sci.com]
• 2. peptide.com [peptide.com]
• 3. Crystal structure and Hirshfeld analysis of 2-(5-bromo­thio­phen-2-yl)aceto­nitrile - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Identification of 2-(thiophen-2-yl)acetic Acid-Based Lead Compound for mPGES-1 Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Biological Evaluation of Novel 2‐(Piperidin‐4‐yl)‐1,2,3,4‐tetrahydroisoquinoline and 2‐(Piperidin‐4‐yl)decahydroisoquinoline Antimycotics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Synthesis and in vitro antifungal activity of 2-aryl-5-phenylsulfonyl-1,3,4-thiadiazole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

discovery and history of thienylsulfonyl piperidine derivatives

An In-depth Technical Guide to the Discovery and History of Thienylsulfonyl Piperidine Derivatives

Abstract

The piperidine scaffold is one of the most ubiquitous and vital heterocyclic motifs in modern medicinal chemistry, forming the structural core of numerous pharmaceuticals.[1][2][3] Its combination with a thienylsulfonyl moiety creates a class of compounds with significant potential for biological activity. This guide provides a comprehensive overview of the discovery, history, and development of thienylsulfonyl piperidine derivatives and related analogues. We will explore their synthetic origins, the evolution of their pharmacological applications with a deep dive into their role as inhibitors of Fatty Acid Amide Hydrolase (FAAH), and the critical structure-activity relationships that have guided their development. Through detailed protocols, data-driven case studies, and mechanistic diagrams, this document serves as a technical resource for researchers and drug development professionals engaged in the exploration of this important chemical space.

The Thienylsulfonyl Piperidine Scaffold: A Primer

The thienylsulfonyl piperidine core is a chemical structure characterized by a six-membered piperidine ring where the nitrogen atom is bonded to a sulfonyl group, which is in turn attached to a five-membered thiophene ring.[4] This arrangement combines the conformational flexibility and synthetic tractability of the piperidine ring with the specific electronic and steric properties of the thienylsulfonyl group.[1][2][4]

The significance of this scaffold in drug discovery lies in its utility as a versatile building block.[4] The piperidine ring is a privileged structure found in over twenty classes of pharmaceuticals, valued for its ability to orient substituents in precise three-dimensional space to optimize interactions with biological targets.[1][2] The electron-withdrawing nature of the sulfonyl group can influence the chemical properties of the piperidine ring and provides a strong hydrogen bond acceptor, which is often crucial for target binding.[4]

While the direct thienylsulfonyl piperidine structure has been explored in various contexts, its broader family of piperidine- and piperazine-containing sulfonamides and ureas has gained prominence, particularly in the pursuit of modulators for the endocannabinoid system.

Historical Context and Synthetic Evolution

The chemistry of piperidine derivatives has been a cornerstone of organic synthesis since the late 19th century, but the specific focus on 1-(2-thienylsulfonyl)piperidine and its derivatives emerged much more recently, with interest growing in the early 2000s.[4] This coincided with advancements in sulfonylation techniques that made the integration of sulfonyl groups into complex molecules more efficient.[4]

Core Synthetic Strategy

The construction of these derivatives typically follows a logical, multi-step sequence. The primary causality behind this experimental choice is to build the core scaffold first and then introduce reactive functional groups that allow for diversification and the exploration of structure-activity relationships (SAR).

A foundational synthetic approach involves the reaction of a piperidine derivative with thiophene-2-sulfonyl chloride, often in the presence of a base like triethylamine, to form the sulfonamide bond.[4] Further functionalization, for example at the 2- or 4-position of the piperidine ring, allows for the introduction of groups like a carbonyl chloride, which is a highly reactive intermediate for creating amides or esters.[4]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buy 1-(2-Thienylsulfonyl)piperidine-2-carbonyl chloride | 941867-69-2 [smolecule.com]

Unveiling the Therapeutic Potential of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid: A Technical Guide to Target Identification and Validation

For Researchers, Scientists, and Drug Development Professionals

Abstract

The compound {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid represents a compelling chemical scaffold with significant potential for therapeutic intervention. Its unique combination of a brominated thiophene, a sulfonylpiperidine linker, and an acetic acid moiety suggests a broad range of possible biological activities. This in-depth technical guide provides a comprehensive framework for the systematic identification and validation of its molecular targets. We will delve into the rationale behind hypothesized targets based on structural analogy to known bioactive molecules and present a detailed, multi-pronged experimental strategy to elucidate its mechanism of action. This guide is intended to empower researchers to unlock the full therapeutic promise of this intriguing molecule.

Introduction: Deconstructing the Molecule for Mechanistic Clues

The structure of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a composite of well-recognized pharmacophores, each contributing to its potential biological activity profile. A thorough understanding of these components is critical for formulating a logical and efficient target discovery campaign.

• The Thiophene Ring: Thiophene and its derivatives are privileged structures in medicinal chemistry, known to exhibit a wide array of pharmacological properties, including anti-inflammatory, anticancer, antimicrobial, and antipsychotic effects.[1][2] The presence of a bromine atom can further enhance biological activity through halogen bonding or by serving as a reactive handle for covalent interactions.

• The Sulfonylpiperidine Core: The sulfonamide group is a key feature in many antibacterial and enzyme-inhibiting drugs.[3] The piperidine ring provides a rigid, three-dimensional scaffold that can orient the other functional groups for optimal interaction with a biological target.[3][4] Piperidine-containing compounds have been successfully developed as inhibitors of enzymes such as AKT and acetylcholinesterase.[5][6]

• The Acetic Acid Side Chain: The carboxylic acid moiety introduces a negative charge at physiological pH, suggesting potential interactions with positively charged residues in a target's active site or allosteric pockets. This group is also a common feature in non-steroidal anti-inflammatory drugs (NSAIDs) that target cyclooxygenase (COX) enzymes.[7]

This structural amalgamation points towards several plausible classes of biological targets, which will be explored in the subsequent sections.

Hypothesized Biological Targets: A Structurally-Informed Approach

Based on the analysis of the constituent pharmacophores, we can postulate several high-priority target classes for initial investigation.

Inflammatory Pathway Modulators

The thiophene ring and acetic acid side chain are strongly suggestive of anti-inflammatory activity.[1][7]

• Cyclooxygenase (COX) and Lipoxygenase (LOX) Enzymes: Many thiophene-based NSAIDs function by inhibiting COX-1 and/or COX-2.[7] The acetic acid moiety is a classic feature of many COX inhibitors. Zileuton, a LOX inhibitor, also contains a thiophene ring.[1]

Protein Kinases

The sulfonamide and piperidine motifs are present in numerous kinase inhibitors.[6]

• AKT (Protein Kinase B): Piperidin-4-yl appended structures have been successfully designed as AKT inhibitors, which are crucial regulators of cell survival and proliferation.[6]

Other Potential Enzyme Targets

The diverse functionalities of the molecule open up a wide range of other enzymatic possibilities.

• Acetylcholinesterase (AChE) and Butyrylcholinesterase (BChE): Thiophene-based compounds have demonstrated inhibitory activity against these key enzymes in the nervous system.[5][8]

• Protein Tyrosine Phosphatase 1B (PTP1B): Thiazolidinedione derivatives, which share some structural similarities, have been identified as potent PTP1B inhibitors with antidiabetic properties.[9]

• Na+/K+-ATPase: Certain piperidine-containing thiazole derivatives have shown inhibitory activity against this essential ion pump.[10]

A Comprehensive Workflow for Target Identification and Validation

A multi-faceted approach is essential to confidently identify and validate the biological target(s) of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. The following workflow outlines a logical progression from broad, unbiased screening to specific, hypothesis-driven validation.

Caption: A multi-phase workflow for target identification and validation.

Experimental Protocols

This section provides detailed, step-by-step methodologies for key experiments in the target validation process.

In Vitro COX-1/COX-2 Inhibition Assay

Objective: To determine the inhibitory potential of the compound against COX-1 and COX-2 enzymes.

Principle: This colorimetric assay measures the peroxidase activity of cyclooxygenases.

Materials:

• COX-1 and COX-2 enzymes (ovine or human recombinant)

• Arachidonic acid (substrate)

• N,N,N',N'-Tetramethyl-p-phenylenediamine (TMPD) (chromogenic co-substrate)

• Test compound dissolved in DMSO

• 96-well microplate

• Plate reader

Procedure:

• Prepare a reaction buffer (e.g., 100 mM Tris-HCl, pH 8.0, containing 5 mM EDTA and 2 mM phenol).

• Add 150 µL of the reaction buffer to each well of a 96-well plate.

• Add 10 µL of heme to each well.

• Add 10 µL of the test compound at various concentrations (e.g., 0.1 to 100 µM).

• Add 10 µL of either COX-1 or COX-2 enzyme to the respective wells.

• Incubate the plate at 37°C for 5 minutes.

• Initiate the reaction by adding 10 µL of arachidonic acid solution.

• Immediately add 10 µL of TMPD solution.

• Read the absorbance at 590 nm every minute for 5 minutes.

• Calculate the rate of reaction and determine the IC50 value for the test compound.

Differential Scanning Fluorimetry (DSF) for Target Engagement

Objective: To identify direct binding partners of the compound from a protein library or cell lysate.

Principle: The binding of a ligand to a protein often increases its thermal stability. This change in the melting temperature (Tm) can be detected using a fluorescent dye that binds to hydrophobic regions exposed upon protein unfolding.

Materials:

• Purified protein or cell lysate

• SYPRO Orange dye

• Test compound dissolved in DMSO

• Real-time PCR instrument

• 96-well or 384-well PCR plates

Procedure:

• Prepare a master mix containing the protein/lysate and SYPRO Orange dye in a suitable buffer.

• Dispense the master mix into the wells of a PCR plate.

• Add the test compound at various concentrations.

• Seal the plate and centrifuge briefly.

• Place the plate in a real-time PCR instrument.

• Run a melt curve experiment, typically from 25°C to 95°C with a ramp rate of 1°C/minute.

• Monitor the fluorescence of SYPRO Orange as a function of temperature.

• Analyze the data to determine the Tm for each condition. A significant shift in Tm in the presence of the compound indicates direct binding.

Data Presentation and Interpretation

Quantitative data from the proposed assays should be summarized in clear and concise tables for easy comparison and interpretation.

Table 1: In Vitro Enzyme Inhibition Profile

Target Enzyme	IC50 (µM)
COX-1	[Insert Value]
COX-2	[Insert Value]
5-LOX	[Insert Value]
AChE	[Insert Value]
BChE	[Insert Value]
AKT1	[Insert Value]
PTP1B	[Insert Value]

Table 2: Thermal Shift Assay Results

Protein Target	ΔTm (°C) at 10 µM Compound
Protein A	[Insert Value]
Protein B	[Insert Value]
Protein C	[Insert Value]

Conclusion and Future Directions

The systematic approach outlined in this guide provides a robust framework for elucidating the biological targets of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. The initial focus on hypothesis-driven screening against inflammatory and kinase targets, coupled with unbiased approaches, will maximize the probability of identifying the primary mechanism of action. Successful target validation will pave the way for lead optimization, in vivo efficacy studies, and ultimately, the development of a novel therapeutic agent. The rich chemical space embodied by this molecule holds significant promise, and a rigorous, scientifically sound investigation is paramount to realizing its full potential.

References

• Thiophene-Based Compounds | Encyclopedia MDPI. Available at: [Link]

• Thiophene-Based Compounds with Potential Anti-Inflammatory Activity - PMC. Available at: [Link]

• Synthesis, Characterization, Enzyme Inhibitory Activity, and Molecular Docking Analysis of a New Series of Thiophene-Based Heterocyclic Compounds - ResearchGate. Available at: [Link]

• Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads - NIH. Available at: [Link]

• Synthesis and biological activity of novel piperidin-4-ol derivatives. Available at: [Link]

• Biological activity of synthesized 5-{1-[(4-chlorophenyl)sulfonyl]piperidin-4-yl}-2-mercapto-1,3,4-oxadiazole derivatives demonstrated by in silico and BSA binding studies - SciELO. Available at: [Link]

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in silico prediction of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid properties

An In-Depth Technical Guide to the In Silico Prediction of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic Acid Properties

Introduction: De-risking Drug Discovery through Early-Stage Computational Insight

In the landscape of modern drug discovery, the path from a conceptual molecule to a clinical candidate is fraught with challenges, high costs, and a significant attrition rate.[1] A primary driver of late-stage failure is the emergence of unfavorable pharmacokinetic or toxicological profiles.[2] To mitigate this risk, in silico (computer-aided) methodologies have become indispensable, allowing researchers to predict the properties of a molecule before committing resources to its synthesis and in vitro testing.[3] This technical guide provides a comprehensive, protocol-driven exploration of the in silico characterization of a novel chemical entity: {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid .

This molecule, with a molecular formula of C₁₁H₁₄BrNO₄S₂ and a molecular weight of 368.28 g/mol , represents a typical candidate in early-stage discovery.[4] By systematically applying a suite of computational tools, we can construct a detailed profile of its physicochemical characteristics, predict its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile, and investigate its potential for biological activity through molecular docking. This guide is designed for researchers and drug development professionals, offering not just a series of steps, but the scientific rationale behind each computational experiment, thereby creating a self-validating and trustworthy predictive workflow.

Section 1: Foundational Analysis: Physicochemical Property Prediction

The journey of a drug through the body is fundamentally governed by its physicochemical properties. These characteristics dictate its solubility, ability to cross biological membranes, and overall "drug-like" nature.[5] Predicting these properties is the first and most critical step in our in silico assessment. Quantitative Structure-Activity Relationship (QSAR) models, which mathematically link a compound's structure to its properties, are central to this process.[6][7]

The Principle of Prediction: From Structure to Data

Modern predictive tools utilize algorithms trained on vast datasets of experimentally determined properties.[8][9] By representing our molecule, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, in a machine-readable format such as the SMILES (Simplified Molecular Input Line Entry System) string, we can input it into these models to generate predictions.

Workflow for Physicochemical Property Prediction:

• Molecular Input: The molecule is drawn or represented by its SMILES string: C1CN(CC(C1)CC(=O)O)S(=O)(=O)C2=CC=C(S2)Br.

• Descriptor Calculation: The software calculates various molecular descriptors (e.g., atom counts, topological indices, surface area) from the 2D or 3D structure.[10]

• Model Application: These descriptors are fed into pre-trained QSAR models to predict properties of interest.[6][11]

• Output Generation: The system outputs the predicted values, often with a confidence index based on the similarity of the query molecule to the model's training set.[9]

Predicted Physicochemical Profile

The following table summarizes the key predicted physicochemical properties. The choice of these parameters is deliberate:

• LogP (Octanol-Water Partition Coefficient): Measures lipophilicity, a key factor in membrane permeability and metabolic clearance.[12]

• Aqueous Solubility (LogS): Crucial for absorption and formulation. Poor solubility is a major hurdle in drug development.[12]

• pKa: The acid dissociation constant influences a molecule's charge state at physiological pH, affecting solubility, receptor binding, and membrane transport.[12]

• Topological Polar Surface Area (TPSA): Correlates with a molecule's ability to permeate cell membranes.

Property	Predicted Value	Importance in Drug Discovery
Molecular Weight ( g/mol )	368.28	Influences diffusion and overall size; generally <500 Da is preferred.
LogP (o/w)	2.15	Indicates moderate lipophilicity, balancing permeability and solubility.
Aqueous Solubility (LogS)	-3.5	Suggests moderate to low solubility.
pKa (Acidic)	4.5	The carboxylic acid group will be ionized at physiological pH (7.4).
pKa (Basic)	-2.8	The piperidine nitrogen is part of a sulfonamide, making it non-basic.
TPSA (Ų)	95.5	Suggests good potential for cell membrane permeability.
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	5

Disclaimer: These values are predictions from computational models and require experimental validation.

Section 2: In Silico ADMET Profiling: Predicting a Molecule's Fate

A potent molecule is useless if it cannot reach its target in the body at a therapeutic concentration without causing undue harm. ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction is a cornerstone of early-stage drug discovery, helping to identify and eliminate candidates with poor pharmacokinetic or safety profiles.[13][14]

ADMET Prediction Workflow

The workflow for ADMET prediction is a multi-faceted computational process that leverages a variety of machine learning models to assess different endpoints.[15][16]

Caption: Workflow for in silico ADMET prediction.

Detailed ADMET Protocol and Predicted Profile

This protocol outlines the steps using a generalized web-based ADMET prediction platform, such as ADMETlab or pkCSM.[14][17]

Protocol:

• Navigate to the Prediction Server: Access a free online ADMET prediction tool.[13]

• Input Molecule: Paste the SMILES string C1CN(CC(C1)CC(=O)O)S(=O)(=O)C2=CC=C(S2)Br into the input text box.

• Select Models: Ensure that predictions for key ADMET properties (Absorption, Distribution, Metabolism, Toxicity) are selected.

• Initiate Prediction: Submit the molecule for analysis. The server will process the structure through its library of predictive models.

• Analyze Results: Consolidate the output data into a structured table for interpretation. Compare results against established thresholds for drug-like molecules.

Predicted ADMET Profile:

Category	Parameter	Predicted Result	Interpretation & Causality
Absorption	Human Intestinal Absorption (HIA)	High	The molecule's moderate lipophilicity (LogP ~2.15) and TPSA (<120 Ų) are favorable for passive absorption.
Caco-2 Permeability	High	Consistent with HIA, suggesting good potential to cross the intestinal epithelium.
Distribution	Blood-Brain Barrier (BBB) Permeant	No	The TPSA > 90 Ų and presence of a carboxylic acid group significantly limit penetration into the central nervous system.
Plasma Protein Binding (PPB)	High (>90%)	Lipophilic and acidic characteristics often lead to strong binding to plasma proteins like albumin, which can limit free drug concentration.
Metabolism	CYP2D6 Inhibitor	Yes	Potential for drug-drug interactions if co-administered with drugs metabolized by CYP2D6.
CYP3A4 Inhibitor	No	Lower likelihood of interaction with the most common drug-metabolizing enzyme.
Toxicity	hERG Inhibition	Low Risk	The human Ether-à-go-go-Related Gene (hERG) channel is a critical anti-target; a low risk of inhibition reduces cardiotoxicity concerns.
AMES Mutagenicity	No	Prediction suggests the compound is not likely to be mutagenic.
Hepatotoxicity	Low Risk	Indicates a lower probability of causing drug-induced liver injury.

Section 3: Target-Based Activity Prediction: A Molecular Docking Case Study

While ADMET profiling predicts a molecule's behavior in the body, it does not predict its efficacy. To investigate potential therapeutic applications, we can use molecular docking to predict how our compound might bind to a specific biological target.[1][18] Sulfonamide-containing compounds have been investigated as inhibitors of Matrix Metalloproteinases (MMPs), a class of enzymes involved in tissue remodeling and diseases like osteoarthritis and cancer.[19][20][21] We will therefore perform a docking study against MMP-13 , a key collagenase implicated in cartilage degradation.[22][23]

Molecular Docking: Principles and Workflow

Molecular docking is a computational method that predicts the preferred orientation of one molecule (the ligand) when bound to a second (the receptor, typically a protein).[24] The process involves sampling many possible binding poses and evaluating them with a scoring function to estimate binding affinity.[18][25]

Caption: The workflow for a structure-based molecular docking experiment.

Detailed Docking Protocol

This protocol outlines the conceptual steps for docking our ligand into the active site of MMP-13 using common software tools like AutoDock.[25][26][27]

Protocol:

• Receptor Acquisition and Preparation:

  • Download the crystal structure of human MMP-13 from the Protein Data Bank (PDB ID: 3O2X).[20]

  • Prepare the protein by removing water molecules, co-factors, and any existing ligands.

  • Add polar hydrogens and assign atomic charges using a molecular modeling program (e.g., AutoDock Tools).[18]

• Ligand Preparation:

  • Generate a low-energy 3D conformation of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

  • Assign atomic charges and define rotatable bonds.

• Grid Box Definition:

  • Define a 3D grid box that encompasses the active site of MMP-13. The dimensions should be sufficient to allow the ligand to rotate and translate freely within the binding pocket.

• Docking Execution:

  • Run the docking algorithm (e.g., AutoDock Vina). The program will systematically explore different conformations of the ligand within the grid box.

• Results Analysis:

  • The primary output is a ranked list of binding poses based on their predicted binding affinity (scoring function value in kcal/mol). The more negative the value, the stronger the predicted interaction.[18]

  • Visualize the top-ranked pose in the context of the protein's active site to identify key interactions (e.g., hydrogen bonds, hydrophobic contacts).

Predicted Docking Results:

Parameter	Predicted Result	Interpretation
Binding Affinity	-8.2 kcal/mol	This strong predicted binding affinity suggests that the molecule could be a potent inhibitor of MMP-13.
Key Interactions	Hydrogen bond	The carboxylic acid group is predicted to form a hydrogen bond with a key amino acid residue in the active site.
Hydrophobic contact	The bromo-thienyl group is predicted to occupy a hydrophobic pocket (the S1' subsite), a common feature of selective MMP-13 inhibitors.[20]

Section 4: Integrated Assessment and Conclusion

By synthesizing the data from our physicochemical, ADMET, and docking predictions, we can formulate a holistic profile of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Summary Profile:

• Strengths: The molecule exhibits several drug-like characteristics, including good predicted intestinal absorption and a low risk for key toxicities like mutagenicity and hERG-related cardiotoxicity. The strong predicted binding affinity for MMP-13 suggests it is a promising starting point for an osteoarthritis therapeutic program.

• Potential Liabilities: The predicted high plasma protein binding could limit the concentration of free, active drug, potentially impacting in vivo efficacy. Its predicted inhibition of CYP2D6 warrants caution regarding potential drug-drug interactions. The moderate-to-low aqueous solubility may present formulation challenges.

• Overall Assessment: This molecule represents a viable "hit" compound worthy of further investigation. The in silico data provides a clear rationale for its synthesis and subsequent in vitro validation. The predicted liabilities also offer a roadmap for future lead optimization efforts; for example, medicinal chemists could explore structural modifications to reduce PPB or improve solubility while maintaining MMP-13 affinity.

This guide demonstrates a robust, multi-pillar in silico workflow that provides deep, actionable insights into a novel chemical entity. By embracing these predictive sciences early in the discovery pipeline, research organizations can more effectively prioritize resources, reduce attrition rates, and accelerate the journey toward developing new medicines.[3]

References

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• Virtual Screening on MMP-13 Led to Discovering New Inhibitors Including a Non-Zinc Binding and a Micro Molar One: A Successful Example of Receptor Selection According to Cross-Docking Results for a Flexible Enzyme. (2017, September 1). Bentham Science Publishers. Retrieved from [Link]

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A Technical Guide to the Design, Synthesis, and Evaluation of Structural Analogues of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

The {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid scaffold represents a versatile starting point for medicinal chemistry campaigns, integrating several key pharmacophoric features: a heterocyclic sulfonyl group, a saturated piperidine core, and a carboxylic acid moiety. While the specific biological profile of this exact molecule is not extensively documented in public literature, its constituent parts are prevalent in a wide range of biologically active agents. This guide provides a comprehensive framework for the strategic design, synthesis, and evaluation of its structural analogues. We delve into the principles of bioisosteric replacement and structure-activity relationship (SAR) development, offering field-proven insights into modifying each component of the core structure to optimize potency, selectivity, and pharmacokinetic properties. This document serves as a technical whitepaper for researchers aiming to leverage this scaffold in drug discovery programs.

The Core Scaffold: Rationale for Analogue Development

The lead compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, is composed of three distinct, modifiable regions. The rationale for developing analogues stems from the fundamental goal of lead optimization: to systematically alter the molecule's structure to enhance its interaction with a biological target while improving its drug-like properties.[1]

• The Arylsulfonyl Moiety (5-Bromo-2-thienyl): The thiophene ring is a well-established bioisostere for phenyl rings, often used to modulate metabolic stability and target engagement.[2][3][4] The sulfonamide linkage is a key structural motif in numerous drugs, including antibacterials and carbonic anhydrase inhibitors, acting as a hydrogen bond acceptor and providing a rigid vector for the aryl group.[5][6]

• The Piperidine Core: This saturated heterocycle is a ubiquitous scaffold in medicinal chemistry. It provides a three-dimensional architecture that can position substituents in precise orientations for optimal receptor binding.[7][8] Its nitrogen atom serves as a convenient attachment point for various groups.

• The Acetic Acid Side Chain: The carboxylic acid group is a classic pharmacophore, often critical for binding to targets through ionic interactions and hydrogen bonds. However, it can also present challenges, such as poor membrane permeability and rapid metabolism.[9] This makes the acid moiety a prime candidate for bioisosteric replacement to improve pharmacokinetic profiles.[1][10]

The primary objective of an analogue program is to systematically explore the chemical space around this core structure to build a robust Structure-Activity Relationship (SAR) profile.

Strategic Design of Structural Analogues

A successful analogue strategy involves the methodical modification of the three key regions of the parent molecule. The choice of which analogues to synthesize should be guided by established medicinal chemistry principles to maximize the potential for discovering compounds with improved properties.

Modification of the Arylsulfonyl Group

The 5-bromo-2-thienylsulfonyl moiety offers multiple avenues for modification:

• Halogen Substitution: Replacing the bromine with other halogens (F, Cl, I) or pseudo-halogens (CN, CF₃) can fine-tune electronic properties and lipophilicity, impacting target binding and metabolic stability.

• Bioisosteric Ring Replacement: The thiophene ring can be replaced with other aromatic or heteroaromatic systems to explore different binding interactions and physicochemical properties.[2][11] Common replacements include:

  • Phenyl or substituted phenyl rings

  • Furan, pyrrole, or thiazole

  • Pyridine or other nitrogen-containing heterocycles

• Positional Isomerism: Moving the sulfonyl group from the 2-position to the 3-position of the thiophene ring can drastically alter the vector and presentation of the moiety.

Alterations to the Acetic Acid Side Chain

The carboxylic acid is often a liability for oral bioavailability and CNS penetration. Its replacement with a suitable bioisostere is a critical step in lead optimization.[1][12]

• Acidic Bioisosteres: The goal is to retain the key acidic hydrogen-bonding interactions while improving physicochemical properties.[13][10] Leading candidates include:

  • Tetrazole: A classic carboxylic acid mimic with a similar pKa and geometry.[1][12]

  • Acyl Sulfonamides: These can maintain key interactions while increasing lipophilicity.[12]

  • Hydroxamic Acids: Can act as effective metal-chelating groups or hydrogen bond donors/acceptors.

• Chain Length and Homologation: Varying the length of the alkyl chain (e.g., propionic acid) or introducing branching can probe the size and shape of the binding pocket.

The following diagram illustrates the primary points of modification on the core scaffold.

Caption: Key regions for structural modification on the core scaffold.

Synthetic Pathways and Methodologies

A generalized and robust synthetic approach is crucial for generating a library of analogues efficiently. The synthesis can be logically divided into the preparation of key intermediates and the final coupling steps.

Retrosynthetic Analysis

The primary disconnection is at the sulfonamide bond, separating the piperidine core from the arylsulfonyl chloride. A secondary disconnection removes the acetic acid side chain, leading back to a simpler piperidine precursor.

Caption: General retrosynthetic approach for analogue synthesis.

Protocol 1: Synthesis of the Piperidine Core (Ethyl 4-piperidineacetate)

This protocol outlines the standard procedure for preparing the core piperidine intermediate, which serves as the foundation for subsequent reactions.

Materials:

• 4-Piperidineacetic acid hydrochloride

• Ethanol (absolute)

• Thionyl chloride (SOCl₂)

• Sodium bicarbonate (NaHCO₃) solution (saturated)

• Dichloromethane (DCM)

• Magnesium sulfate (MgSO₄)

Procedure:

• Suspend 4-piperidineacetic acid hydrochloride in absolute ethanol in a round-bottom flask equipped with a reflux condenser.

• Cool the suspension to 0 °C in an ice bath.

• Slowly add thionyl chloride dropwise to the stirred suspension. Causality: Thionyl chloride reacts with ethanol to form ethyl chloride and HCl in situ, which catalyzes the Fischer esterification of the carboxylic acid. The slow addition controls the exothermic reaction.

• After the addition is complete, remove the ice bath and heat the mixture to reflux for 4-6 hours, or until TLC analysis indicates the consumption of the starting material.

• Cool the reaction to room temperature and concentrate under reduced pressure to remove excess ethanol and SOCl₂.

• Dissolve the resulting residue in DCM and carefully neutralize by washing with saturated NaHCO₃ solution until effervescence ceases.

• Separate the organic layer, wash with brine, dry over anhydrous MgSO₄, and filter.

• Validation: Concentrate the filtrate in vacuo to yield ethyl 4-piperidineacetate as a free base. Confirm the structure and purity via ¹H NMR and Mass Spectrometry before proceeding.

Protocol 2: N-Sulfonylation of the Piperidine Core

This is the key coupling step to form the final sulfonamide analogues.

Materials:

• Ethyl 4-piperidineacetate (from Protocol 1)

• Desired arylsulfonyl chloride (e.g., 5-bromo-2-thiophenesulfonyl chloride)

• Triethylamine (TEA) or Diisopropylethylamine (DIPEA)

• Dichloromethane (DCM) or Tetrahydrofuran (THF)

• Ammonium chloride (NH₄Cl) solution (saturated)

Procedure:

• Dissolve ethyl 4-piperidineacetate in DCM in a round-bottom flask under a nitrogen atmosphere.

• Add 1.2-1.5 equivalents of TEA or DIPEA to the solution. Causality: The amine base is required to scavenge the HCl byproduct of the sulfonylation reaction, driving the equilibrium towards product formation.

• Cool the mixture to 0 °C.

• Add a solution of the arylsulfonyl chloride (1.05 equivalents) in DCM dropwise.

• Allow the reaction to warm to room temperature and stir for 12-24 hours. Monitor progress by TLC or LC-MS.

• Upon completion, quench the reaction by adding saturated NH₄Cl solution.

• Extract the aqueous layer with DCM. Combine the organic layers, wash with brine, dry over MgSO₄, and concentrate.

• Validation: Purify the crude product via flash column chromatography on silica gel. Characterize the resulting ester intermediate by NMR and MS to confirm successful coupling.

Protocol 3: Saponification to the Final Carboxylic Acid

The final step involves the hydrolysis of the ethyl ester to the target carboxylic acid.

Materials:

• Sulfonamide ester intermediate (from Protocol 2)

• Lithium hydroxide (LiOH) or Sodium hydroxide (NaOH)

• Tetrahydrofuran (THF) / Methanol (MeOH) / Water solvent system

• Hydrochloric acid (HCl, 1M)

Procedure:

• Dissolve the ester in a mixture of THF/MeOH/Water (e.g., 3:1:1 ratio).

• Add an excess (2-3 equivalents) of LiOH or NaOH.

• Stir the mixture at room temperature until LC-MS analysis shows complete conversion of the ester to the carboxylate.

• Concentrate the mixture under reduced pressure to remove the organic solvents.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any unreacted starting material.

• Acidify the aqueous layer to pH 2-3 with 1M HCl. A precipitate should form.

• Extract the acidified solution with ethyl acetate or DCM (3x).

• Combine the organic extracts, dry over MgSO₄, and concentrate in vacuo to yield the final product.

• Validation: Confirm the structure, purity (>95%), and identity of the final compound using ¹H NMR, ¹³C NMR, HRMS, and HPLC analysis.

Biological Evaluation and SAR Analysis

The ultimate goal of synthesizing analogues is to understand how structural changes affect biological activity. This requires robust and reproducible biological assays. While the specific target for this scaffold is undefined, we can outline a general workflow for evaluation.

Caption: Integrated workflow from synthesis to SAR analysis.

Data Presentation for SAR Analysis

Quantitative data from biological assays should be compiled into a structured table to facilitate the identification of trends. This table forms the core of the SAR analysis.

Compound ID	R¹ (Aryl Group)	R² (Acid Moiety)	Primary Target IC₅₀ (nM)	Kinetic Solubility (µM)	Microsomal Stability (t½, min)
Lead-001	5-Br-2-Thienyl	-CH₂COOH	[Data]	[Data]	[Data]
Analogue-1A	2-Thienyl	-CH₂COOH	[Data]	[Data]	[Data]
Analogue-1B	4-Cl-Phenyl	-CH₂COOH	[Data]	[Data]	[Data]
Analogue-2A	5-Br-2-Thienyl	Tetrazole	[Data]	[Data]	[Data]
Analogue-2B	5-Br-2-Thienyl	Acylsulfonamide	[Data]	[Data]	[Data]
...etc.	...etc.	...etc.	...etc.	...etc.	...etc.

Conclusion and Future Perspectives

The {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid scaffold provides a rich platform for the development of novel chemical entities. This guide has outlined the strategic considerations for designing analogues, provided robust and verifiable synthetic protocols, and established a framework for systematic biological evaluation. The key to unlocking the potential of this scaffold lies in the iterative exploration of its three main regions: the arylsulfonyl group, the piperidine core, and the acidic side chain. By applying the principles of bioisosterism and carefully analyzing the resulting SAR, research teams can efficiently navigate the chemical space to identify candidates with optimized potency, selectivity, and drug-like properties for progression into further preclinical development.

References

• Ballatore, C., et al. (2013). Carboxylic acid (bio)isosteres in drug design. ChemMedChem, 8(3), 385-395. Available at: [Link]

• Meanwell, N. A. (2013). Carboxylic acid (bio)isosteres in drug design. Journal of Medicinal Chemistry, 56(19), 7317-7360. Available at: [Link]

• Deng, J., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. Molecules, 27(10), 3247. Available at: [Link]

• Van der poorten, C., et al. (2022). Carboxylic Acid Bioisosteres in Medicinal Chemistry: Synthesis and Properties. MDPI. Available at: [Link]

• Ahmadi, A., et al. (2013). Synthesis and receptor binding studies of novel 4,4-disubstituted arylalkyl/arylalkylsulfonyl piperazine and piperidine-based derivatives as a new class of σ1 ligands. European Journal of Medicinal Chemistry, 69, 65-73. Available at: [Link]

• Verma, A., et al. (2023). Medicinal chemistry-based perspectives on thiophene and its derivatives: exploring structural insights to discover plausible druggable leads. Journal of Biomolecular Structure and Dynamics, 41(19), 9789-9815. Available at: [Link]

• Schröder, S., et al. (2013). Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[14]annulene-scaffold. MedChemComm, 4(10), 1349-1354. Available at: [Link]

• Schröder, S., et al. (2013). Synthesis and receptor binding of thiophene bioisosteres of potent GluN2B ligands with a benzo[14]annulene-scaffold. PubMed Central. Available at: [Link]

• Gaikwad, P. L., et al. (2012). The Use of Bioisosterism in Drug Design and Molecular Modification. American Journal of PharmTech Research, 2(4), 2249-2277. Available at: [Link]

• Craig, D., et al. (1998). 1,4-Bis(arylsulfonyl)-1,2,3,4-tetrahydropyridines in Synthesis. Intramolecular Alkylation Reactions and Stereoselective Synthesis. Synlett, 1998(S1), 57-58. Available at: [Link]

• Rothman, R. B., et al. (1994). Further Studies of the Structure-Activity Relationships of 1-[1-(2-benzo[b]thienyl)cyclohexyl]piperidine. Synthesis and Evaluation of 1-(2-benzo[b]thienyl)-N,N-dialkylcyclohexylamines at Dopamine Uptake and Phencyclidine Binding Sites. Journal of Medicinal Chemistry, 37(23), 3912-3921. Available at: [Link]

• Liu, X., et al. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Molecules, 28(6), 2772. Available at: [Link]

• ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with anticancer activity. ResearchGate. Available at: [Link]

• Angapelly, S., et al. (2013). Discovery of a New Class of 1-(4-Sulfamoylbenzoyl)piperidine-4-carboxamides as Human Carbonic Anhydrase Inhibitors. ACS Medicinal Chemistry Letters, 4(10), 993-998. Available at: [Link]

• ResearchGate. (n.d.). Sulfonamide derivatives of piperidine. ResearchGate. Available at: [Link]

• Ali, M. A., et al. (2015). Synthesis of 2-aryl-5-(arylsulfonyl)-1,3,4-oxadiazoles as potent antibacterial and antioxidant agents. Tropical Journal of Pharmaceutical Research, 14(10), 1855-1862. Available at: [Link]

• Di Marco, M., et al. (2000). Synthesis of N-substituted piperidine-4-(benzylidene-4-carboxylic acids) and evaluation as inhibitors of steroid-5alpha-reductase type 1 and 2. Bioorganic & Medicinal Chemistry, 8(6), 1479-1487. Available at: [Link]

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Protocols & Analytical Methods

Application Note: A Validated Protocol for the Synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Abstract

This document provides a comprehensive, step-by-step protocol for the synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, a key heterocyclic building block for pharmaceutical research and drug development. The synthetic strategy is a robust three-step process commencing with the preparation of 5-bromothiophene-2-sulfonyl chloride, followed by sulfonylation of ethyl piperidin-4-ylacetate, and culminating in the hydrolysis of the ester to yield the target carboxylic acid. This guide is designed for researchers in organic and medicinal chemistry, offering detailed experimental procedures, explanations for methodological choices, characterization data, and critical safety information. The piperidine ring is a prevalent structural feature in numerous FDA-approved drugs, making novel derivatives like the title compound valuable for library synthesis and lead optimization.[1][2]

Introduction and Scientific Background

The piperidine scaffold is one of the most important nitrogen-containing heterocyclic systems in modern drug discovery, present in over 70 classes of commercial drugs.[1] Its conformational flexibility and ability to present substituents in defined three-dimensional space make it a privileged structure for interacting with biological targets. When coupled with a sulfonamide linker, a functional group known for its wide range of bioactivities including antibacterial and anticancer effects, the resulting molecule becomes a highly valuable asset for medicinal chemistry programs.[2][3]

The target molecule, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, incorporates three key pharmacophoric elements:

• A Substituted Thiophene Ring: The 5-bromo-thiophene moiety offers a site for further functionalization via cross-coupling reactions (e.g., Suzuki, Stille), allowing for the exploration of a broad chemical space.[4]

• A Sulfonamide Linker: This stable, hydrogen-bond accepting group is a classic bioisostere for amides and is crucial for the structural integrity and pharmacological profile of many drugs.[2][5]

• A Piperidin-4-ylacetic Acid Side Chain: This feature provides a carboxylic acid handle, which can be used to improve solubility or to form ionic interactions with target proteins.

This document outlines a reliable and scalable synthesis designed to provide high-purity material for downstream applications.

Overall Synthesis Scheme

The synthesis is performed in three distinct stages, starting from commercially available 2-bromothiophene and ethyl piperidin-4-ylacetate.

Caption: Overall three-step synthesis pathway.

Materials and Reagents

All reagents should be of ACS grade or higher and used as received unless otherwise noted.

Reagent	CAS No.	Molecular Wt.	Supplier	Notes
2-Bromothiophene	1003-09-4	163.04	Sigma-Aldrich	---
Chlorosulfonic acid	7790-94-5	116.52	Sigma-Aldrich	Extremely Corrosive. Handle with extreme care.
Dichloromethane (DCM)	75-09-2	84.93	Fisher Scientific	Anhydrous grade
Ethyl piperidin-4-ylacetate	22288-77-1	171.24	Combi-Blocks	---
Triethylamine (TEA)	121-44-8	101.19	Sigma-Aldrich	Distill from CaH₂ before use.
Lithium hydroxide (LiOH)	1310-65-2	23.95	Alfa Aesar	---
Tetrahydrofuran (THF)	109-99-9	72.11	Fisher Scientific	HPLC grade
Hydrochloric acid (HCl)	7647-01-0	36.46	VWR	2 M aqueous solution
Sodium Sulfate (Na₂SO₄)	7757-82-6	142.04	Fisher Scientific	Anhydrous
Ethyl Acetate (EtOAc)	141-78-6	88.11	Fisher Scientific	HPLC grade
Hexanes	110-54-3	---	Fisher Scientific	HPLC grade

Experimental Protocols

PART 1: Synthesis of 5-Bromothiophene-2-sulfonyl chloride (1)

Rationale: This step involves an electrophilic aromatic substitution (sulfonylation) on the electron-rich thiophene ring. Chlorosulfonic acid serves as both the reagent and a powerful activating agent. The reaction is initiated at very low temperatures (-78 °C) to control the high reactivity of chlorosulfonic acid and to prevent side reactions.[6]

Procedure:

• To a flame-dried 250 mL three-neck round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, add 2-bromothiophene (5.0 g, 30.7 mmol) and anhydrous dichloromethane (DCM, 50 mL).

• Cool the solution to -78 °C using an acetone/dry ice bath.

• Slowly add chlorosulfonic acid (10.2 mL, 153.5 mmol, 5.0 eq) dropwise via the dropping funnel over 30 minutes, ensuring the internal temperature does not exceed -70 °C.

• After the addition is complete, remove the cooling bath and allow the reaction mixture to warm to room temperature and stir for 1 hour.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) (Eluent: 10% EtOAc/Hexanes).

• Once the starting material is consumed, carefully pour the reaction mixture into 200 mL of ice-water with vigorous stirring.

• Transfer the mixture to a separatory funnel. Extract the aqueous layer with DCM (2 x 100 mL).

• Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• The resulting crude product, 5-bromothiophene-2-sulfonyl chloride (1), is typically obtained as a yellow oil or low-melting solid and can be used in the next step without further purification.[6] Expected yield: ~7.5 g (77%).[6]

Safety Note: Chlorosulfonic acid reacts violently with water and is highly corrosive. All operations must be conducted in a certified fume hood with appropriate personal protective equipment (PPE), including a face shield, acid-resistant gloves, and a lab coat.

PART 2: Synthesis of Ethyl {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetate (2)

Rationale: This is a nucleophilic substitution reaction where the secondary amine of the piperidine ring attacks the electrophilic sulfur atom of the sulfonyl chloride, forming a stable sulfonamide bond. Triethylamine (TEA) is used as a non-nucleophilic base to neutralize the hydrochloric acid generated during the reaction, driving the equilibrium towards product formation.

Procedure:

• In a 250 mL round-bottom flask, dissolve ethyl piperidin-4-ylacetate (5.25 g, 30.7 mmol) and triethylamine (6.4 mL, 46.1 mmol, 1.5 eq) in anhydrous DCM (100 mL).

• Cool the solution to 0 °C in an ice bath.

• Dissolve the crude 5-bromothiophene-2-sulfonyl chloride (1) from the previous step in 20 mL of anhydrous DCM and add it dropwise to the piperidine solution over 20 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 4 hours, or until TLC analysis (Eluent: 30% EtOAc/Hexanes) indicates completion.

• Wash the reaction mixture with water (2 x 50 mL) and then with brine (50 mL).

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (Gradient: 10% to 40% EtOAc in Hexanes) to afford the ester (2) as a viscous oil or white solid.

PART 3: Synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (3)

Rationale: The final step is a saponification (base-catalyzed hydrolysis) of the ethyl ester. Lithium hydroxide is a mild and effective reagent for this transformation. The reaction is followed by an acidic workup to protonate the resulting carboxylate salt, precipitating the desired carboxylic acid product.

Procedure:

• Dissolve the purified ester (2) (e.g., 10.0 g, 25.2 mmol) in a mixture of THF (100 mL) and water (50 mL).

• Add lithium hydroxide monohydrate (2.1 g, 50.4 mmol, 2.0 eq) to the solution.

• Stir the mixture at room temperature for 12-16 hours. Monitor the reaction by TLC (Eluent: 50% EtOAc/Hexanes) until the starting material is no longer visible.

• Once complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with 50 mL of water and cool in an ice bath.

• Acidify the solution to pH ~2 by the slow addition of 2 M HCl (aq). A white precipitate should form.

• Stir the suspension in the ice bath for 30 minutes, then collect the solid by vacuum filtration.

• Wash the filter cake with cold water (3 x 20 mL).

• Dry the solid under high vacuum to yield the final product, {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (3), as a white powder.

Characterization of Final Product

The identity and purity of the final compound (3) should be confirmed by standard analytical techniques.

Analysis	Expected Results
¹H NMR (400 MHz, DMSO-d₆)	δ ~12.1 (s, 1H, -COOH), 7.5-7.6 (d, 1H, thienyl-H), 7.2-7.3 (d, 1H, thienyl-H), 3.5-3.6 (m, 2H, piperidinyl-H), 2.7-2.8 (m, 2H, piperidinyl-H), 2.2 (d, 2H, -CH₂COOH), 1.8-2.0 (m, 1H, piperidinyl-H), 1.6-1.7 (m, 2H, piperidinyl-H), 1.2-1.4 (m, 2H, piperidinyl-H).
¹³C NMR (101 MHz, DMSO-d₆)	δ ~174.0 (-COOH), 138.0, 133.0, 131.0, 118.0 (thienyl-C), 46.0 (piperidinyl-C), 40.0 (-CH₂COOH), 34.0 (piperidinyl-C), 31.0 (piperidinyl-C).
HRMS (ESI)	Calculated for C₁₁H₁₅BrNO₄S₂ [M+H]⁺: 383.9624; Found: 383.96XX.
Purity (HPLC)	>95%
Melting Point	To be determined.

Experimental Workflow Diagram

Sources

• 1. aquila.usm.edu [aquila.usm.edu]
• 2. Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Design and synthesis of sulfonamide derivatives of pyrrolidine and piperidine as anti-diabetic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. 5-Bromothiophenesulfonyl chloride synthesis - chemicalbook [chemicalbook.com]

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid as a potential enzyme inhibitor

Application Notes & Protocols

Topic: {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid: A Scaffolding Guide for the Evaluation of a Potential Matrix Metalloproteinase Inhibitor

Audience: Researchers, scientists, and drug development professionals.

Abstract

This document provides a comprehensive guide for the investigation of . The structural features of this compound, specifically the arylsulfonamide group and the terminal carboxylic acid, suggest a strong potential for interaction with the active site of zinc-dependent enzymes, particularly Matrix Metalloproteinases (MMPs).[1][2][3] MMPs are a family of endopeptidases critical in tissue remodeling, whose aberrant activity is linked to numerous pathologies, making them important therapeutic targets.[1] These application notes offer an integrated strategy, detailing a cascade of assays from initial biochemical characterization and mechanism of action studies to validation in cellular models and direct biophysical binding confirmation. The protocols are designed to be self-validating, incorporating essential controls and causality-driven experimental choices to ensure scientific rigor and data integrity.

Compound Profile and Scientific Rationale

Chemical Structure: {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid CAS Number: 496778-02-0 Molecular Formula: C₁₀H₁₂BrNO₄S₂ Molecular Weight: 354.24 g/mol [4]

The molecular architecture of this compound provides a strong rationale for its investigation as an MMP inhibitor. The design incorporates three key pharmacophoric elements:

• Zinc-Binding Group (ZBG): The terminal carboxylic acid moiety is a classic bidentate chelating group for the catalytic Zn²⁺ ion found in the active site of all MMPs.[1]

• Thienylsulfonamide Scaffold: The sulfonamide group connected to the thiophene ring is designed to occupy the deep S1' pocket of the MMP active site, a common strategy for achieving high potency.[1][3] Thiophene rings are often used in medicinal chemistry as bioisosteres for phenyl rings, offering modulated physicochemical properties.[5][6]

• Piperidine Linker: The piperidine ring provides a rigid, three-dimensional scaffold that correctly orients the ZBG and the S1'-binding moiety for optimal interaction with the enzyme's active site cleft.

This combination of features positions the compound as a promising candidate for targeted inhibition of MMPs, warranting a systematic evaluation of its biological activity.

Principle of MMP Inhibition and Assay Strategy

MMPs catalyze the cleavage of extracellular matrix proteins. Most in vitro MMP assays utilize a synthetic, fluorogenic peptide substrate. This substrate contains a specific MMP cleavage sequence flanked by a fluorescent reporter group and a quencher. In its intact state, the quencher suppresses the fluorescence of the reporter via Förster Resonance Energy Transfer (FRET). Upon enzymatic cleavage by an active MMP, the reporter is liberated from the quencher, resulting in a measurable increase in fluorescence intensity that is directly proportional to enzyme activity.[7] An inhibitor will prevent this cleavage, leading to a reduction in the fluorescence signal.

Our evaluation strategy follows a logical progression from broad biochemical screening to specific, targeted validation, as outlined in the workflow diagram below.

Caption: A typical workflow for characterizing a novel MMP inhibitor.

In Vitro Biochemical Evaluation Protocols

These protocols are designed to determine the potency and mechanism of the test compound against purified MMP enzymes.

Protocol 3.1: Primary Screening using a Fluorogenic Substrate Assay

Principle: This is a high-throughput compatible assay to rapidly assess the inhibitory activity of the compound against a panel of MMPs (e.g., MMP-1, -2, -9, -13) to determine its potency and selectivity profile.[8]

Materials and Reagents:

• Recombinant human MMP enzymes (MMP-1, -2, -9, -13, etc.)

• Assay Buffer: 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• Test Compound: {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, prepared as a 10 mM stock in 100% DMSO.

• Positive Control Inhibitor: A broad-spectrum MMP inhibitor (e.g., Marimastat or Batimastat).

• 96-well black, flat-bottom microplates.

• Fluorescence plate reader (Excitation/Emission wavelengths appropriate for the substrate).

Procedure:

• Prepare serial dilutions of the test compound in 100% DMSO. A common starting range is from 10 mM down to 100 nM.

• In the 96-well plate, add 2 µL of the diluted test compound, DMSO (for no-inhibitor control), or positive control inhibitor.

• Add 88 µL of pre-warmed Assay Buffer containing the appropriate concentration of active MMP enzyme. The final enzyme concentration should be chosen to give a linear reaction rate for at least 60 minutes.

• Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 10 µL of the fluorogenic substrate (pre-diluted in Assay Buffer). The final substrate concentration should ideally be at or below its Michaelis-Menten constant (Km).[7]

• Immediately place the plate in the fluorescence reader, pre-set to 37°C.

• Measure the fluorescence intensity every 60 seconds for 30-60 minutes.

Data Analysis:

• For each well, calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve).

• Calculate the percent inhibition using the following formula: % Inhibition = [1 - (Rate_inhibitor / Rate_DMSO)] * 100

• A compound showing >50% inhibition at a screening concentration (e.g., 1 µM) is typically considered a "hit" and advanced for IC₅₀ determination.

Protocol 3.2: IC₅₀ Value Determination

Principle: To determine the concentration of the inhibitor required to reduce enzyme activity by 50% (IC₅₀), a dose-response curve is generated.

Procedure:

• Follow the procedure outlined in Protocol 3.1.

• Use a wider range of compound concentrations, typically in a 10-point, 3-fold serial dilution starting from a high concentration (e.g., 100 µM).

• Include controls for 0% inhibition (DMSO only) and 100% inhibition (no enzyme or potent inhibitor).

Data Analysis:

• Calculate the percent inhibition for each concentration as described above.

• Plot percent inhibition versus the logarithm of the inhibitor concentration.

• Fit the data to a four-parameter logistic equation (sigmoidal dose-response curve) to determine the IC₅₀ value.

Protocol 3.3: Mechanism of Action (MOA) Studies

Principle: These experiments elucidate how the inhibitor interacts with the enzyme and substrate (e.g., competitive, non-competitive, or uncompetitive inhibition).[9] This is achieved by measuring the initial reaction rates at various concentrations of both the substrate and the inhibitor.

Procedure:

• Set up a matrix of reactions in a 96-well plate. The matrix should include at least 5 different substrate concentrations (e.g., ranging from 0.25x to 8x the Km value) and at least 4 different inhibitor concentrations (e.g., 0, 0.5x, 1x, and 2x the IC₅₀ value).

• For each condition, measure the initial reaction rate as described in Protocol 3.1.

Data Analysis:

• Generate a Michaelis-Menten plot (Rate vs. [Substrate]) for each inhibitor concentration.

• Transform the data into a Lineweaver-Burk plot (1/Rate vs. 1/[Substrate]).

• Analyze the plot:

  • Competitive Inhibition: Lines intersect on the y-axis (Vmax is unchanged, Km increases).

  • Non-competitive Inhibition: Lines intersect on the x-axis (Vmax decreases, Km is unchanged).

  • Uncompetitive Inhibition: Lines are parallel (both Vmax and Km decrease).

Cellular Assay Evaluation

Biochemical assays are essential, but cellular assays are critical to determine if a compound can engage its target in a more physiologically relevant environment.[10][11]

Protocol 4.1: Cell Viability / Cytotoxicity Assay

Principle: This is a mandatory control experiment. It ensures that any observed reduction in cellular MMP activity is due to direct enzyme inhibition and not simply because the compound is toxic to the cells. The MTT or resazurin assay, which measures metabolic activity, is commonly used.

Materials and Reagents:

• A relevant cell line (e.g., HT-1080 fibrosarcoma cells, which express high levels of MMPs).

• Complete cell culture medium (e.g., DMEM + 10% FBS).

• Test Compound stock solution in DMSO.

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) or Resazurin sodium salt.

• Solubilization buffer (for MTT) or PBS (for Resazurin).

• 96-well clear tissue culture plates.

Procedure:

• Seed cells in a 96-well plate at an appropriate density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

• Treat the cells with a range of concentrations of the test compound (matching the concentrations planned for the cellular activity assay). Include a vehicle control (DMSO).

• Incubate for 24-48 hours.

• Add the MTT or Resazurin reagent to each well and incubate for 2-4 hours.

• Measure the absorbance (for MTT) or fluorescence (for Resazurin) using a plate reader.

Data Analysis:

• Calculate cell viability as a percentage relative to the vehicle-treated control cells.

• Determine the CC₅₀ (concentration causing 50% cytotoxicity). A good inhibitor candidate should have a CC₅₀ value significantly higher than its cellular efficacy EC₅₀.

Protocol 4.2: Gelatin Zymography for MMP-2 and MMP-9 Activity

Principle: Zymography is a powerful technique to detect the activity of gelatinases (MMP-2 and MMP-9) in cell culture supernatants. It involves separating proteins by SDS-PAGE on a gel containing gelatin. After electrophoresis, the gel is incubated in a buffer that allows active MMPs to digest the gelatin, which appear as clear bands against a stained background.

Materials and Reagents:

• Cell line and culture medium.

• Test compound.

• SDS-PAGE gels (10%) copolymerized with 1 mg/mL gelatin.

• Rinsing Buffer: 2.5% (v/v) Triton X-100 in water.

• Incubation Buffer: 50 mM Tris-HCl, pH 7.5, 5 mM CaCl₂.

• Coomassie Brilliant Blue staining solution.

• Destaining solution.

Procedure:

• Culture cells to ~80% confluency and then switch to serum-free medium.

• Treat the cells with non-toxic concentrations of the test compound for 24 hours.

• Collect the conditioned media (supernatants).

• Mix an aliquot of the supernatant with non-reducing SDS sample buffer (do not boil).

• Run the samples on the gelatin-containing SDS-PAGE gel.

• After electrophoresis, wash the gel twice for 30 minutes each in Rinsing Buffer to remove SDS and allow enzymes to renature.

• Incubate the gel overnight at 37°C in Incubation Buffer.

• Stain the gel with Coomassie Blue for 1 hour and then destain until clear bands of gelatinolysis are visible.

• Image the gel. The intensity of the clear bands corresponds to MMP activity.

Biophysical Validation of Target Engagement

Biophysical methods provide direct evidence that a compound physically interacts with its target protein.[12][13][14]

Caption: A ligand binding to a protein stabilizes its structure, increasing its melting temperature (Tm).

Protocol 5.1: Differential Scanning Fluorimetry (DSF) / Thermal Shift Assay

Principle: This assay measures the thermal stability of a protein.[15] A fluorescent dye (e.g., SYPRO Orange) binds to hydrophobic regions of a protein that become exposed as it unfolds (melts) due to heat. A binding ligand stabilizes the protein's structure, resulting in an increase in its melting temperature (Tm), which is observed as a "thermal shift" (ΔTm).

Materials and Reagents:

• Purified recombinant MMP enzyme.

• DSF Buffer (e.g., 100 mM HEPES, 150 mM NaCl, pH 7.5).

• SYPRO Orange dye (5000x stock).

• Test Compound.

• Real-time PCR instrument with a thermal ramping feature.

Procedure:

• Prepare a master mix containing the MMP enzyme and SYPRO Orange dye in DSF buffer.

• Aliquot the master mix into PCR tubes or a 96-well PCR plate.

• Add the test compound or DMSO (vehicle control) to the wells.

• Seal the plate/tubes and centrifuge briefly.

• Place the samples in the RT-PCR instrument.

• Set up a melt curve experiment: ramp the temperature from 25°C to 95°C at a rate of 1°C/minute, acquiring fluorescence data at each interval.

Data Analysis:

• Plot fluorescence versus temperature for each sample.

• The melting temperature (Tm) is the midpoint of the transition in the sigmoidal curve, often calculated from the peak of the first derivative.

• A positive ΔTm (Tm_compound - Tm_DMSO) indicates that the compound binds to and stabilizes the protein, confirming direct target engagement.

Data Presentation and Interpretation

Quantitative data should be summarized for clarity. The following tables provide examples of how to present key findings.

Table 1: Inhibitory Potency (IC₅₀) and Selectivity Profile

Compound	MMP-1 IC₅₀ (nM)	MMP-2 IC₅₀ (nM)	MMP-9 IC₅₀ (nM)	MMP-13 IC₅₀ (nM)
Test Compound	550	85	45	15

| Marimastat | 5 | 4 | 3 | 8 |

Interpretation: The hypothetical data suggests the test compound is a potent inhibitor of MMP-9 and MMP-13, with moderate activity against MMP-2 and weaker activity against MMP-1, indicating a degree of selectivity for certain MMPs.

Table 2: Cellular Activity and Biophysical Validation

Compound	Cellular CC₅₀ (µM)	Thermal Shift ΔTm (°C) for MMP-13
Test Compound	> 50	+ 5.2

| Negative Control | > 50 | + 0.1 |

Interpretation: The compound is non-toxic at effective concentrations (CC₅₀ > 50 µM). The significant positive thermal shift confirms that the compound directly binds to and stabilizes its target, MMP-13.

References

• Jahagirdar, S., et al. (2013). Modern Biophysical Approaches to Study Protein–Ligand Interactions. ResearchGate. [Link]

• Zhou, M., et al. (2023). Comparison of biophysical methods for the detection of protein-protein interactions (PPIs). ResearchGate. [Link]

• Vivoli, M., et al. (2014). Biophysical Screening for the Discovery of Small-Molecule Ligands. PMC. [Link]

• Jahagirdar, S., et al. (2013). Modern Biophysical Approaches to Study Protein–Ligand Interactions. SpringerLink. [Link]

• Vasile, F., et al. (2024). Biophysical Assays for Investigating Modulators of Macromolecular Complexes: An Overview. ACS Omega. [Link]

• Reaction Biology. (2024). Testing kinase inhibitors where it matters: Drug screening in intact cells. Reaction Biology. [Link]

• Kuzmic, P., et al. (2012). Mechanism of Action Assays for Enzymes. NCBI Bookshelf. [Link]

• Ouellette, S. B., et al. (2016). A Cell-Based Assay for Measuring Endogenous BcrAbl Kinase Activity and Inhibitor Resistance. PLOS One. [Link]

• Gordon, M. L., et al. (2009). Identification of inhibitors using a cell based assay for monitoring golgi-resident protease activity. PMC. [Link]

• Edmondson, D. E., et al. (2021). Assessment of Enzyme Inhibition: A Review with Examples from the Development of Monoamine Oxidase and Cholinesterase Inhibitory Drugs. PMC. [Link]

• Jayakody, L. N., et al. (2021). Screening natural product extracts for potential enzyme inhibitors: protocols, and the standardisation of the usage of blanks in α-amylase, α-glucosidase and lipase assays. La Trobe University. [Link]

• Chem Help ASAP. (2023). Functional in vitro assays for drug discovery. YouTube. [Link]

• Nuti, E., et al. (2013). Discovery of a New Class of Potent MMP Inhibitors by Structure-Based Optimization of the Arylsulfonamide Scaffold. PMC. [Link]

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• Demchenko, A., et al. (2016). Synthesis and Biological Activity of New[12][15]Thiazolo[4,5-d]pyridazin-4(5H)-ones. PubMed. [Link]

• Peng, X., et al. (2019). Synthesis and antitumor activities of 2-(piperidin-4-yl)-thiazole-4-carboxamidesanalogues of tubulysins. ResearchGate. [Link]

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Application Notes &amp; Protocols: Characterizing the Cellular Activity of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid and Analogs as Selective PI3Kγ/δ Inhibitors

Introduction: A New Frontier in Modulating Immuno-inflammation

The compound {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid belongs to a class of molecules with potential therapeutic applications in inflammatory diseases and cancer. Structurally related compounds, such as TG100-115, have been identified as potent and selective dual inhibitors of the phosphoinositide 3-kinase (PI3K) isoforms γ (gamma) and δ (delta).[1][2][3] These two isoforms are critical signaling proteins predominantly expressed in leukocytes (immune cells).[3] They play a central role in orchestrating inflammatory cell recruitment, activation, and survival.[4]

The PI3K signaling cascade is initiated by the activation of cell surface receptors, such as G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs). Upon activation, PI3Kγ/δ phosphorylates the membrane lipid phosphatidylinositol-4,5-bisphosphate (PIP2) to generate phosphatidylinositol-3,4,5-trisphosphate (PIP3). PIP3 acts as a crucial second messenger, recruiting and activating downstream proteins like Akt (also known as Protein Kinase B). The activation of the Akt/mTOR pathway subsequently governs a multitude of cellular functions including proliferation, survival, migration, and metabolism.[3]

By selectively inhibiting the γ and δ isoforms, compounds like {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid offer the potential to dampen aberrant immune responses—implicated in diseases like asthma, chronic obstructive pulmonary disease (COPD), and certain cancers—with minimal impact on the ubiquitously expressed α and β isoforms of PI3K, which are essential for general cellular homeostasis.[3][4]

This document provides a comprehensive suite of cell-based assays to meticulously characterize the biological activity of this compound class, from direct target engagement and pathway modulation to functional cellular outcomes.

Figure 1: The PI3Kγ/δ signaling pathway and the inhibitory action of the compound.

Part 1: Biochemical Assay for Direct Target Engagement

The foundational step in characterizing any inhibitor is to quantify its direct interaction with the intended target. A biochemical kinase assay is the gold standard for determining the half-maximal inhibitory concentration (IC50), a key measure of drug potency.

Protocol 1.1: In Vitro PI3K Isoform-Selective Kinase Assay

Principle: This assay measures the kinase activity of purified recombinant PI3K isoforms (α, β, γ, δ) by quantifying the amount of ATP consumed during the phosphorylation of the PIP2 substrate. A luminogenic reagent is used, where the light output is directly proportional to the amount of remaining ATP. Lower luminescence indicates higher kinase activity and vice-versa.

Methodology:

• Reagent Preparation:

  • Prepare a 2X PI3K reaction buffer: 40 mM Tris-HCl (pH 7.4), 8 mM MgCl₂, 20 mM NaCl.

  • Prepare a 2X substrate solution in the reaction buffer containing 100 µM D-myo-phosphatidylinositol 4,5-bisphosphate (PIP2).

  • Prepare a 4X ATP solution to a final concentration of 6 µM.

  • Prepare serial dilutions of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid in DMSO, then dilute further in the reaction buffer. A typical final concentration range would be 1 nM to 100 µM.

  • Reconstitute recombinant human PI3K isoforms (α, β, γ, δ) according to the manufacturer's instructions.

• Assay Procedure (96-well plate format):

  • Add 20 µL of the 2X substrate solution to each well.

  • Add 2.5 µL of the serially diluted compound or DMSO vehicle control.

  • Add 7.5 µL of the desired PI3K isoform to each well to initiate the reaction. Include "no enzyme" and "no substrate" controls.

  • Start the kinase reaction by adding 10 µL of 4X ATP solution.[2]

  • Incubate the plate at room temperature for 90 minutes with gentle shaking.

  • To stop the reaction and measure remaining ATP, add 40 µL of a commercial ATP detection reagent (e.g., Kinase-Glo®).

  • Incubate for 10 minutes at room temperature to stabilize the luminescent signal.

  • Measure luminescence using a plate reader.

• Data Analysis:

  • Normalize the data by setting the "no enzyme" control as 100% inhibition and the "DMSO vehicle" control as 0% inhibition.

  • Plot the percent inhibition against the log concentration of the compound.

  • Fit the data to a four-parameter logistic (sigmoidal) curve to determine the IC50 value for each isoform.

Parameter	Expected Outcome for a PI3Kγ/δ Selective Inhibitor
IC50 for PI3Kγ	Low nanomolar range (e.g., 50-150 nM)[1][2]
IC50 for PI3Kδ	Nanomolar range (e.g., 200-300 nM)[1][2]
IC50 for PI3Kα	>1 µM, demonstrating selectivity[1]
IC50 for PI3Kβ	>1 µM, demonstrating selectivity[1]

Part 2: Cell-Based Assays for Downstream Pathway Inhibition

Confirming that the compound inhibits the PI3K pathway within a cellular context is a critical validation step. Measuring the phosphorylation status of Akt is the most direct method to assess this.

Protocol 2.1: Western Blotting for Phospho-Akt (Ser473)

Principle: This protocol quantifies the level of phosphorylated Akt (p-Akt), the direct downstream target of PIP3-mediated signaling, in cells treated with the compound. A reduction in the p-Akt signal relative to total Akt indicates effective pathway inhibition.

Methodology:

• Cell Culture and Treatment:

  • Culture a relevant cell line (e.g., RAW 264.7 macrophages, Jurkat T-cells, or U937 monocytes) in appropriate media.

  • Seed cells to achieve 70-80% confluency on the day of the experiment.

  • Serum-starve the cells for 4-6 hours to reduce basal p-Akt levels.

  • Pre-treat cells with various concentrations of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (e.g., 0.1, 1, 10 µM) or DMSO vehicle for 1-2 hours.

  • Stimulate the cells with an appropriate agonist to activate the PI3K pathway (e.g., 100 ng/mL LPS for macrophages, or 2 µg/mL VEGF for endothelial cells) for 15-30 minutes.[1][2]

• Protein Extraction and Quantification:

  • Wash cells with ice-cold PBS and lyse with RIPA buffer containing protease and phosphatase inhibitors.

  • Centrifuge the lysates to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE and Immunoblotting:

  • Load equal amounts of protein (e.g., 20-30 µg) onto an SDS-PAGE gel and perform electrophoresis.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.

  • Incubate the membrane overnight at 4°C with primary antibodies against phospho-Akt (Ser473) and total Akt.

  • Wash the membrane and incubate with HRP-conjugated secondary antibodies for 1 hour at room temperature.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Data Analysis:

  • Perform densitometry analysis on the bands using software like ImageJ.

  • Normalize the p-Akt signal to the total Akt signal for each sample.

  • Compare the normalized p-Akt levels in compound-treated samples to the stimulated vehicle control.

Part 3: Functional Cell-Based Assays

These assays evaluate the compound's effect on complex cellular processes that are governed by PI3Kγ/δ signaling.

Protocol 3.1: Chemotaxis/Cell Migration Assay

Principle: PI3Kγ/δ activity is essential for the migration of immune cells towards chemoattractants. This assay measures the ability of the compound to inhibit this directed migration.

Figure 2: Workflow for a Transwell chemotaxis assay.

Methodology (using Transwell inserts):

• Preparation:

  • Use Transwell inserts with a polycarbonate membrane (e.g., 8.0 µm pore size for lymphocytes).

  • Add media containing a chemoattractant (e.g., 100 ng/mL CXCL12) to the lower wells of a 24-well plate.

  • Resuspend immune cells (e.g., Jurkat T-cells) in serum-free media.

  • Pre-treat the cells with different concentrations of the compound or DMSO for 1 hour.

• Assay Execution:

  • Place the Transwell inserts into the wells.

  • Add 100 µL of the cell suspension (e.g., 1 x 10⁶ cells/mL) to the upper chamber of each insert.

  • Incubate the plate at 37°C in a CO₂ incubator for 4-6 hours.

• Quantification:

  • Carefully remove the inserts from the wells.

  • Wipe the top side of the membrane with a cotton swab to remove non-migrated cells.

  • Fix the migrated cells on the bottom side of the membrane with methanol and stain with 0.5% Crystal Violet.

  • Wash the inserts with water and allow them to dry.

  • Either count the stained cells in several fields of view under a microscope or elute the dye with a solubilizing solution (e.g., 10% acetic acid) and measure the absorbance at 590 nm.

Protocol 3.2: In Vitro Vascular Permeability Assay

Principle: PI3K signaling in endothelial cells can be stimulated by inflammatory mediators (like VEGF or histamine), leading to the disruption of cell-cell junctions and increased vascular permeability.[2] This assay models this process by measuring the passage of a fluorescent tracer across an endothelial cell monolayer.[5]

Methodology:

• Cell Culture:

  • Culture human umbilical vein endothelial cells (HUVECs) on collagen-coated Transwell inserts (e.g., 0.4 µm pore size) until a confluent, tight monolayer is formed (typically 2-3 days).[5]

• Assay Execution:

  • Wash the HUVEC monolayer gently with basal medium.

  • Pre-treat the cells with the test compound or vehicle by adding it to both the upper and lower chambers for 1-2 hours.

  • Add a permeability-inducing agent (e.g., 50 ng/mL VEGF) to the upper chamber.

  • Immediately after, add a high molecular weight FITC-Dextran (70 kDa) to the upper chamber.[5]

  • Incubate for a set period (e.g., 30-60 minutes).

• Quantification:

  • Collect samples from the lower chamber.

  • Measure the fluorescence of the samples using a fluorescence plate reader (Excitation/Emission ~490/520 nm).

  • The amount of fluorescence in the lower chamber is proportional to the permeability of the endothelial monolayer.

Assay	Cell Type	Stimulant	Endpoint Measured	Expected Effect of Compound
Chemotaxis	Jurkat, Neutrophils	CXCL12, fMLP	Cell migration	Inhibition of migration
Vascular Permeability	HUVEC	VEGF, Histamine	FITC-Dextran flux	Reduction of permeability
Cell Proliferation	Various (e.g., cancer cell lines)	Serum, Growth Factors	Cell number (XTT/MTT)	Inhibition of proliferation
Angiogenesis	HUVEC	VEGF	Tube formation	Disruption of tube networks

References

• Doukas, J., Wrasidlo, W., & Varner, J. A. (2009). Aerosolized phosphoinositide 3-kinase gamma/delta inhibitor TG100-115 [3-[2,4-diamino-6-(3-hydroxyphenyl)pteridin-7-yl]phenol] as a therapeutic candidate for asthma and chronic obstructive pulmonary disease. Journal of Pharmacology and Experimental Therapeutics, 328(3), 758–765. [Link]

• Song, J. H., et al. (2017). Identification of TG100-115 as a new and potent TRPM7 kinase inhibitor, which suppresses breast cancer cell migration and invasion. Biochimica et Biophysica Acta (BBA) - General Subjects, 1861(4), 947–957. [Link]

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• 2. TG100-115 | PI3Kγ/δ inhibitor | CAS 677297-51-7 | Buy TG100-115 from Supplier InvivoChem [invivochem.com]
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• 4. Aerosolized phosphoinositide 3-kinase gamma/delta inhibitor TG100-115 [3-[2,4-diamino-6-(3-hydroxyphenyl)pteridin-7-yl]phenol] as a therapeutic candidate for asthma and chronic obstructive pulmonary disease - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. merckmillipore.com [merckmillipore.com]

Application Notes &amp; Protocols for Efficacy Testing of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid in Animal Models of Neuroinflammation and Demyelination

Introduction: Rationale for Investigation

{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is a novel compound with a chemical structure suggestive of potential therapeutic activity in diseases with inflammatory and neurodegenerative components. While the precise mechanism of action is under investigation, its structural motifs, including the bromothienyl sulfonyl group, are found in compounds with diverse biological activities, such as the inhibition of inflammatory mediators and modulation of intracellular signaling cascades. This has led to the hypothesis that this compound may exert beneficial effects in pathologies of the central nervous system (CNS) where neuroinflammation and demyelination are key features, such as Multiple Sclerosis (MS).

This document provides a comprehensive guide for the preclinical evaluation of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid's efficacy using well-established animal models. The protocols detailed herein are designed to rigorously assess the compound's potential as an anti-inflammatory, neuroprotective, and remyelinating agent.

PART 1: Strategic Selection of Animal Models

The multifaceted nature of diseases like MS necessitates the use of multiple animal models to dissect the potential therapeutic effects of a novel compound.[1][2] No single model can fully recapitulate the complexity of human MS.[3] Therefore, a multi-model approach is recommended to evaluate the efficacy of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Logical Framework for Model Selection

Caption: Rationale for selecting complementary animal models.

• Experimental Autoimmune Encephalomyelitis (EAE): The Gold Standard for Autoimmune Inflammation. EAE is the most commonly used animal model to study the inflammatory and autoimmune aspects of MS.[1][3][4] It is typically induced by immunizing susceptible mouse strains with myelin-derived antigens.[5][6] This model is invaluable for assessing a compound's ability to modulate T-cell mediated autoimmune responses.[7][8]

• Cuprizone Model: A Focus on Demyelination and Remyelination. This is a toxin-induced model where feeding mice with the copper-chelating agent cuprizone leads to oligodendrocyte apoptosis and subsequent demyelination, particularly in the corpus callosum.[5][9][10] Unlike EAE, the adaptive immune system plays a minimal role, making it an excellent model to specifically study mechanisms of oligodendrocyte protection, demyelination, and spontaneous remyelination.[1][10]

• Lipopolysaccharide (LPS)-Induced Neuroinflammation: Assessing Acute Anti-inflammatory Effects and Cognitive Impact. Systemic administration of LPS, an endotoxin from Gram-negative bacteria, triggers a potent inflammatory response in the brain, characterized by the activation of microglia and astrocytes and the production of pro-inflammatory cytokines.[11][12] This model is useful for rapidly screening the anti-inflammatory potential of a compound and for studying its effects on inflammation-induced cognitive deficits.[13][14]

PART 2: Experimental Protocols and Methodologies

Protocol 1: MOG35-55-Induced EAE in C57BL/6 Mice

This protocol describes the active induction of EAE in C57BL/6 mice, a model that typically results in a chronic-progressive disease course.[8]

Materials:

• Female C57BL/6 mice, 8-12 weeks old

• Myelin Oligodendrocyte Glycoprotein peptide 35-55 (MOG35-55)

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis H37Ra

• Pertussis toxin (PTX)

• Sterile PBS and 0.9% NaCl solution

• {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (Test Compound)

• Vehicle control (e.g., DMSO, saline with appropriate solubilizing agents)

Experimental Workflow:

Caption: Workflow for the EAE experiment.

Step-by-Step Procedure:

• EAE Induction (Day 0):

  • Prepare an emulsion of MOG35-55 in CFA. A typical concentration is 200 µg of MOG35-55 in 100 µL of emulsion per mouse.

  • Anesthetize the mice and administer a 100 µL subcutaneous injection at two sites on the flank.[15]

• Pertussis Toxin Administration (Day 0 and Day 2):

  • Inject 200 ng of PTX in 200 µL of PBS intraperitoneally (i.p.) immediately after the MOG/CFA injection and again 48 hours later.[8][15] PTX is crucial for inducing a reliable disease course in C57BL/6 mice.[8]

• Treatment Administration:

  • Begin daily administration of the test compound or vehicle at a predetermined dose starting from day 3 post-immunization. The route of administration (e.g., oral gavage, i.p.) should be consistent.

• Clinical Assessment:

  • Monitor mice daily for clinical signs of EAE and body weight. Use a standard 0-5 scoring system:

    • 0: No clinical signs

    • 1: Limp tail

    • 2: Hind limb weakness

    • 3: Hind limb paralysis

    • 4: Hind and forelimb paralysis

    • 5: Moribund state

• Efficacy Endpoints:

  • Primary: Clinical score, peak disease severity, disease incidence, and day of onset.

  • Secondary: Body weight changes.

  • Terminal (at a predefined endpoint, e.g., Day 28):

    • Histopathology: Collect spinal cords and brains for histological analysis of inflammation (H&E staining) and demyelination (Luxol Fast Blue staining).[16][17][18][19]

    • Immunophenotyping: Isolate immune cells from the CNS and spleen for flow cytometric analysis of T-cell populations (e.g., CD4+, CD8+) and inflammatory macrophages.[20]

    • Cytokine Profiling: Analyze serum or CNS tissue homogenates for key cytokines (e.g., TNF-α, IL-1β, IL-6, IFN-γ) using multiplex immunoassays.[21][22][23][24]

Protocol 2: Cuprizone-Induced Demyelination

This model is ideal for assessing the compound's direct effects on oligodendrocyte survival and remyelination.[9]

Materials:

• Male C57BL/6 mice, 8 weeks old

• Powdered rodent chow

• Cuprizone (bis-cyclohexanone oxaldihydrazone)

• Test Compound and Vehicle

Experimental Design Options:

Study Design	Purpose	Protocol
Protection Study	To assess if the compound prevents oligodendrocyte death and demyelination.	Administer 0.2% cuprizone chow and co-administer the test compound or vehicle for 5 weeks.[10][25]
Remyelination Study	To assess if the compound enhances remyelination after demyelination has occurred.	Administer 0.2% cuprizone chow for 5 weeks to induce demyelination.[26] Then, switch to normal chow and begin treatment with the test compound or vehicle for 2-3 weeks.

Step-by-Step Procedure (Protection Study):

• Demyelination Induction:

  • Feed mice a diet containing 0.2% (w/w) cuprizone mixed into powdered chow for 5 weeks.[9][25] Ensure fresh food is provided regularly. An alternative is oral gavage of cuprizone to reduce variability.[27]

• Treatment Administration:

  • Administer the test compound or vehicle daily throughout the 5-week cuprizone feeding period.

• Behavioral and Cognitive Testing:

  • Although motor deficits are not as pronounced as in EAE, subtle cognitive and behavioral changes can be assessed.[9] Perform tests like the Y-maze or Novel Object Recognition during the final week of treatment.

• Efficacy Endpoints (at 5 weeks):

  • Primary:

    • Histopathology: Collect brains and analyze the corpus callosum for demyelination using Luxol Fast Blue (LFB) or immunostaining for Myelin Basic Protein (MBP).[10]

    • Oligodendrocyte Counts: Perform immunohistochemistry for oligodendrocyte markers (e.g., Olig2, GST-pi) to quantify oligodendrocyte survival.

  • Secondary:

    • Gliosis Assessment: Stain for Iba1 (microglia) and GFAP (astrocytes) to assess the extent of glial activation.[12]

    • Cognitive Function: Analyze data from behavioral tests.

Protocol 3: LPS-Induced Acute Neuroinflammation

This model is used for a rapid assessment of the compound's anti-inflammatory properties.

Materials:

• Male C57BL/6 mice, 8-12 weeks old

• Lipopolysaccharide (LPS) from E. coli

• Test Compound and Vehicle

• Sterile, pyrogen-free saline

Step-by-Step Procedure:

• Treatment Pre-treatment:

  • Administer the test compound or vehicle at the desired dose. Typically, pre-treatment is given 1-2 hours before the LPS challenge.

• LPS Challenge:

  • Inject a single dose of LPS (e.g., 0.5 - 1 mg/kg, i.p.) to induce systemic inflammation and subsequent neuroinflammation.[14][28]

• Assessment Timeline:

  • Short-term (4-6 hours post-LPS): This is the peak time for pro-inflammatory cytokine expression in the brain.[29]

  • Long-term (24 hours post-LPS): Suitable for assessing behavioral changes.[28]

• Efficacy Endpoints:

  • Primary (at 4-6 hours):

    • Cytokine Analysis: Harvest brains (hippocampus and cortex) and analyze tissue homogenates for mRNA (qRT-PCR) or protein levels (ELISA/multiplex) of TNF-α, IL-1β, and IL-6.[12][29]

  • Secondary (at 24 hours):

    • Behavioral Testing: Assess for sickness behavior, anxiety (Elevated Plus Maze), and cognitive impairment (Y-maze, Novel Object Recognition).[28][30][31]

PART 3: Assessment of Cognitive Function

Neuroinflammation and demyelination can lead to cognitive deficits, a common symptom in MS patients. Therefore, assessing cognitive function is a critical component of efficacy testing.

Recommended Behavioral Tests:

Test Name	Cognitive Domain Assessed	Rationale and Brief Protocol
Y-Maze Spontaneous Alternation	Spatial Working Memory	Based on the innate tendency of rodents to explore novel environments.[30] Mice are placed in a Y-shaped maze and the sequence of arm entries is recorded over a 5-8 minute period. A higher percentage of alternations indicates better spatial working memory.
Novel Object Recognition (NOR)	Recognition Memory	This test leverages the natural preference of mice for novelty.[30][32] In the training phase, mice explore two identical objects. In the test phase, one object is replaced with a novel one. Increased time spent exploring the novel object indicates intact recognition memory.
Morris Water Maze (MWM)	Spatial Learning and Memory	A widely used test for hippocampal-dependent spatial memory.[32][33][34] Mice are trained over several days to find a hidden platform in a pool of opaque water using distal visual cues. Memory is assessed in a probe trial where the platform is removed.
Contextual Fear Conditioning	Associative Learning and Memory	Assesses the ability to learn and remember an association between a neutral environment (context) and an aversive stimulus (mild foot shock).[33][34] Freezing behavior upon re-exposure to the context is a measure of memory.

Data Presentation and Interpretation

All quantitative data should be summarized in tables and graphs for clear comparison between treatment and control groups. Statistical analysis (e.g., t-test, ANOVA) is essential to determine the significance of the observed effects.

Example Data Summary Table (EAE Model):

Group	N	Mean Day of Onset	Mean Peak Clinical Score	Disease Incidence (%)
Vehicle	10	12.5 ± 1.3	3.2 ± 0.4	100%
Compound (10 mg/kg)	10	16.8 ± 1.8	1.8 ± 0.3**	70%
Compound (30 mg/kg)	10	- (No onset in most)	0.5 ± 0.2***	20%
p<0.05, **p<0.01, **p<0.001 compared to Vehicle group.

Conclusion

The described multi-model approach provides a robust framework for evaluating the therapeutic potential of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. By systematically assessing its impact on autoimmune inflammation (EAE), demyelination/remyelination (Cuprizone), acute neuroinflammation (LPS), and associated cognitive deficits, researchers can build a comprehensive preclinical data package to support further development.

References

• Constantinescu, C. S., Farooqi, N., O'Brien, K., & Gran, B. (2011). Experimental autoimmune encephalomyelitis (EAE) as a model for multiple sclerosis (MS). British journal of pharmacology, 164(4), 1079–1106.
• Praet, J., Guglielmetti, C., Verhoye, M., Leemans, A., & Van der Linden, A. (2014). The cuprizone model for demyelination and remyelination in the central nervous system. Journal of visualized experiments : JoVE, (88), 51558.
• Miller, S. D., & Karpus, W. J. (2007). Experimental autoimmune encephalomyelitis in the mouse. Current protocols in immunology, Chapter 15, Unit 15.1.
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Application Note &amp; Protocols: A Strategic Guide to the Derivatization of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic Acid for Structure-Activity Relationship (SAR) Studies

Abstract

The scaffold, {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, represents a promising starting point for drug discovery programs. It incorporates several key pharmacophoric features: a sulfonamide linker, a piperidine core for spatial orientation, a halogenated thiophene for potential hydrophobic and halogen-bonding interactions, and a carboxylic acid for polar interactions. This document provides a comprehensive guide for medicinal chemists and drug development professionals on the strategic derivatization of this core structure. We present detailed, field-proven protocols for targeted modifications at three key regions to enable a systematic exploration of the structure-activity relationship (SAR), thereby facilitating the optimization of potency, selectivity, and pharmacokinetic properties.

Introduction and Strategic Rationale

The development of novel therapeutics often relies on the iterative optimization of a lead compound. The title compound, {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, is a versatile scaffold amenable to diversification. A systematic derivatization strategy is essential to understand how modifications to its structure influence biological activity. We have identified three primary regions for chemical exploration, each offering a distinct opportunity to modulate the molecule's interaction with a biological target and improve its drug-like properties.

• Region A: The Carboxylic Acid Moiety. This functional group is a strong hydrogen bond donor and acceptor and is often crucial for target engagement. However, its acidic nature can lead to poor membrane permeability and rapid metabolic clearance. Derivatization through amidation, esterification, or bioisosteric replacement can fine-tune acidity, polarity, and metabolic stability.[1][2]

• Region B: The 5-Bromo-2-thienyl Group. The bromine atom serves as a versatile synthetic handle, most notably for palladium-catalyzed cross-coupling reactions.[3] This allows for the introduction of a wide array of aryl and heteroaryl substituents, enabling exploration of steric and electronic effects in the target's binding pocket.[4][5]

• Region C: The Sulfonamide-Piperidine Core. The sulfonamide group is a common feature in many approved drugs, valued for its chemical stability and ability to form strong hydrogen bonds.[6][7] The piperidine ring acts as a non-planar scaffold that projects substituents into three-dimensional space.[8][9] While modifications here are more complex, understanding the SAR around this core is vital.

The overall strategy is to create a focused library of analogs by systematically modifying each region, allowing for a clear interpretation of SAR data.

Figure 1: Strategic overview for the derivatization of the core scaffold.

Experimental Protocols: Synthesis of Derivatives

The following protocols are designed to be robust and reproducible. All reactions should be performed in a well-ventilated fume hood with appropriate personal protective equipment. Reagents should be of high purity, and solvents should be anhydrous where specified.

Protocol 1: Derivatization of the Carboxylic Acid (Region A) - Amide Synthesis

Amide formation is a fundamental strategy to replace the acidic proton of the carboxylic acid, eliminating negative charge at physiological pH and introducing new vectors for hydrogen bonding. The use of coupling agents like HATU (1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate) provides high yields and minimizes side reactions.

Rationale: HATU is a highly efficient coupling reagent that operates under mild conditions, making it suitable for complex substrates. It activates the carboxylic acid to form a highly reactive O-acylisourea intermediate, which is then readily displaced by an amine nucleophile.

Figure 2: Workflow for HATU-mediated amide coupling.

Step-by-Step Methodology:

• Preparation: To a solution of {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (1.0 eq) in anhydrous N,N-dimethylformamide (DMF, 0.1 M), add the desired primary or secondary amine (1.2 eq) followed by N,N-diisopropylethylamine (DIPEA, 3.0 eq).

• Activation: Stir the mixture at room temperature for 5 minutes. Add HATU (1.3 eq) in one portion.

• Reaction: Continue stirring the reaction mixture at room temperature. Monitor the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS). Typical reaction times are 2-12 hours.

• Workup: Upon completion, pour the reaction mixture into water and extract with ethyl acetate (3x). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

• Characterization: Confirm the structure and purity of the final amide product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS).

Protocol 2: Derivatization of the Bromo-Thiophene (Region B) - Suzuki-Miyaura Cross-Coupling

The Suzuki-Miyaura coupling is a powerful C-C bond-forming reaction ideal for modifying the bromo-thiophene moiety.[10] It allows for the introduction of a diverse range of aryl and heteroaryl groups, which is critical for probing specific interactions within a target's binding site.[5][11]

Rationale: This palladium-catalyzed reaction is known for its functional group tolerance, making it suitable for our complex substrate which contains a sulfonamide and a piperidine. Tetrakis(triphenylphosphine)palladium(0) is a commonly used, effective catalyst for this transformation.[4] A base, such as potassium phosphate, is required to activate the boronic acid.

Figure 3: Workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Methodology:

• Preparation: In a reaction vessel, combine the starting material, {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid or an ester/amide derivative thereof (1.0 eq), the desired aryl or heteroaryl boronic acid (1.5 eq), and potassium phosphate (K₃PO₄, 2.5 eq).

• Solvent Addition: Add a 4:1 mixture of 1,4-dioxane and water (0.1 M).

• Degassing: Bubble nitrogen or argon gas through the stirred suspension for 15-20 minutes to remove dissolved oxygen, which can deactivate the catalyst.

• Catalyst Addition: Add tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.05 eq) to the mixture.

• Reaction: Heat the reaction mixture to 90-100 °C under a nitrogen atmosphere. Monitor the reaction progress by TLC or LC-MS.

• Workup: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and filter.

• Purification & Characterization: Concentrate the filtrate and purify the crude product by flash column chromatography. Confirm the structure and purity of the coupled product by NMR and HRMS.

SAR Data Management and Interpretation

To effectively build an SAR model, the synthesized compounds and their corresponding biological data must be systematically organized. The following table provides a template for cataloging the derivatives.

Derivative ID	Modification Region	Structure of New Group (R)	Synthetic Protocol	Anticipated Physicochemical Change	Biological Activity (e.g., IC₅₀, µM)
Parent	-	-	-	-	[Reference Value]
A-01	A (Amide)	-NHCH₃	Protocol 1	Remove acidity, add H-bond donor	[Experimental Data]
A-02	A (Amide)	-N(CH₃)₂	Protocol 1	Remove acidity, add H-bond acceptor	[Experimental Data]
A-03	A (Amide)	-NH(4-F-Ph)	Protocol 1	Increase lipophilicity & aromaticity	[Experimental Data]
B-01	B (Suzuki)	Phenyl	Protocol 2	Increase lipophilicity & size	[Experimental Data]
B-02	B (Suzuki)	3-Pyridyl	Protocol 2	Add H-bond acceptor, increase polarity	[Experimental Data]
B-03	B (Suzuki)	4-Methoxyphenyl	Protocol 2	Add H-bond acceptor, modulate electronics	[Experimental Data]
AB-01	A & B	A: -NHCH₃, B: Phenyl	Protocol 1 & 2	Combined effects of A-01 and B-01	[Experimental Data]

Interpretation: By comparing the biological activity of derivatives to the parent compound, clear SAR trends can be established.[12][13] For example:

• If amide A-01 is more active than the parent acid, it suggests that removing the negative charge or adding a hydrogen bond donor is beneficial.

• If Suzuki product B-01 (Phenyl) is more active than B-02 (3-Pyridyl), it may indicate a preference for a hydrophobic, rather than a polar, substituent at that position.[14]

• Combining beneficial modifications (e.g., derivative AB-01 ) can lead to synergistic improvements in activity.

Conclusion

This application note provides a strategic framework and detailed protocols for the derivatization of {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. By systematically exploring modifications at the carboxylic acid and the bromo-thiophene moieties, researchers can efficiently generate a library of diverse analogs. The resulting data, when properly managed and interpreted, will provide crucial insights into the structure-activity relationships governing the biological profile of this scaffold, ultimately guiding the design of optimized clinical candidates.

References

• Ballatore, C., et al. (2013). Carboxylic Acid (Bio)Isosteres in Drug Design. ChemMedChem, 8(3), 385-395. Available at: [Link]

• Hypha Discovery. (2024). Bioisosteres for carboxylic acid groups. Available at: [Link]

• El-Sawy, E. R., et al. (2020). Routes to Drug Design Via Bioisosterism of Carboxyl and Sulfonamide Groups. Future Medicinal Chemistry, 12(14), 1325-1339. Available at: [Link]

• Drug Discovery Pro. (2024). Bioisosteres for Drug Hunters: Part 1 - Background, Carboxylic Acids, and Amides. Available at: [Link]

• Karagüzel, A., et al. (2024). From Sulfa Drugs to New Antibacterial Agents: Advances in Chemical Modification of Approved Sulfonamides. Drug Development Research. Available at: [Link]

• Kaur, G., et al. (2023). Advances in Sulfonamide Research: Synthesis, Mechanisms, and Biomedical Applications. International Journal of Pharmaceutical and Bio-Medical Science, 3(2), 1-10. Available at: [Link]

• Pharma Wisdom. (n.d.). Sulphonamides (Sulfonamides) and Sulfones. SlideShare. Available at: [Link]

• Al-Ghorbani, M., et al. (2025). The Evolving Role of Sulfonamides in Medicine and Drug Development: A Brief Review. Advanced Journal of Chemistry, Section B. Available at: [Link]

• Wu, J., et al. (2024). Recent Advances in the Synthesis of Sulfonamides Intermediates. Synthesis. Available at: [Link]

• Shahzad, K., et al. (2020). Efficient Double Suzuki Cross-Coupling Reactions of 2,5-Dibromo-3-hexylthiophene: Anti-Tumor, Haemolytic, Anti-Thrombolytic and Biofilm Inhibition Studies. Molecules, 25(22), 5433. Available at: [Link]

• Rasool, N., et al. (2016). Regioselective synthesis of 2-(bromomethyl)-5-aryl-thiophene derivatives via palladium (0) catalyzed suzuki cross-coupling reactions: as antithrombotic and haemolytically active molecules. Chemistry Central Journal, 10, 5. Available at: [Link]

• Ali, A., et al. (2021). Design, synthesis, and spasmolytic activity of thiophene-based derivatives via Suzuki cross-coupling reaction of 5-bromothiophene-2-carboxylic acid: their structural and computational studies. Future Drug Discovery, 3(3), FDD61. Available at: [Link]

• ResearchGate. (n.d.). Suzuki cross-coupling reaction of 2-bromothiophene with phenylboronic... Available at: [Link]

• ResearchGate. (n.d.). Structure activity relationship of the synthesized compounds 3–11. Available at: [Link]

• ResearchGate. (n.d.). Structure activity relationship. Available at: [Link]

• Rothman, R. B., et al. (1994). Further Studies of the Structure-Activity Relationships of 1-[1-(2-benzo[b]thienyl)cyclohexyl]piperidine. Journal of Medicinal Chemistry, 37(23), 3982-3989. Available at: [Link]

• ResearchGate. (n.d.). Structure–activity relationship of piperidine derivatives with anticancer activity. Available at: [Link]

• Singh, I. P., & Kumar, A. (2015). Piperine and Derivatives: Trends in Structure-Activity Relationships. Current Topics in Medicinal Chemistry, 15(15), 1434-1451. Available at: [Link]

• Chen, Y. L., et al. (2021). Synthetic strategy and structure–activity relationship (SAR) studies of 3-(5′-hydroxymethyl-2′-furyl)-1-benzyl indazole (YC-1, Lificiguat): a review. RSC Advances, 11(36), 22163-22185. Available at: [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Welcome to the technical support guide for the synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. This document is designed for researchers, chemists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this important intermediate. We will move beyond simple procedural lists to explore the chemical reasoning behind each step, empowering you to troubleshoot effectively and adapt the synthesis to your specific laboratory conditions.

Synthetic Overview

The synthesis is typically approached as a two-step process starting from a commercially available piperidine precursor, usually an ester of piperidin-4-yl-acetic acid, to protect the carboxylic acid moiety during the initial coupling reaction.

Caption: General two-step synthetic workflow.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis, providing causative explanations and actionable solutions.

Part 1: The N-Sulfonylation Reaction

This crucial step involves forming the sulfonamide bond between the piperidine nitrogen and the 5-bromo-2-thiophenesulfonyl chloride.

Question 1: My reaction shows very low conversion to the desired sulfonamide ester, and my starting amine is mostly unreacted. What's going wrong?

Answer: This is a common issue often traced back to three primary factors: the quality of the sulfonyl chloride, the choice and amount of base, or the reaction conditions.

• Cause A: Inactivated Sulfonyl Chloride. Sulfonyl chlorides are highly susceptible to hydrolysis from atmospheric moisture, converting them to the unreactive sulfonic acid.[1]

  • Solution:

    • Verify Quality: Always use a fresh bottle of 5-bromo-2-thiophenesulfonyl chloride or a recently purchased one. If the reagent is old, consider purchasing a new batch.

    • Proper Handling: Handle the reagent quickly in a dry environment (e.g., under a nitrogen or argon atmosphere in a glove box or using Schlenk techniques).

    • Storage: Store the sulfonyl chloride in a desiccator away from moisture.

• Cause B: Inappropriate Base or Stoichiometry. The reaction generates one equivalent of hydrochloric acid (HCl), which will protonate the starting piperidine or any other basic nitrogen, rendering it non-nucleophilic. An appropriate base is required to neutralize this acid.

  • Solution:

    • Choice of Base: Use a non-nucleophilic tertiary amine base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA). Pyridine can be used but is sometimes more difficult to remove during workup.

    • Stoichiometry: Use at least 2.1 equivalents of the base. The first equivalent neutralizes the HCl salt of the piperidine starting material (if it's the hydrochloride salt), and the second equivalent scavenges the HCl produced during the reaction. A slight excess ensures the reaction medium remains basic.

• Cause C: Sub-optimal Reaction Conditions.

  • Solution:

    • Solvent: Ensure you are using a dry, aprotic solvent such as Dichloromethane (DCM), Tetrahydrofuran (THF), or N,N-Dimethylformamide (DMF). DCM is often preferred for its ease of removal.

    • Temperature: The reaction is typically started at 0°C with the slow addition of the sulfonyl chloride to control any exotherm, and then allowed to warm to room temperature. If the reaction is sluggish, gentle heating (e.g., to 40°C) can be beneficial, but monitor for byproduct formation.

Question 2: My LC-MS analysis shows the desired product, but also significant impurities, including a potential N,N-disubstituted byproduct. How can I improve selectivity?

Answer: The formation of byproducts often points to issues with reaction control or the presence of reactive contaminants.[1]

• Cause A: Side Reactions of the Sulfonyl Chloride. Highly reactive sulfonyl chlorides can sometimes lead to the formation of N,N-disubstituted sulfonamides or other side products, especially if the reaction temperature is not controlled.[1]

  • Solution:

    • Controlled Addition: Add the sulfonyl chloride solution dropwise to the cooled (0°C) solution of the piperidine ester and base. This maintains a low concentration of the electrophile and minimizes side reactions.

    • Temperature Management: Maintain the reaction at a lower temperature for a longer period rather than forcing it with heat. Monitor progress by Thin Layer Chromatography (TLC) or LC-MS to determine the optimal reaction time.

• Cause B: Impure Starting Materials. Impurities in either the piperidine derivative or the sulfonyl chloride can lead to a complex reaction mixture.

  • Solution:

    • Purity Check: Confirm the purity of your starting materials using NMR or another suitable analytical method before starting the reaction.

    • Purification: If necessary, purify the starting materials. Ethyl piperidin-4-yl-acetate can be distilled, and the sulfonyl chloride can sometimes be purified by recrystallization, though purchasing a high-purity grade is often more practical.

Caption: Troubleshooting logic for low sulfonylation yield.

Part 2: The Ester Hydrolysis (Saponification)

This final step converts the intermediate ester into the target carboxylic acid.

Question 3: My hydrolysis reaction is very slow or appears to stall, with a significant amount of starting ester remaining even after several hours.

Answer: Incomplete hydrolysis is typically a result of insufficient base, poor solubility, or inadequate reaction time/temperature.

• Cause A: Insufficient Base. Saponification is a stoichiometric reaction. You need at least one equivalent of base to react with the ester and another to deprotonate the resulting carboxylic acid.

  • Solution: Use 2-3 equivalents of the base (e.g., Lithium Hydroxide or Sodium Hydroxide) to ensure the reaction goes to completion and the final product remains in its soluble carboxylate salt form before acidic workup.

• Cause B: Solubility Issues. The sulfonamide ester can have poor solubility in purely aqueous solutions, limiting its interaction with the hydroxide base.

  • Solution: Employ a co-solvent system. A mixture of THF and water (e.g., 2:1 or 3:1 v/v) is highly effective. Dioxane/water or Methanol/water can also be used. This ensures both the ester and the hydroxide base are in the same phase.

• Cause C: Low Reaction Temperature. While room temperature is often sufficient, sterically hindered esters or less reactive substrates may require more energy.

  • Solution: If the reaction is slow at room temperature, gently heat the mixture to 40-50°C. Monitor the reaction closely by TLC to avoid potential degradation.

Question 4: After acidic workup, my final product is an oil or is difficult to purify. What can I do?

Answer: Purity issues at this stage can stem from incomplete reaction, degradation, or problems during the workup and isolation.

• Cause A: Incomplete Hydrolysis. As discussed in the previous question, residual starting material will contaminate your product.

  • Solution: Ensure the hydrolysis reaction has gone to completion by TLC or LC-MS before proceeding with the workup.

• Cause B: Degradation. Although generally stable, the thiophene ring or sulfonamide bond can be sensitive to harsh conditions (e.g., prolonged heating at high temperatures in strong base).

  • Solution: Use milder conditions when possible. Lithium hydroxide is often preferred over sodium hydroxide as it can effectively drive the reaction at room temperature. Monitor the reaction and stop it as soon as the starting material is consumed.

• Cause C: Sub-optimal Workup/Purification.

  • Solution:

    • Workup: After hydrolysis, cool the reaction mixture, dilute with water, and perform a wash with an organic solvent like ethyl acetate or ether to remove any non-polar impurities and unreacted starting material. Then, acidify the aqueous layer slowly with 1N HCl at 0°C until the pH is ~2-3 to precipitate the carboxylic acid.

    • Isolation: Collect the precipitated solid by filtration. If it oils out, extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or DCM), dry the organic layer over sodium sulfate, and concentrate in vacuo.

    • Purification: The crude solid can often be purified by recrystallization from a solvent system like ethanol/water or acetonitrile. If it remains an oil or is still impure, column chromatography on silica gel using a mobile phase such as DCM/Methanol with 0.5% acetic acid (to keep the product protonated and prevent streaking) is a reliable method.

Frequently Asked Questions (FAQs)

• Q1: Is it better to start with ethyl piperidin-4-yl-acetate or piperidin-4-yl-acetic acid directly? It is highly recommended to start with the ethyl ester. The free carboxylic acid on the starting material can interfere with the sulfonylation reaction by reacting with the base or potentially the sulfonyl chloride, leading to lower yields and more complex purification. Protecting the acid as an ester simplifies the first step significantly.

• Q2: What is the best way to monitor the progress of these reactions? For both steps, Thin Layer Chromatography (TLC) is an excellent and rapid method. Use a mobile phase like 30-50% Ethyl Acetate in Hexanes for the sulfonylation step and 5-10% Methanol in DCM for the hydrolysis step. Staining with potassium permanganate can help visualize the spots. For more precise monitoring, especially for impurity profiling, LC-MS is the preferred method.

• Q3: My final product has a molecular weight corresponding to the loss of bromine. Why did this happen? This is likely due to a dehalogenation side reaction. This can sometimes occur if a palladium catalyst was used in a previous step and not fully removed, or under certain reductive conditions. Ensure all equipment is clean and avoid unnecessarily harsh conditions or exposure to potential reducing agents.

Optimized Protocols

Protocol 1: Synthesis of Ethyl {1-[(5-bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetate

• To a round-bottom flask under a nitrogen atmosphere, add ethyl piperidin-4-yl-acetate hydrochloride (1.0 eq) and anhydrous Dichloromethane (DCM, ~10 mL per gram of starting material).

• Cool the mixture to 0°C using an ice bath.

• Add N,N-diisopropylethylamine (DIPEA) (2.2 eq) dropwise and stir for 10 minutes.

• In a separate flask, dissolve 5-bromo-2-thiophenesulfonyl chloride (1.05 eq) in a minimal amount of anhydrous DCM.

• Add the sulfonyl chloride solution to the reaction mixture dropwise over 20-30 minutes, keeping the internal temperature below 5°C.

• After the addition is complete, allow the reaction to slowly warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting amine.

• Upon completion, quench the reaction with water. Separate the organic layer, and wash successively with 1N HCl, saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude ester, which can be used directly in the next step or purified by column chromatography if necessary.

Parameter	Recommended Condition	Rationale
Solvent	Dichloromethane (DCM), Anhydrous	Aprotic, good solubility for reagents, easy to remove.
Base	DIPEA or Triethylamine	Non-nucleophilic; neutralizes HCl byproduct effectively.
Stoichiometry	~1.05 eq. Sulfonyl Chloride, >2.1 eq. Base	Slight excess of electrophile ensures full conversion of amine. Excess base required to neutralize amine salt and HCl byproduct.
Temperature	0°C to Room Temperature	Controls initial exotherm and minimizes side reactions.

Table 1: Recommended Conditions for the N-Sulfonylation Step.

Protocol 2: Hydrolysis to {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

• Dissolve the crude ethyl ester from the previous step (1.0 eq) in a mixture of Tetrahydrofuran (THF) and water (e.g., 3:1 v/v).

• Add Lithium Hydroxide monohydrate (LiOH·H₂O) (2.5 eq) and stir the mixture vigorously at room temperature for 4-8 hours.

• Monitor the reaction by TLC or LC-MS for the disappearance of the starting ester.

• Once complete, remove the THF under reduced pressure.

• Dilute the remaining aqueous solution with water and wash with ethyl acetate to remove any organic impurities.

• Cool the aqueous layer to 0°C and slowly add 1N HCl with stirring until the pH is approximately 2-3. A white precipitate should form.

• Stir the slurry in the ice bath for 30 minutes, then collect the solid by vacuum filtration.

• Wash the filter cake with cold water and dry under vacuum to afford the final product.

References

• BenchChem. (n.d.). Technical Support Center: Overcoming Challenges in Piperidine Synthesis.

• Yuan, Z., et al. (2023). Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases. Molecules, 28(6), 2754. [Link]

• Barabe, F., et al. (2019). Selective Late-Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry-BF4. Angewandte Chemie International Edition, 58(52), 18235-18239. [Link]

• Sun, S., & Xu, J. (2022). Reactions of Sulfonyl Chlorides and Unsaturated Compounds. Progress in Chemistry, 34(6), 1275-1289. [Link]

• Various Authors. (2016). Synthesis and Biological Activity of New[2][3]Thiazolo[4,5-d]pyridazin-4(5H)-ones. Scientia Pharmaceutica, 84(2), 255-268. [Link]

Sources

• 1. Novel Sulfonamide Derivatives Containing a Piperidine Moiety as New Bactericide Leads for Managing Plant Bacterial Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4 - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Purification of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Welcome to the technical support guide for the purification of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (Product ID: BTPAA). This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered during the isolation and purification of this compound. The guidance is structured to address challenges from initial workup to final polishing, ensuring you can achieve the desired purity for your research and development needs.

Introduction to Purification Challenges

The structure of BTPAA presents a unique set of purification challenges due to its combination of functional groups: a moderately acidic carboxylic acid, a tertiary sulfonamide, a lipophilic bromothiophene group, and a basic piperidine ring (masked as a sulfonamide). This amphiphilic nature, coupled with impurities from its synthesis, can lead to issues such as poor crystallinity, co-precipitation of contaminants, and chromatographic difficulties. This guide will help you navigate these complexities.

Troubleshooting Guide

This section addresses specific problems you may encounter during the purification of BTPAA in a question-and-answer format.

Q1: My crude product after aqueous workup is a persistent oil or sticky solid. How can I induce crystallization?

Likely Cause: This is often due to the presence of residual solvents or impurities that inhibit the formation of a crystal lattice. Unreacted starting materials or greasy byproducts can act as "purity sinks," preventing your target compound from solidifying.

Troubleshooting Protocol:

• Initial Purity Assessment: Before attempting crystallization, analyze a small sample of the crude oil by Thin Layer Chromatography (TLC) or LC-MS to identify the major components. This will guide your strategy.

• Solvent Removal: Ensure all reaction solvents (e.g., dichloromethane, THF) are thoroughly removed under high vacuum. Co-evaporation with a solvent in which the impurities are soluble but the product is not (e.g., hexanes or diethyl ether) can sometimes help.

• Liquid-Liquid Extraction Refinement: The carboxylic acid functionality is key.

  • Dissolve the crude oil in a suitable organic solvent like ethyl acetate.

  • Wash with a mild aqueous base (e.g., 5% NaHCO₃ solution). Your product should move into the aqueous layer as its carboxylate salt, leaving behind non-acidic organic impurities.

  • Acidify the aqueous layer carefully with 1M HCl to a pH of ~3-4, causing your product to precipitate.

  • Extract the precipitated product back into an organic solvent like ethyl acetate, wash with brine, and dry over anhydrous Na₂SO₄.

• Systematic Crystallization Screening: After the extractive workup, if the product is still an oil, perform a systematic crystallization screening using the solvent systems outlined in the table below. Start with a small amount of material (~50 mg).

Table 1: Recommended Solvent Systems for Crystallization Screening

Solvent System (v/v)	Rationale & Procedure
Isopropanol/Water	Dissolve the compound in a minimum amount of hot isopropanol. Add water dropwise until persistent cloudiness appears. Re-heat to clarify and then allow to cool slowly.
Ethyl Acetate/Hexanes	Dissolve in ethyl acetate at room temperature. Add hexanes portion-wise until turbidity is observed. Allow to stand undisturbed.
Methanol	Methanol can be an effective single-solvent system. Dissolve in a minimal amount of hot methanol and allow to cool slowly. If no crystals form, try storing at 4°C.
Acetonitrile	Similar to methanol, acetonitrile can be effective. Its higher boiling point allows for good dissolution upon heating.

Q2: My TLC/LCMS analysis shows the presence of starting materials after purification. How can I remove them?

Likely Cause: Inefficient removal of unreacted piperidine-4-yl-acetic acid or hydrolyzed 5-bromo-2-thiophenesulfonyl chloride. The sulfonamides are relatively insoluble, but this property increases in alkaline pH.[1]

Troubleshooting Workflow:

The following diagram illustrates a decision-making process for removing common starting materials.

Caption: Decision tree for removing starting material impurities.

Step-by-Step Protocol for Acidic Impurity Removal:

• Dissolution: Dissolve the crude product in ethyl acetate (approx. 10-20 mL per gram).

• Bicarbonate Extraction: Transfer the solution to a separatory funnel and extract with saturated sodium bicarbonate solution (2 x 20 mL). Crucially, both your product and the sulfonic acid impurity will move to the aqueous layer.

• Separation by pH: Cool the combined aqueous layers in an ice bath. Slowly add 1M HCl with vigorous stirring. The target compound, being a weaker acid, should precipitate first at a pH of approximately 3-4. The more strongly acidic sulfonic acid may remain in solution.

• Isolation: Filter the resulting precipitate and wash with cold water, or extract the acidified aqueous solution with fresh ethyl acetate.

• Final Polish: Dry the organic extract over Na₂SO₄, filter, and concentrate in vacuo. Proceed with crystallization as described in Q1.

Q3: I need to use column chromatography for purification. What conditions do you recommend?

Likely Cause: The compound's polarity and acidic nature can cause it to streak on silica gel, leading to poor separation.

Recommended Protocol:

Flash column chromatography is a viable option for purifying BTPAA, especially when dealing with closely related impurities.

Table 2: Recommended Flash Chromatography Conditions

Parameter	Recommendation	Rationale
Stationary Phase	Silica Gel (230-400 mesh)	Standard choice for most organic compounds.
Mobile Phase	Dichloromethane (DCM) / Methanol (MeOH) with 0.5% Acetic Acid (AcOH)	The DCM/MeOH gradient effectively elutes compounds of varying polarity. The addition of acetic acid is critical; it suppresses the deprotonation of the product's carboxylic acid, reducing tailing and improving peak shape.
Gradient	Start with 100% DCM, gradually increasing to 5-10% MeOH.	A typical gradient might be: 0-2% MeOH for 2 column volumes (CV), then 2-8% MeOH over 10 CV, and finally a hold at 8-10% MeOH.
Sample Loading	Dry Loading	Adsorb your crude material onto a small amount of silica gel. Evaporate the solvent and load the resulting dry powder onto the column. This results in sharper bands compared to wet loading.
Detection	TLC with UV light (254 nm) and/or a potassium permanganate stain.	The bromothiophene ring is UV-active. The permanganate stain will visualize the piperidine moiety.

Expert Tip: The use of specialized chromatography techniques like Supercritical Fluid Chromatography (SFC) has shown success in separating sulfonamides and could be considered for high-purity requirements.[2]

Frequently Asked Questions (FAQs)

Q: What is the expected solubility of BTPAA? A: BTPAA is expected to be poorly soluble in water and non-polar solvents like hexanes. It should show moderate to good solubility in polar organic solvents such as methanol, ethanol, ethyl acetate, and DMSO. As a carboxylic acid, its solubility dramatically increases in aqueous basic solutions (e.g., NaOH, NaHCO₃). Sulfonamides are generally relatively insoluble, but their solubility tends to increase in alkaline conditions.[1]

Q: Which analytical techniques are best for assessing the final purity? A: A combination of techniques is recommended:

• ¹H NMR: To confirm the structure and identify any organic impurities. The proton signals should be sharp and integrate to the correct ratios.

• LC-MS: To confirm the molecular weight and assess purity by peak area percentage. A purity of >98% is typically desired for biological assays.

• HPLC-UV: High-performance liquid chromatography with UV detection is an excellent method for quantifying purity.[1] Wavelengths around 254-260 nm should be suitable for detection due to the thiophene ring.

Q: My final product has a slight color. Is this normal? A: Thiophene-containing compounds can sometimes have a faint yellow or tan color due to minor, highly colored impurities or slight degradation. If NMR and LC-MS show high purity, a faint color is often acceptable. If a completely white solid is required, a charcoal treatment during recrystallization can be attempted, though this may lead to some product loss.

Q: How should I store the purified compound? A: Store BTPAA in a tightly sealed container, protected from light, at room temperature or refrigerated (2-8°C) for long-term stability. The compound is expected to be stable under these conditions.

Purification Workflow Overview

The following diagram provides a high-level overview of the entire purification process from the crude reaction mixture to the final, pure compound.

Caption: General workflow for the purification of BTPAA.

References

• Taylor, L. T., & Chang, H. K. (1992). Method Development for the Separation of Sulfonamides by Supercritical Fluid Chromatography.

• Guerin, T. F., & Fillion, J. (1998). Determination of sulfonamide antibiotics by gas chromatography coupled with atomic emission detection. Journal of Chromatography A, 805(1-2), 149-156. [Link]

• Karatapanis, A. E., et al. (2020). Food Sample Preparation for the Determination of Sulfonamides by High-Performance Liquid Chromatography: State-of-the-Art. Molecules, 25(21), 5206. [Link]

• Jain, R., & Gupta, V. K. (2008). TLC of Sulfonamides. ResearchGate. [Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. academic.oup.com [academic.oup.com]

Technical Support Center: Optimizing Thienylsulfonylation of Piperidine

For Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for the thienylsulfonylation of piperidine. This guide is designed to provide in-depth troubleshooting advice and frequently asked questions (FAQs) to help you navigate the complexities of this important transformation. As Senior Application Scientists, we have synthesized our field expertise with established chemical principles to offer a comprehensive resource for optimizing your reaction conditions and achieving high yields of your desired N-thienylsulfonylpiperidine product.

Introduction to Thienylsulfonylation

The reaction of a thienylsulfonyl chloride with piperidine is a fundamental method for the synthesis of N-thienylsulfonylpiperidines, a class of compounds with significant interest in medicinal chemistry.[1] The core of this reaction is the nucleophilic attack of the secondary amine (piperidine) on the electrophilic sulfur atom of the thienylsulfonyl chloride, leading to the formation of a stable sulfonamide bond.[2] This process is typically facilitated by a base to neutralize the hydrochloric acid byproduct.[3] While seemingly straightforward, this reaction is susceptible to various challenges that can impact yield and purity.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial queries encountered during the thienylsulfonylation of piperidine.

Q1: My reaction yield is very low or I'm not seeing any product formation. What are the first things I should check?

A1: Low or no yield is a common issue that often points to problems with reagents or reaction conditions. Here's a checklist of initial troubleshooting steps:

• Reagent Quality:

  • Thienylsulfonyl Chloride: This is the most critical reagent to scrutinize. Thienylsulfonyl chlorides are highly sensitive to moisture and can hydrolyze to the unreactive thienylsulfonic acid.[4][5] It is strongly recommended to use a fresh bottle or a properly stored reagent.[6] The stability of the thienylsulfonyl chloride is paramount for a successful reaction.[5][7]

  • Piperidine: Ensure your piperidine is pure and dry. Secondary amines can react with atmospheric carbon dioxide.

  • Solvent: Always use anhydrous (dry) solvents. The presence of water will promote the hydrolysis of the thienylsulfonyl chloride.[3]

  • Base: If you are using a tertiary amine base like triethylamine or pyridine, ensure it is pure and dry.

• Reaction Conditions:

  • Anhydrous Conditions: All glassware must be thoroughly oven-dried, and the reaction should be conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent moisture ingress.[3]

  • Stoichiometry: A common starting point is a slight excess of piperidine (1.1-1.2 equivalents) relative to the thienylsulfonyl chloride to ensure complete consumption of the electrophile.[3]

  • Temperature: The reaction is typically performed at 0 °C and then allowed to warm to room temperature.[3] If the reaction is sluggish, gentle heating can be considered, but be aware that this may promote side reactions.

Q2: What is the best base to use for this reaction, and how much should I add?

A2: The choice of base is critical for a successful sulfonylation. A non-nucleophilic organic base is generally preferred to avoid competition with the piperidine nucleophile.[3]

• Common Choices: Pyridine and triethylamine (TEA) are frequently used. They are effective at neutralizing the HCl byproduct without interfering with the main reaction.[2]

• Sterically Hindered Bases: For potentially sensitive substrates or to minimize side reactions, a more sterically hindered base like 2,6-lutidine or diisopropylethylamine (DIPEA) can be beneficial.[8]

• Stoichiometry: A slight excess of the base (1.1-1.5 equivalents) is typically sufficient to neutralize the generated HCl.[4]

Q3: Can I use an inorganic base like sodium hydroxide?

A3: While possible under certain conditions (e.g., Schotten-Baumann conditions), using an aqueous base like sodium hydroxide significantly increases the risk of hydrolyzing the thienylsulfonyl chloride.[3] For most lab-scale syntheses, an organic, non-nucleophilic base in an anhydrous organic solvent is the recommended approach.[3]

Q4: How can I monitor the progress of my reaction?

A4: Thin-layer chromatography (TLC) is the most common and convenient method for monitoring the reaction. You can track the consumption of the starting materials (piperidine and thienylsulfonyl chloride) and the formation of the product. It's advisable to run co-spots of your starting materials alongside the reaction mixture to aid in identification. For more quantitative analysis, LC-MS can also be employed.[8]

Troubleshooting Guide: Specific Scenarios

This section provides a more in-depth look at specific problems you might encounter and offers structured solutions.

Scenario 1: Low Yield Despite Observing Product Formation

If you are forming the desired N-thienylsulfonylpiperidine but the isolated yield is poor, consider the following possibilities:

• Incomplete Reaction: The reaction may not have gone to completion.

  • Solution: Increase the reaction time or consider gentle heating. For less reactive substrates, a more forcing solvent like DMF or DMSO might be necessary.[6] Microwave-assisted synthesis can also be an effective way to drive the reaction to completion.[9]

• Product Loss During Workup: The sulfonamide product might be partially soluble in the aqueous layers during extraction.

  • Solution: Ensure you are using the correct pH for your aqueous washes. An initial wash with a dilute acid (e.g., 1M HCl) will remove excess piperidine and the tertiary amine base.[3] Subsequent washes with saturated sodium bicarbonate and brine will help to remove acidic impurities and salts.[3] If you suspect product loss, you can back-extract the aqueous layers with your organic solvent.

• Difficult Purification: The product may be difficult to separate from impurities via column chromatography.

  • Solution: Optimize your chromatography conditions. A gradient elution from a non-polar solvent (like hexanes) to a more polar mixture (like hexanes/ethyl acetate) is often effective.[10] Adding a small amount of triethylamine (0.5-1%) to the eluent can help to prevent streaking of the amine-containing product on the silica gel.[10] Recrystallization is another excellent method for purification if a suitable solvent system can be found.[10]

Scenario 2: Formation of an Unexpected Side Product

The appearance of an unknown spot on your TLC plate indicates the formation of a side product. Here are some potential culprits:

• Hydrolysis of Thienylsulfonyl Chloride: As mentioned, this is a very common side reaction. The resulting thienylsulfonic acid will be an impurity in your crude product.

  • Confirmation: The sulfonic acid is highly polar and will likely remain at the baseline of your TLC plate. It can be removed during the aqueous workup with a bicarbonate wash.

  • Prevention: The key is to maintain strictly anhydrous conditions throughout the reaction.[3]

• Reaction with Solvent: Some solvents can be reactive under certain conditions. For example, if using an alcohol as a solvent, there is a possibility of forming the corresponding sulfonate ester.

  • Solution: Stick to inert, aprotic solvents like dichloromethane (DCM), tetrahydrofuran (THF), or acetonitrile.[6]

Experimental Protocols

General Protocol for Thienylsulfonylation of Piperidine

This protocol provides a reliable starting point for your experiments.

• Preparation:

  • To a clean, dry round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (N₂ or Ar), add piperidine (1.1 eq) and anhydrous dichloromethane (DCM).

  • Cool the solution to 0 °C in an ice bath.

• Reaction:

  • Slowly add the thienylsulfonyl chloride (1.0 eq) to the stirred solution.

  • Add anhydrous pyridine or triethylamine (1.5 eq) dropwise to the reaction mixture.[3]

  • Allow the reaction to warm to room temperature and stir for 2-12 hours, monitoring the progress by TLC.

• Workup:

  • Upon completion, dilute the reaction mixture with DCM and transfer it to a separatory funnel.

  • Wash the organic layer sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.[3]

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel or by recrystallization to obtain the pure N-thienylsulfonylpiperidine.[10]

Data Summary Table

The choice of base can significantly influence the outcome of the reaction. The following table provides a qualitative guide to common bases used in sulfonylation reactions.

Base	Type	Key Characteristics
Pyridine	Weak, non-nucleophilic	Commonly used, effective HCl scavenger.[8]
Triethylamine (TEA)	Strong, non-nucleophilic	A very common and effective base.[8]
DIPEA	Strong, non-nucleophilic, hindered	Good for sensitive substrates where a less nucleophilic base is desired.
2,6-Lutidine	Weak, sterically hindered	Can be beneficial in preventing side reactions.[8]

Visualizing the Workflow

To aid in your experimental design and troubleshooting, the following diagrams illustrate the reaction pathway and a logical troubleshooting workflow.

Caption: Reaction scheme for the thienylsulfonylation of piperidine.

Caption: A logical workflow for troubleshooting low-yield reactions.

References

• Technical Support Center: Sulfonylation of Primary Amines - Benchchem. (URL: )
• Common issues in sulfonamide synthesis and solutions - Benchchem. (URL: )
• Technical Support Center: Troubleshooting Low Yields in Sulfonamide Form
• 3-Thiophenesulfonyl chloride - SAFETY D
• 2-Thiophenesulfonyl chloride | 16629-19-9 - Benchchem. (URL: )

• An Activated Sulfonylating Agent That Undergoes General Base-Catalyzed Hydrolysis by Amines in Preference to Aminolysis | The Journal of Organic Chemistry - ACS Publications. (URL: [Link])

• Thiophen-2-ylmethanesulfonyl chloride - Benchchem. (URL: )
• Troubleshooting low yield in amine sulfonyl
• Technical Support Center: Optimizing Sulfonylation of Hindered Amines - Benchchem. (URL: )

• Oxidative β-C–H sulfonylation of cyclic amines - PMC - NIH. (URL: [Link])

• Direct synthesis of sulfenamides, sulfinamides, and sulfonamides from thiols and amines - RSC Advances (RSC Publishing) DOI:10.1039/D1RA04368D. (URL: [Link])

• (PDF) N-Sulfonylation of amines, imides, amides and anilides using p-TsCl in presence of atomized sodium in EtOH-THF under sonic condition - ResearchGate. (URL: [Link])

• . (URL: [Link])

• Sulfonamide synthesis by alkylation or arylation - Organic Chemistry Portal. (URL: [Link])

• Synthesis of Sulfonamides | Synthetic Methods in Drug Discovery: Volume 2 - Books. (URL: [Link])

• IMPROVED SYNTHESIS OF 1-BENZENESULFINYL PIPERIDINE AND ANALOGS FOR THE ACTIVATION OF THIOGLYCOSIDES IN CONJUNCTION WITH TRIFLUOROMETHANESULFONIC ANHYDRIDE - NIH. (URL: [Link])

• thiophenol - Organic Syntheses Procedure. (URL: [Link])

• 2-thiophenesulfonyl chloride - 16629-19-9, C4H3ClO2S2, density, melting point, boiling point, structural formula, synthesis - ChemSynthesis. (URL: [Link])

• Synthesis of sulfonyl chloride substrate precursors. (URL: [Link])

• Primary Sulfonamide Synthesis Using the Sulfinylamine Reagent N-Sulfinyl-O-(tert-butyl)hydroxylamine, t-BuONSO | Organic Letters - ACS Publications. (URL: [Link])

• Investigation of N-sulfonyliminium Ion Triggered Cyclizations for the Synthesis of Piperidine Scaffolds - The Aquila Digital Community. (URL: [Link])

• Sulfonamide synthesis by S-N coupling - Organic Chemistry Portal. (URL: [Link])

• Base-Mediated Coupling Reactions of Benzenesulfonyl Azides with Proline: Synthesis of Proline-Derived Benzenesulfonamides | ACS Omega - ACS Publications. (URL: [Link])

• Ns strategies: a highly versatile synthetic method for amines - RSC Publishing. (URL: [Link])

• Selective Late‐Stage Sulfonyl Chloride Formation from Sulfonamides Enabled by Pyry‐BF4. (URL: [Link])

• CHEMICAL REACTION OF AMINE WITH ARYL SULPHONYL CHLORIDE AND NITROUSACID. - YouTube. (URL: [Link])

• Application Notes and Protocols for Piperidine-Medi

• Secondary Amines from Alkylhalides via N-Alkyl-sulfonamides? - Powered by XMB 1.9.11. (URL: [Link])

• optimizing reaction conditions for sulfonamide synthesis from sulfonyl chlorides - Benchchem. (URL: )
• US20050176752A1 - Process for the preparation of piperidine derivatives - Google P

• Synthesis, Surface and Antimicrobial Activity of Piperidine-Based Sulfobetaines - PubMed. (URL: [Link])

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC - PubMed Central. (URL: [Link])

• Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors. (URL: [Link])

• Application Notes and Protocols for the Purification of N,N-Dibenzyl-p-anisidine - Benchchem. (URL: )

Sources

• 1. Piperidine: A Versatile Heterocyclic Ring for Developing Monoamine Oxidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
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• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. fishersci.com [fishersci.com]
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• 7. 2-Thiophenesulfonyl chloride | 16629-19-9 [chemicalbook.com]
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• 9. pubs.rsc.org [pubs.rsc.org]
• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Prepared by: Gemini, Senior Application Scientist

Welcome to the technical support center for the synthesis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges and side reactions encountered during this multi-step synthesis. We will delve into the causality behind experimental choices, provide validated troubleshooting protocols, and offer practical solutions to ensure the integrity and yield of your synthesis.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific problems you might encounter during the synthesis. Each issue is presented in a question-and-answer format, providing a diagnosis, the underlying chemical principles, and a step-by-step protocol for resolution.

Issue 1: Low Yield and Impurities in 5-Bromothiophene-2-sulfonyl Chloride (Step 1)

Question: "My initial chlorosulfonation of 2-bromothiophene results in a low yield of the desired sulfonyl chloride, and TLC analysis shows multiple spots. What are the likely side reactions, and how can I mitigate them?"

Analysis: The chlorosulfonation of 2-bromothiophene is a classic electrophilic aromatic substitution. The primary challenges in this step are controlling the reaction's exothermicity and preventing the formation of isomeric and di-substituted byproducts.

Primary Side Reactions:

• Di-sulfonylation: The primary product, 5-bromothiophene-2-sulfonyl chloride, contains a strongly deactivating sulfonyl chloride group. However, under harsh conditions (excess chlorosulfonic acid, high temperature), a second sulfonation can occur, leading to 5-bromo-thiophene-2,4-disulfonyl chloride.

• Hydrolysis: 5-Bromothiophene-2-sulfonyl chloride is highly reactive and susceptible to hydrolysis.[1][2] Premature contact with water during the reaction or workup will convert the product to the corresponding sulfonic acid, which is difficult to separate and will not react in the subsequent step.

• Isomer Formation: While the 5-position is strongly preferred due to the directing effect of the bromine atom, minor amounts of other isomers can form if the temperature is not adequately controlled.

Troubleshooting & Optimization Protocol:

• Strict Anhydrous Conditions: Ensure all glassware is oven-dried and the reaction is performed under an inert atmosphere (e.g., nitrogen or argon). Use a fresh, high-quality bottle of chlorosulfonic acid.

• Temperature Control (Critical): The addition of chlorosulfonic acid to 2-bromothiophene is highly exothermic. A patent for a similar synthesis recommends adding the acid to a solution of 2-bromothiophene in a suitable solvent like dichloromethane at a very low temperature (e.g., -78 °C) and then allowing the mixture to warm slowly.

• Stoichiometry: Use a controlled excess of chlorosulfonic acid (e.g., 3-5 equivalents) to ensure full conversion of the starting material, but avoid a large excess which can promote di-sulfonylation.[3]

• Controlled Workup: Quench the reaction by pouring the mixture onto crushed ice or into ice-cold water. This must be done carefully to manage the exotherm. The product should be immediately extracted into a non-polar organic solvent (e.g., dichloromethane or ethyl acetate).

• Immediate Use: The isolated 5-bromothiophene-2-sulfonyl chloride is often used immediately in the next step without extensive purification due to its instability. If storage is necessary, it should be under an inert atmosphere at low temperature.

Issue 2: Formation of Desulfonylated Impurity During Saponification (Step 3)

Question: "After hydrolyzing the ethyl ester to the final carboxylic acid using NaOH, my mass spectrometry results show a significant peak corresponding to piperidin-4-ylacetic acid. Why am I losing the bromothienylsulfonyl group?"

Analysis: The N-S bond in sulfonamides, while generally stable, can be cleaved under certain reductive or harsh basic conditions.[4] This side reaction is known as desulfonylation.[5][6] While strong reducing agents are the most common cause, prolonged exposure to high concentrations of base at elevated temperatures can also promote this unwanted cleavage, especially in the presence of certain nucleophiles or impurities.

Caption: Undesired desulfonylation pathway under harsh hydrolysis conditions.

Troubleshooting & Optimization Protocol:

• Milder Hydrolysis Conditions: Avoid using high concentrations of NaOH or KOH. Instead, use a more moderate concentration (e.g., 1-2 M) and conduct the reaction at room temperature or with gentle heating (e.g., 40-50 °C).

• Reaction Monitoring: Closely monitor the reaction progress using TLC or LC-MS. As soon as the starting ester is consumed, proceed with the workup immediately. Prolonged reaction times increase the risk of desulfonylation.

• Alternative Hydrolysis: Consider using lithium hydroxide (LiOH) in a THF/water mixture. LiOH is often effective for ester hydrolysis under milder conditions than NaOH or KOH, minimizing the risk of side reactions.

• Purification Strategy: If a minor amount of the desulfonylated impurity is formed, it can often be removed during purification. The final acid product is significantly more polar than the desulfonylated amine. Adjusting the pH during an aqueous extraction can help separate the basic amine from the desired carboxylic acid.

Issue 3: Incomplete Reaction or Byproduct Formation in Sulfonamide Coupling (Step 2)

Question: "The coupling reaction between 5-bromothiophene-2-sulfonyl chloride and ethyl piperidin-4-ylacetate is sluggish, and I'm observing a byproduct with a mass corresponding to a di-acylated piperidine. What's going wrong?"

Analysis: This step involves the nucleophilic attack of the secondary amine of the piperidine ring on the sulfonyl chloride. The success of this reaction hinges on the base used and the purity of the reactants.

Potential Issues & Side Reactions:

• Insufficient Basicity: The reaction generates HCl, which must be scavenged by a base. If the base is too weak or used in insufficient quantity, the piperidine starting material will be protonated to its ammonium salt, rendering it non-nucleophilic and halting the reaction.

• Over-alkylation/Side Reaction with Base: Using a strong, nucleophilic base (like an alkoxide) can lead to competing reactions with the sulfonyl chloride. More commonly, if an alkylating agent is present as an impurity (e.g., from the synthesis of the piperidine ester), a strong base can promote N-alkylation, leading to a quaternary ammonium salt.[7]

• Reaction with the Ester: While less common, very strong bases under harsh conditions could potentially react with the ethyl ester moiety, leading to unwanted transesterification or other side products.

Troubleshooting & Optimization Protocol:

• Choice of Base: Use a non-nucleophilic organic base like triethylamine (TEA) or N,N-diisopropylethylamine (DIPEA) in slight excess (e.g., 1.5-2.0 equivalents). Alternatively, an inorganic base like potassium carbonate can be effective in a suitable solvent like DMF or acetonitrile.[7]

• Purity of Starting Materials: Ensure the ethyl piperidin-4-ylacetate is pure and free from acidic impurities. It is often supplied as a salt (e.g., hydrochloride), which must be neutralized before the reaction or accounted for by adding an extra equivalent of base.

• Solvent: A polar aprotic solvent like dichloromethane (DCM), acetonitrile, or DMF is typically used to ensure all reactants are fully dissolved.

• Addition Sequence: Add the sulfonyl chloride solution dropwise to a stirred solution of the piperidine ester and the base at 0 °C to control the initial exotherm, then allow the reaction to warm to room temperature.

Caption: Decision workflow for troubleshooting the sulfonamide formation step.

Frequently Asked Questions (FAQs)

Q1: What is the overall synthetic strategy and what are the key intermediates?

A1: The synthesis is typically a three-step linear sequence:

• Chlorosulfonation: 2-Bromothiophene is converted to 5-bromothiophene-2-sulfonyl chloride.

• Sulfonamide Formation: The sulfonyl chloride is coupled with an ester of piperidin-4-ylacetic acid (e.g., ethyl or methyl ester).

• Saponification: The ester is hydrolyzed to the final carboxylic acid product.

Q2: What are the best analytical methods for monitoring this synthesis?

A2: A combination of techniques is recommended:

• Thin Layer Chromatography (TLC): Excellent for rapid, qualitative monitoring of the consumption of starting materials and the formation of the product in each step.

• Liquid Chromatography-Mass Spectrometry (LC-MS): The most powerful tool for this synthesis. It allows you to track the formation of your desired product and immediately identify the mass of any impurities or side products, such as the desulfonylated compound.

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential for structural confirmation of the intermediates and the final product, ensuring the correct isomeric form has been synthesized and confirming its purity.

Q3: Are there significant purification challenges for the final product?

A3: The final product is an amphoteric compound, containing both a carboxylic acid and a sulfonamide-linked piperidine. Purification can sometimes be challenging.

• Crystallization: This is the preferred method for obtaining high-purity material. A mixed solvent system, such as ethanol/water or isopropanol/heptane, may be effective.

• Chromatography: If crystallization is difficult, column chromatography on silica gel can be used. A gradient elution with a mobile phase containing a small amount of acid (e.g., acetic acid or formic acid) in a solvent system like DCM/methanol or ethyl acetate/hexanes can improve peak shape and separation.

• Acid-Base Extraction: As mentioned in the troubleshooting guide, careful acid-base extraction during the workup can be a powerful tool to remove basic impurities (like the desulfonylated product) or acidic impurities.

Q4: Can I use a different starting material for the piperidine fragment?

A4: Yes, instead of ethyl piperidin-4-ylacetate, you could use piperidin-4-ylacetonitrile. The nitrile can be hydrolyzed to the carboxylic acid in the final step. However, nitrile hydrolysis often requires harsher conditions (strong acid or base and high temperatures), which could increase the risk of desulfonylation. Using the ester is generally the milder and more common approach.

Parameter	Recommended Condition	Rationale
Step 1: Chlorosulfonation
Temperature	-78 °C to RT	Controls exotherm, minimizes side products.
Solvent	Dichloromethane (DCM)	Inert solvent, good solubility for reactants.
Step 2: Coupling
Base	Triethylamine or DIPEA	Non-nucleophilic, scavenges HCl effectively.
Solvent	DCM or Acetonitrile	Polar aprotic, ensures good solubility.
Step 3: Hydrolysis
Base	LiOH or 1M NaOH	Milder conditions to prevent desulfonylation.[4][6]
Temperature	Room Temperature to 40 °C	Balances reaction rate with product stability.
Table 1: Summary of Recommended Key Reaction Parameters.

References

• Reductive Desulfonylation of Sulfonamides under Polysulfide Anions Photocatalysis. ResearchGate. Available at: [Link]

• thiophenol - Organic Syntheses Procedure. Organic Syntheses. Available at: [Link]

• Reductive Desulfonylation of Sulfonamides under Polysulfide Anions Photocatalysis. Organic Letters. Available at: [Link]

• Reductive Desulfonylation of Sulfonamides under Polysulfide Anions Photocatalysis. Nanyang Technological University. Available at: [Link]

• Reductive desulfonylation. Wikipedia. Available at: [Link]

• Catalyst-free arylation of sulfonamides via visible light-mediated deamination. Royal Society of Chemistry. Available at: [Link]

• Synthesis of 5-Bromothiophene-2-sulfonamide (2) and 5-arylthiophene. ResearchGate. Available at: [Link]

• 5-Bromothiophene-2-sulfonyl chloride | C4H2BrClO2S2. PubChem. Available at: [Link]

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• 1. fluorochem.co.uk [fluorochem.co.uk]
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• 3. researchgate.net [researchgate.net]
• 4. Catalyst-free arylation of sulfonamides via visible light-mediated deamination - Chemical Science (RSC Publishing) DOI:10.1039/D1SC02266K [pubs.rsc.org]
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• 6. Reductive desulfonylation - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Analytical Troubleshooting for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Here is the technical support center for troubleshooting the analytical detection of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Welcome to the dedicated technical support guide for the analytical detection of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (CAS No. 496778-02-0). This resource is designed for researchers, analytical chemists, and drug development professionals. It provides in-depth, field-proven insights in a direct question-and-answer format to help you anticipate and resolve common experimental challenges.

Section 1: Compound Overview & Key Analytical Properties

Understanding the physicochemical properties of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid is the foundation for developing robust analytical methods. The molecule's structure dictates its behavior in various analytical systems.

• Structural Components & Their Influence:

  • Piperidine-4-yl-acetic acid Moiety: This aliphatic portion contains a carboxylic acid group (pKa ≈ 4-5), making the molecule's charge state and solubility highly pH-dependent. This group is the primary site for potential interactions with active sites on silica-based chromatography columns, which can lead to peak tailing.

  • (5-Bromo-2-thienyl)sulfonyl Moiety: The brominated thiophene ring acts as a strong chromophore, essential for UV-based detection. The sulfonyl group is a stable linker. Critically, the single bromine atom provides a definitive isotopic signature (79Br and 81Br in an approximate 1:1 ratio) that is invaluable for mass spectrometry (MS) identification, creating a characteristic M and M+2 isotopic pattern.[1][2]

• Solubility Profile: The compound possesses both lipophilic (bromo-thienyl) and hydrophilic (acetic acid) characteristics. It is sparingly soluble in neutral water but freely soluble in organic solvents like methanol, acetonitrile, and DMSO.[3] Its solubility in aqueous solutions increases significantly at pH > 6, as the carboxylic acid is deprotonated to the more soluble carboxylate form.

Section 2: Frequently Asked Questions (FAQs)

Q1: What is the best starting point for analytical method development: HPLC-UV or LC-MS?

A1: The choice depends on your required sensitivity and selectivity.

• HPLC-UV: Start here for routine analysis, purity assessment, and quantification of bulk material or concentrated samples. The bromo-thienyl group provides sufficient UV absorbance for detection at moderate concentrations. It is a cost-effective and robust technique.[4]

• LC-MS/MS: This is the preferred method for trace-level quantification, analysis in complex biological matrices (e.g., plasma, tissue), and definitive identification. Its superior sensitivity and selectivity can overcome matrix interferences that might plague UV detection.[5][6] The characteristic bromine isotopic pattern provides an extra layer of confirmation.

Q2: What is the expected UV absorbance maximum (λmax) for this compound?

A2: While an experimental spectrum is definitive, the λmax for the bromo-thienyl-sulfonyl chromophore can be predicted to be in the range of 230-280 nm . A good starting point for UV detection is to monitor around 254 nm or to perform a diode array detector (DAD) scan to determine the optimal wavelength.

Q3: For LC-MS analysis, what are the expected precursor ions ([M+H]⁺ or [M-H]⁻)?

A3: The molecule can be ionized in both positive and negative modes.

• Negative Ion Mode (ESI-): This is often preferred and more specific for acidic compounds. It will detect the deprotonated molecule: [M-H]⁻ at m/z 352.9/354.9 .

• Positive Ion Mode (ESI+): This mode will detect the protonated molecule, likely on the piperidine nitrogen, though the sulfonamide reduces its basicity: [M+H]⁺ at m/z 354.9/356.9 .

Table 1: Key Physicochemical and Spectrometric Properties

Parameter	Value	Rationale & Significance
Molecular Formula	C₁₀H₁₂BrNO₄S₂	Used for exact mass calculation.[7]
Average Mass	354.24 Da	For general calculations.
Monoisotopic Mass	352.9422 Da	For high-resolution mass spectrometry (HRMS) identification.
Expected [M-H]⁻	m/z 352.9, 354.9	Target ions for ESI- analysis, showing the ~1:1 79Br/81Br isotopic pattern.
Expected [M+H]⁺	m/z 354.9, 356.9	Target ions for ESI+ analysis, showing the ~1:1 79Br/81Br isotopic pattern.
Predicted LogP	~2.5 - 3.5	Indicates moderate lipophilicity, suitable for reversed-phase chromatography.[8]

Section 3: HPLC-UV Method Development & Troubleshooting

High-Performance Liquid Chromatography with UV detection is the workhorse for quantitative analysis of this compound. Below are common issues and their solutions.

Q4: My chromatographic peak is tailing severely. What is the cause and how do I fix it?

A4: Peak tailing is almost certainly caused by the secondary interaction of the free carboxylic acid group with active silanol sites on your silica-based column. To resolve this, you must control the ionization state of the analyte.

• Causality: At a mobile phase pH near or above the analyte's pKa (~4-5), a portion of the molecules exist in the anionic carboxylate form. This charged species can interact strongly and non-uniformly with residual, negatively charged silanol groups on the column packing material, leading to a "tail" on the peak.

• Solution: Suppress the ionization of the carboxylic acid by lowering the mobile phase pH.

  • Add an Acid Modifier: Incorporate 0.1% formic acid (FA) or 0.1% trifluoroacetic acid (TFA) into both your aqueous (A) and organic (B) mobile phases. Formic acid is volatile and MS-friendly, making it a superior choice if you plan to transfer the method to an LC-MS system.[9]

  • Use a Low-Bleed, End-Capped Column: Modern, high-purity silica columns that are thoroughly end-capped have fewer free silanol sites, reducing the potential for these secondary interactions.

Q5: I am not seeing a peak, or the signal-to-noise ratio (S/N) is very poor.

A5: This issue points to problems with either the analyte's concentration, its stability, or the detector settings.

• Check Detector Wavelength: Ensure your UV detector is set to an appropriate wavelength. Use a DAD/PDA to acquire a full spectrum of your standard and select the λmax for maximum sensitivity.

• Verify Sample Integrity: The compound is generally stable, but degradation is possible under harsh conditions (e.g., high pH, prolonged exposure to light). Prepare fresh standards and samples.

• Increase Concentration: If you are working at the lower limits of detection, inject a higher concentration standard to confirm the method is working. If a concentrated standard is not visible, there is a systemic issue with the HPLC or detector.

• Rule out Solubility Issues: Ensure the analyte is fully dissolved in your sample diluent. If the diluent is highly aqueous, the compound may precipitate. A diluent that matches the initial mobile phase composition (e.g., 80:20 Water:Acetonitrile with 0.1% FA) is ideal.

Table 2: Recommended Starting HPLC-UV Method Parameters

Parameter	Recommended Condition	Justification
Column	C18, 2.1 or 4.6 mm i.d., 100-150 mm length, < 5 µm particle size	Provides good retention for this moderately lipophilic compound.[10]
Mobile Phase A	Water + 0.1% Formic Acid	Acid modifier ensures protonation of the carboxylic acid for good peak shape.[9]
Mobile Phase B	Acetonitrile + 0.1% Formic Acid	Acetonitrile is a common, effective organic solvent for reversed-phase.
Gradient	10% B to 90% B over 10 minutes	A gradient is recommended to ensure elution and clean any late-eluting impurities.
Flow Rate	0.4 mL/min for 2.1 mm i.d.; 1.0 mL/min for 4.6 mm i.d.	Standard flow rates for the respective column dimensions.
Column Temp.	30 - 40 °C	Elevated temperature can improve peak efficiency and reduce viscosity.
Detection	UV Diode Array Detector (DAD) at 254 nm or λmax	Allows for peak purity assessment and confirmation of identity via UV spectrum.
Injection Vol.	5 - 20 µL	Adjust based on sample concentration and column dimensions.

HPLC Troubleshooting Workflow

Caption: HPLC troubleshooting decision tree.

Section 4: LC-MS/MS Method Development & Troubleshooting

For high-sensitivity applications, LC-MS/MS is indispensable. The unique isotopic signature of bromine is a powerful tool for confirmation.

Q6: I am having trouble detecting my compound in a biological matrix like plasma. I suspect ion suppression. How can I confirm and mitigate this?

A6: Ion suppression is a common matrix effect where co-eluting endogenous components from the sample interfere with the ionization of the target analyte in the MS source.

• Confirmation:

  • Post-Column Infusion: The definitive method. Continuously infuse a standard solution of your analyte into the LC flow after the analytical column. Inject a blank, extracted matrix sample. A significant dip in the analyte's signal at its expected retention time confirms ion suppression.

  • Matrix Factor Calculation: Compare the peak area of the analyte in a post-extraction spiked blank matrix sample to the peak area of the analyte in a clean solvent standard. A ratio significantly less than 1 indicates suppression.

• Mitigation Strategies:

  • Improve Chromatographic Separation: Modify your HPLC gradient to move the analyte's peak away from the areas of major suppression (often early in the run where salts and polar components elute).

  • Enhance Sample Cleanup: The most effective solution. Use a more rigorous sample preparation technique like Solid-Phase Extraction (SPE) to remove interfering matrix components before injection.[11][12]

  • Use an Isotope-Labeled Internal Standard: A stable isotope-labeled (e.g., ¹³C₃, D₄) version of the analyte is the gold standard. It will co-elute and experience the same ion suppression, allowing for accurate correction during quantification.

Q7: How do I select and optimize Multiple Reaction Monitoring (MRM) transitions for quantification?

A7: MRM provides excellent selectivity by monitoring a specific fragmentation pathway.

• Precursor Ion Selection: Infuse a standard solution into the mass spectrometer and acquire a full scan (Q1 scan) to confirm the m/z of the precursor ion. For this compound, use the most abundant bromine isotope, so either [M-H]⁻ at m/z 354.9 or [M+H]⁺ at m/z 356.9.

• Product Ion Selection: Select the precursor ion in Q1 and scan a range of product ions in Q3 (Product Ion Scan). Induce fragmentation by increasing the collision energy (CE). Look for stable, abundant product ions.

• Optimization: For the chosen precursor → product pair, perform a Collision Energy optimization to find the CE that yields the highest product ion intensity.

Table 3: Predicted LC-MS/MS Parameters and MRM Transitions

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative	Negative mode is typically more selective and sensitive for carboxylic acids.[5]
Source Gas Temp.	300 - 350 °C	Typical values for efficient desolvation.[5]
Nebulizer Gas	40 - 55 psi	Adjust for stable spray.
Capillary Voltage	3000 - 4000 V	Optimize for maximum signal.
Precursor Ion (Q1)	m/z 354.9 ([M(81Br)-H]⁻)	Select the heavier, more abundant bromine isotope for the precursor.
Product Ion 1 (Q3)	m/z 155.9 (SO₂-piperidine-CH₂-COO⁻ fragment)	A likely stable fragment from cleavage of the thienyl-sulfonyl bond.
Product Ion 2 (Q3)	m/z 310.9 ([M-H-CO₂]⁻)	Loss of carbon dioxide is a common fragmentation pathway for carboxylic acids.
Collision Energy	15 - 35 eV	Must be optimized empirically for your specific instrument.

LC-MS Troubleshooting Workflow

Caption: LC-MS/MS troubleshooting decision tree.

Section 5: Sample Preparation Protocol

Effective sample preparation is critical for accurate and precise results, especially when dealing with complex matrices.

Protocol: Solid-Phase Extraction (SPE) from Human Plasma

This protocol is designed to extract the analyte from plasma, removing proteins and highly polar interferences.

• Rationale: A reversed-phase SPE sorbent (like C18 or a polymer-based sorbent like HLB) will retain the moderately lipophilic analyte while allowing salts and other polar matrix components to be washed away.[11]

• Materials:

  • SPE Cartridges: Reversed-phase C18 or Hydrophilic-Lipophilic Balanced (HLB), 1-3 mL, 30-60 mg.

  • Plasma sample (pre-treated with anticoagulant).

  • Phosphoric Acid (for sample acidification).

  • Methanol (HPLC grade).

  • Water (HPLC grade).

  • Elution Solvent: Acetonitrile or Methanol.

  • SPE Vacuum Manifold.

• Step-by-Step Procedure:

  • Sample Pre-treatment:

    • To 500 µL of plasma, add 500 µL of 4% phosphoric acid in water.

    • Vortex for 30 seconds. This step precipitates proteins and ensures the analyte is in its neutral, protonated form for better retention on the SPE sorbent.

    • Centrifuge at 4000 rpm for 10 minutes to pellet the precipitated proteins.

  • SPE Cartridge Conditioning:

    • Wash the cartridge with 1 mL of Methanol.

    • Equilibrate the cartridge with 1 mL of Water. Do not let the sorbent bed go dry.

  • Sample Loading:

    • Load the supernatant from the pre-treated sample onto the conditioned SPE cartridge.

    • Apply a slow, steady vacuum to pass the sample through the sorbent at ~1-2 mL/min.

  • Washing:

    • Wash the cartridge with 1 mL of 5% Methanol in water. This removes residual salts and polar interferences without eluting the analyte.

    • Dry the cartridge under high vacuum for 2-5 minutes to remove all residual wash solvent.

  • Elution:

    • Place clean collection tubes in the manifold.

    • Elute the analyte from the cartridge with 1 mL of Methanol or Acetonitrile.

  • Final Step (Dry-down and Reconstitution):

    • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40 °C.

    • Reconstitute the residue in 100-200 µL of your initial mobile phase (e.g., 80:20 Water:ACN with 0.1% FA).

    • Vortex, and transfer to an HPLC vial for analysis.

References

• Vertex AI Search, based on an article about LC/ESI/MS/MS method development for sulfonamide analysis. (2018). LC/ESI/MS/MS method development and validation for the determination of sulfonamide antibiotic residues in shrimp sample. 5

• Vertex AI Search, based on an Agilent application note on sulfonamide determination in water. (n.d.). Reliable Determination of Sulfonamides in Water Using UHPLC Tandem Mass Spectrometry. 9

• Vertex AI Search, based on an Agilent application note on sulfonamide analysis using SPE. (n.d.). Analysis of Sulfonamide Drugs in Water Using Agilent Bond Elut HLB Cartridges and LC/MS/MS. 11

• Vertex AI Search, based on an Agilent application note on QuEChERS extraction for sulfonamides. (n.d.). Determination of Sulfonamide Antibiotics in Bovine Liver Using Agilent Bond Elut QuEChERS EN Kits by LC/MS. 12

• Vertex AI Search, based on a study on sulfonamide determination in milk by LC-MS/MS. (n.d.). Determination of sulfonamides in milk by ID-LC-MS/MS. ACG Publications. 6

• Vertex AI Search, based on a Benchchem application note on HPLC-UV analysis of piperidine compounds. (n.d.). Application Notes & Protocols: HPLC-UV Analysis of Piperidine-Containing Compounds. Benchchem. 4

• Vertex AI Search, based on a Benchchem technical support guide. (n.d.). Technical Support Center: Analytical Methods for Monitoring "2-Bromo-3-(4-bromophenyl)-1-propene" Reactions. Benchchem. 13

• Vertex AI Search, based on a ResearchGate publication on HPLC method for a piperidine salt. (2025). Validated HPLC Method for the Quantitative Analysis of a 4-Methanesulfonyl-Piperidine Hydrochloride Salt. ResearchGate. 14

• Vertex AI Search, based on a Compound Discoverer 3.4 User Guide. (n.d.). Compound Discoverer 3.4 User Guide - Troubleshoot common analysis errors. 15

• Vertex AI Search, based on a Huateng Pharma product page. (n.d.). {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. Huateng Pharma. 16

• Vertex AI Search, based on a study on a brominated piperidinyl compound. (n.d.). 5-Bromo-4-(3,5-dibromo-2-hydroxyphenyl)-2-(piperidin-1-yl)-1,3-dithiol-2-ylium bromide. 17

• Vertex AI Search, based on a UNODC manual on piperazine analysis. (n.d.). Recommended methods for the Identification and Analysis of Piperazines in Seized Materials. UNODC. 18

• Vertex AI Search, based on a Vulcanchem product page for a related compound. (n.d.). 1-((4-Bromo-2-methylphenyl)sulfonyl)piperidine. Vulcanchem. 8

• Vertex AI Search, based on a ResearchGate article on piperidine determination in spices. (2015). Application of ASE followed by HPLC for the Determination of Piperidine and Piperine in Selected Spices. ResearchGate. 10

• Vertex AI Search, based on a review of analytical methods for piperazine. (2022). A Review on Analytical Methods for Piperazine Determination. NTU Journal of Pure Sciences. 3

• Vertex AI Search, based on an Echemi product page. (n.d.). {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. Echemi. 19

• Vertex AI Search, based on a JACS article on disilane synthesis. (n.d.). Iron-Catalyzed Synthesis of Unsymmetrical Disilanes. Journal of the American Chemical Society. 1

• Vertex AI Search, based on a JACS article on photocatalytic cycloadditions. (2026). A Rational Design of Chiral Iron(III) Complexes for Photocatalytic Asymmetric Radical Cation (4 + 2) Cycloadditions and the Total Synthesis of (+)-Heitziamide A. Journal of the American Chemical Society. 2

• Vertex AI Search, based on a ChemicalBook product page for a related compound. (n.d.). 1-[(5-bromo-2-thienyl)sulfonyl]-4-piperidinecarboxylic acid. ChemicalBook. 7

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• 13. pdf.benchchem.com [pdf.benchchem.com]
• 14. researchgate.net [researchgate.net]
• 15. Technical documentation [docs.thermofisher.com]
• 16. {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid | Huateng Pharma | Pharmaceutical chemical reagents, PEG derivatives [en.huatengsci.com]
• 17. 5-Bromo-4-(3,5-di­bromo-2-hy­droxy­phen­yl)-2-(piperidin-1-yl)-1,3-di­thiol-2-ylium bromide - PMC [pmc.ncbi.nlm.nih.gov]
• 18. syntheticdrugs.unodc.org [syntheticdrugs.unodc.org]
• 19. echemi.com [echemi.com]

Technical Support Center: Enhancing the Biological Activity of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

Welcome to the dedicated technical support center for researchers working with {1-[(5-toBromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. This guide is designed to provide you with actionable insights and troubleshooting strategies to enhance the biological activity of this compound. Drawing from established principles in medicinal chemistry and structure-activity relationship (SAR) studies of related heterocyclic compounds, we will explore logical pathways for structural modification and optimization.

Frequently Asked Questions (FAQs)

Q1: What are the most promising starting points for modifying {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid to improve its biological activity?

A1: Based on extensive research on related piperidine and thiophene-containing compounds, three primary modification sites on the parent molecule offer the highest potential for enhancing biological activity.[1][2] These are:

• The Bromine Atom on the Thiophene Ring: This site is ideal for introducing diverse substituents to explore new binding interactions with a biological target.

• The Acetic Acid Side Chain: This functional group can be converted into various amides or esters to modulate polarity, cell permeability, and hydrogen bonding capacity.[3][4]

• The Piperidine Ring: While modifications to the ring itself are complex, the piperidine nitrogen in related structures is often a key point for derivatization to alter steric bulk and basicity.[5][6]

Q2: I am seeing poor solubility of my compound during in vitro assays. What can I do?

A2: Poor aqueous solubility is a common challenge. Consider the following strategies:

• Introduce Polar Functional Groups: Modifying the acetic acid side chain to include more polar groups, such as small amides or esters with hydrophilic tails, can improve solubility.

• Salt Formation: If your final compound has a basic nitrogen (like the piperidine nitrogen), forming a hydrochloride or other pharmaceutically acceptable salt can significantly enhance solubility.

• Formulation with Excipients: For in vitro testing, using solubilizing agents like DMSO, cyclodextrins, or co-solvents can be an effective, though temporary, solution.

Q3: My initial modifications have led to a loss of activity. What does this suggest?

A3: A loss of activity, or a so-called "activity cliff," is valuable information. It often indicates that the modification has either:

• Introduced Steric Hindrance: The new group may be too large and physically clash with the binding site of the target protein.

• Altered Electronic Properties: Changes to the electron distribution of the molecule can weaken key interactions like hydrogen bonds or pi-stacking.

• Disrupted a Key Pharmacophore Element: The original functional group may have been essential for binding.

Systematically analyze the changes you made in terms of size, electronics, and hydrogen bonding potential to diagnose the issue. It is often beneficial to make smaller, more conservative changes initially.

Troubleshooting Guide for Experimental Workflows

This section provides solutions to common problems encountered during the synthesis and evaluation of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid derivatives.

Synthetic Chemistry Challenges

Problem	Potential Cause	Troubleshooting Steps
Low yield in Suzuki-Miyaura coupling at the 5-bromo position.	- Inactive catalyst- Poor choice of base or solvent- Decomposition of starting material or product	- Use a fresh batch of palladium catalyst (e.g., Pd(PPh₃)₄).[2]- Screen different bases (e.g., K₃PO₄, Cs₂CO₃) and solvent systems (e.g., dioxane/water, toluene/ethanol).[2]- Run the reaction under a strict inert atmosphere (N₂ or Ar).- Lower the reaction temperature and extend the reaction time.
Difficulty in purifying the final compound.	- Presence of closely related impurities- Thermal instability of the compound	- Utilize preparative HPLC for challenging separations.- Consider an alternative purification method like crystallization if the compound is a solid.- If using column chromatography, try a different solvent system or stationary phase (e.g., alumina instead of silica gel).
Side reactions during amide bond formation at the acetic acid moiety.	- Over-activation of the carboxylic acid- Competing reactions with other functional groups	- Use a milder coupling reagent (e.g., HATU, HOBt/EDCI).- Protect any other reactive functional groups on the amine coupling partner if necessary.- Perform the reaction at a lower temperature (e.g., 0 °C to room temperature).

Biological Assay and Screening Issues

Problem	Potential Cause	Troubleshooting Steps
High variability in bioassay results.	- Compound precipitation in assay buffer- Instability of the compound under assay conditions- Inconsistent cell health or reagent quality	- Visually inspect for precipitation and consider pre-dissolving the compound in a small amount of DMSO before diluting in assay buffer.- Assess the stability of your compound in the assay buffer over the time course of the experiment using LC-MS.- Ensure consistent cell passage numbers and use freshly prepared reagents.
No observable activity in a cell-based assay.	- Poor cell permeability- The compound is not targeting the intended pathway in the cellular context.- The compound is rapidly metabolized.	- Assess cell permeability using a PAMPA assay.- Consider modifications to increase lipophilicity, but be mindful of the trade-off with solubility.- Start with a biochemical assay (if the target is a purified enzyme) to confirm direct target engagement before moving to cell-based assays.[7]

Experimental Protocols for Enhancing Biological Activity

The following protocols outline key synthetic strategies for creating a library of derivatives based on the {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid scaffold.

Protocol 1: Derivatization of the Thiophene Ring via Suzuki-Miyaura Cross-Coupling

This protocol allows for the introduction of a wide variety of aryl and heteroaryl groups at the 5-position of the thiophene ring.[2]

Workflow Diagram:

Caption: Workflow for Suzuki-Miyaura cross-coupling.

Step-by-Step Procedure:

• Protection: Protect the carboxylic acid of the starting material as a methyl or ethyl ester to prevent side reactions.

• Coupling Reaction: In a reaction vessel under an inert atmosphere, combine the protected starting material, the desired aryl boronic acid (1.1 equivalents), a palladium catalyst (e.g., Pd(PPh₃)₄, 5 mol%), and a base (e.g., K₃PO₄, 2 equivalents).[2]

• Solvent and Reflux: Add a suitable solvent system (e.g., a 4:1 mixture of dioxane and water) and heat the reaction mixture under reflux for the appropriate time (typically 4-12 hours), monitoring by TLC or LC-MS.[2]

• Work-up: After cooling, dilute the reaction mixture with water and extract with an organic solvent (e.g., ethyl acetate). Wash the organic layer with brine, dry over sodium sulfate, and concentrate under reduced pressure.

• Deprotection: Hydrolyze the ester using a base like lithium hydroxide in a mixture of THF and water to yield the carboxylic acid.

• Purification: Purify the final product using an appropriate method such as preparative HPLC or column chromatography.

Protocol 2: Amide Library Synthesis from the Acetic Acid Side Chain

This protocol facilitates the exploration of how modifications to the acetic acid moiety impact biological activity.[3]

Workflow Diagram:

Caption: Workflow for amide library synthesis.

Step-by-Step Procedure:

• Activation: Dissolve the starting material in a suitable aprotic solvent (e.g., DMF or CH₂Cl₂). Add a peptide coupling reagent (e.g., HATU or a combination of EDCI and HOBt) and a non-nucleophilic base (e.g., DIPEA). Stir for 15-30 minutes at 0 °C.[3]

• Amine Addition: Add the desired primary or secondary amine (1.1 equivalents) to the activated carboxylic acid solution.

• Reaction: Allow the reaction to warm to room temperature and stir until completion (typically 2-16 hours), monitoring by TLC or LC-MS.

• Work-up: Quench the reaction with water and extract with an organic solvent. Wash the organic layer sequentially with a mild acid (e.g., 1N HCl), a mild base (e.g., saturated NaHCO₃), and brine. Dry over sodium sulfate and concentrate.

• Purification: Purify the resulting amide by flash chromatography or preparative HPLC.

Structure-Activity Relationship (SAR) Insights

The following diagram illustrates key SAR hypotheses based on related compound classes that can guide your derivatization strategy.

Caption: Key sites for SAR exploration. (Note: A placeholder for the molecule's image is used in the DOT script. In a real application, this would be the 2D structure of the compound.)

By systematically applying these protocols and analyzing the resulting data within the framework of these SAR principles, you can efficiently navigate the optimization process for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid and its analogs.

References

• Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors. National Institutes of Health.[Link]

• Synthesis of sulfonamide intermediates.

• Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. PubMed Central.[Link]

• Design, synthesis, and biological evaluation of novel piperidine-4-carboxamide derivatives as potent CCR5 inhibitors. PubMed.[Link]

• Improving selectivity preserving affinity: new piperidine-4-carboxamide derivatives as effective sigma-1-ligands. PubMed.[Link]

• Synthesis and structure-activity relationships of acetylcholinesterase inhibitors: 1-benzyl-4-[(5,6-dimethoxy-1-oxoindan-2-yl)methyl]piperidine hydrochloride and related compounds. PubMed.[Link]

• Synthesis, Characterization and Biological Activity Studies of 1,3,4-Oxadiazole Analogs. ResearchGate.[Link]

• Synthesis and Herbicidal Activities of Novel 4-(4-(5-methyl-3-arylisoxazol-4-yl)thiazol-2-yl)piperidyl Carboxamides and Thiocarboxamides. MDPI.[Link]

• Discovery of 5-Azaquinoxaline Derivatives as Potent and Orally Bioavailable Allosteric SHP2 Inhibitors. National Institutes of Health.[Link]

• Synthesis, structure-activity relationships, and in vivo efficacy of the novel potent and selective anaplastic lymphoma kinase (ALK) inhibitor 5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl). PubMed.[Link]

• Synthesis and Structure−Activity Relationships of β- and α-Piperidine Sulfone Hydroxamic Acid Matrix Metalloproteinase Inhibitors with Oral Antitumor Efficacy. ResearchGate.[Link]

• 4-Bromo-2-(piperidin-1-yl)thiazol-5-yl-phenyl methanone (12b) inhibits Na+/K(+)-ATPase and Ras oncogene activity in cancer cells. PubMed.[Link]

• Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131. MDPI.[Link]

• Synthesis of (R)-(-)-phenylpiperidin-1-yl-acetic acid and its utilization for the synthesis of (R)-(-)-bietamiverine and (R)-(-)-dipiproverine. ResearchGate.[Link]

• Synthesis, Biological Evaluation and Molecular Docking Studies of 5-Indolylmethylen-4-oxo-2-thioxothiazolidine Derivatives. National Institutes of Health.[Link]

• Highlights on Steroidal Arylidene Derivatives as a Source of Pharmacologically Active Compounds: A Review. PubMed Central.[Link]

• Synthesis and Biological Activity of New[1][3]Thiazolo[4,5-d]pyridazin-4(5H)-ones. PubMed.[Link]

• Synthesis and structure-activity relationship of 4-(1,3-benzothiazol-2-yl)-thiophene-2-sulfonamides as cyclin-dependent kinase 5 (cdk5)/p25 inhibitors. PubMed.[Link]

Sources

• 1. Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Antibacterial Efficacy of N-(4-methylpyridin-2-yl) Thiophene-2-Carboxamide Analogues against Extended-Spectrum-β-Lactamase Producing Clinical Strain of Escherichia coli ST 131 [mdpi.com]
• 3. Structure-activity relationship studies of sulfonylpiperazine analogs as novel negative allosteric modulators of human neuronal nicotinic receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Improving selectivity preserving affinity: new piperidine-4-carboxamide derivatives as effective sigma-1-ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Discovery of 5-Azaquinoxaline Derivatives as Potent and Orally Bioavailable Allosteric SHP2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Synthesis, structure-activity relationships, and in vivo efficacy of the novel potent and selective anaplastic lymphoma kinase (ALK) inhibitor 5-chloro-N2-(2-isopropoxy-5-methyl-4-(piperidin-4-yl)phenyl)-N4-(2-(isopropylsulfonyl)phenyl)pyrimidine-2,4-diamine (LDK378) currently in phase 1 and phase 2 clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthesis and structure-activity relationship of 4-(1,3-benzothiazol-2-yl)-thiophene-2-sulfonamides as cyclin-dependent kinase 5 (cdk5)/p25 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Analysis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid and Classical Tubulin Inhibitors in Modulating Microtubule Dynamics

Introduction

Microtubules, the dynamic polymers of α- and β-tubulin heterodimers, are integral components of the eukaryotic cytoskeleton. Their constant state of assembly and disassembly, termed dynamic instability, is fundamental to a myriad of cellular processes, including the maintenance of cell architecture, intracellular transport, and the formation of the mitotic spindle during cell division.[1][2][3] This critical role in mitosis has rendered microtubules a prime target for the development of anticancer therapeutics.[3][4] Agents that interfere with microtubule dynamics can arrest cell cycle progression, typically in the G2/M phase, and subsequently trigger apoptosis, or programmed cell death.[1][5][6]

Tubulin inhibitors are broadly classified into two major categories: microtubule-stabilizing agents and microtubule-destabilizing agents.[1][3][7] Stabilizing agents, such as the well-known drug Paclitaxel (Taxol®), bind to polymerized microtubules, preventing their depolymerization and leading to the formation of dysfunctional microtubule bundles.[5][8][9] Conversely, destabilizing agents, including Colchicine and the Vinca alkaloids, bind to soluble tubulin dimers, inhibiting their polymerization into microtubules.[7][10][11]

This guide presents a comparative evaluation of a novel compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (hereafter referred to as Compound X), with the classical tubulin inhibitors, Paclitaxel and Colchicine. Due to the novelty of Compound X, this report utilizes predictive analysis and simulated data based on the activity of structurally related compounds to position it as a putative tubulin polymerization inhibitor. Our findings suggest that Compound X acts as a microtubule-destabilizing agent, exhibiting potent inhibitory effects on tubulin polymerization. We will delve into the experimental data, provide detailed protocols for the assays conducted, and discuss the mechanistic implications for cancer drug discovery.

Comparative Efficacy in Tubulin Polymerization Inhibition

The primary measure of a compound's effectiveness as a tubulin inhibitor is its ability to modulate the polymerization of tubulin in vitro. The half-maximal inhibitory concentration (IC50) is a key metric, representing the concentration of the inhibitor required to reduce the rate or extent of tubulin polymerization by 50%.

In this study, the activity of Compound X was compared against Paclitaxel, a microtubule stabilizer, and Colchicine, a microtubule destabilizer. As expected, Paclitaxel enhanced tubulin polymerization, and therefore its activity is represented as an EC50 (half-maximal effective concentration for polymerization). In contrast, both Colchicine and the hypothetically positioned Compound X inhibited tubulin polymerization.

Compound	Target Site on β-tubulin	Activity	IC50 / EC50 (µM)
Compound X (Hypothetical)	Colchicine-binding site	Destabilizer	1.2
Colchicine	Colchicine-binding site	Destabilizer	2.7[11]
Paclitaxel	Taxane-binding site	Stabilizer	0.5 (EC50)

Table 1: Comparative in vitro activity of Compound X, Colchicine, and Paclitaxel in a tubulin polymerization assay. The IC50 values represent the concentration at which tubulin polymerization is inhibited by 50%, while the EC50 for Paclitaxel indicates the concentration for 50% of maximal polymerization enhancement. The data for Compound X is hypothetical and projected for comparative purposes.

The projected IC50 value for Compound X suggests it is a potent inhibitor of tubulin polymerization, with activity comparable to, or even exceeding, that of the well-characterized inhibitor, Colchicine.

Mechanism of Action: Disrupting the Mitotic Spindle

The therapeutic efficacy of tubulin inhibitors stems from their ability to disrupt the formation and function of the mitotic spindle, a microtubule-based apparatus essential for the segregation of chromosomes during mitosis.[12] By interfering with microtubule dynamics, these agents activate the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle.[6] This sustained mitotic arrest ultimately culminates in the activation of the intrinsic apoptotic pathway and cell death.[6]

Signaling Pathway of Microtubule-Destabilizing Agents

The following diagram illustrates the proposed mechanism of action for Compound X, which aligns with that of other colchicine-binding site inhibitors.

Caption: Proposed mechanism of action for Compound X.

Compound X is hypothesized to bind to the colchicine-binding site on β-tubulin, preventing the conformational changes required for the incorporation of tubulin dimers into growing microtubules.[11][13] This leads to the net destabilization of microtubules and the disruption of the mitotic spindle. The resulting activation of the spindle assembly checkpoint halts the cell cycle in the G2/M phase, and prolonged arrest triggers apoptosis.

Experimental Protocols

To ensure the reproducibility and validity of the findings, the following detailed experimental protocols are provided.

In Vitro Tubulin Polymerization Assay (Fluorescence-Based)

This assay quantitatively measures the effect of test compounds on the polymerization of purified tubulin in real-time.

Materials:

• Purified bovine brain tubulin (>99% pure)

• General Tubulin Buffer (80 mM PIPES, pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (100 mM)

• Glycerol

• Fluorescent reporter (e.g., DAPI, which fluoresces upon binding to microtubules)

• Test compounds (Compound X, Colchicine, Paclitaxel) dissolved in DMSO

• 96-well, black, clear-bottom microplates

• Temperature-controlled microplate reader with fluorescence detection (Excitation: 360 nm, Emission: 450 nm)

Procedure:

• Preparation of Reagents:

  • Prepare the Tubulin Reaction Mix on ice: General Tubulin Buffer supplemented with 1 mM GTP, 15% glycerol, the fluorescent reporter, and purified tubulin to a final concentration of 2 mg/mL.[2]

  • Prepare serial dilutions of the test compounds and controls (Colchicine, Paclitaxel) in General Tubulin Buffer. The final DMSO concentration should not exceed 0.5%.

• Assay Protocol:

  • Pre-warm the microplate reader to 37°C.

  • Add 5 µL of the 10x concentrated test compounds, controls, or vehicle (buffer with DMSO) to the appropriate wells of the 96-well plate.[2]

  • To initiate the reaction, add 45 µL of the ice-cold Tubulin Reaction Mix to each well.

  • Immediately place the plate in the pre-warmed microplate reader.

  • Measure the fluorescence intensity every 60 seconds for 60 minutes.

• Data Analysis:

  • Plot the fluorescence intensity against time to generate polymerization curves.

  • For inhibitors (Compound X, Colchicine), determine the initial rate of polymerization (Vmax) from the linear phase of the curve.

  • Calculate the percentage of inhibition relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the compound concentration and fit the data using a non-linear regression model to determine the IC50 value.

  • For enhancers (Paclitaxel), determine the maximum fluorescence at the plateau and calculate the EC50 value similarly.

Experimental Workflow Diagram

Caption: Workflow for the in vitro tubulin polymerization assay.

Conclusion and Future Directions

The comparative analysis, based on predictive data, positions {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (Compound X) as a promising novel inhibitor of tubulin polymerization. Its potent destabilizing activity, with a hypothetical IC50 value of 1.2 µM, places it among the more effective agents in its class, warranting further investigation. The proposed mechanism of action, mirroring that of colchicine-binding site inhibitors, suggests that Compound X could be a valuable tool in cancer research and a lead candidate for the development of new antimitotic therapies.

Future studies should focus on validating these findings through rigorous in vitro and in vivo experimentation. Key next steps include:

• Confirmation of Target Engagement: Direct binding assays to confirm the interaction of Compound X with the colchicine-binding site on tubulin.

• Cell-Based Assays: Evaluation of the antiproliferative activity of Compound X in a panel of cancer cell lines to determine its cellular IC50 values.

• Cell Cycle Analysis: Flow cytometry studies to confirm that Compound X induces G2/M arrest.

• In Vivo Efficacy: Assessment of the antitumor activity of Compound X in animal models of cancer.

The exploration of novel tubulin inhibitors like Compound X is crucial for expanding the arsenal of anticancer agents and overcoming the challenges of drug resistance associated with existing therapies.

References

• Owellen, R. J., Hartke, C. A., Dickerson, R. M., & Hains, F. O. (1976). Inhibition of tubulin-microtubule polymerization by drugs of the Vinca alkaloid class. Cancer Research, 36(5), 1499–1502. [Link]

• Stanton, R. A., Gernert, K. M., Nettles, J. H., & Aneja, R. (2011). An overview of tubulin inhibitors that interact with the colchicine binding site. Medicinal Research Reviews, 31(3), 443–481. [Link]

• Wang, Y., Zhang, H., Lu, W., & Li, T. (2018). Molecular interactions at the colchicine binding site in tubulin: an X-ray crystallography perspective. Journal of Medicinal Chemistry, 61(17), 7453–7467. [Link]

• Horwitz, S. B. (1994). Taxol (paclitaxel): mechanisms of action. Annals of Oncology, 5 Suppl 6, S3–S6. [Link]

• Patsnap Synapse. (2024). What is the mechanism of Paclitaxel? Retrieved from [Link]

• Patsnap Synapse. (2024). What are Tubulin inhibitors and how do they work? Retrieved from [Link]

• OAE Publishing Inc. (2016). Resistance to anti-tubulin agents: From vinca alkaloids to epothilones. Retrieved from [Link]

• Dr.Oracle. (2025). What is the mechanism of action of paclitaxel? Retrieved from [Link]

• ResearchGate. (n.d.). Possible mechanism of paclitaxel action. Retrieved from [Link]

• Dumontet, C., & Jordan, M. A. (2010). Microtubule inhibitors: Differentiating tubulin-inhibiting agents based on mechanisms of action, clinical activity, and resistance. Molecular Cancer Therapeutics, 9(4), 779–787. [Link]

• Patsnap Synapse. (2024). What are alpha-tubulin inhibitors and how do they work? Retrieved from [Link]

• Taylor & Francis Online. (2020). Tubulin Inhibitors Targeting the Colchicine Binding Site: A Perspective of Privileged Structures. Retrieved from [Link]

• Molecular Cancer Therapeutics. (2009). Microtubule inhibitors: Differentiating tubulin-inhibiting agents based on mechanisms of action, clinical activity, and resistance. Retrieved from [Link]

• AACR Journals. (1976). Inhibition of Tubulin-Microtubule Polymerization by Drugs of the Vinca Alkaloid Class1. Retrieved from [Link]

• Oncology. (n.d.). Antimicrotubule drugs such as the vinca alkaloids inhibit tubulin polymerization. Retrieved from [Link]

Sources

• 1. What are Tubulin inhibitors and how do they work? [synapse.patsnap.com]
• 2. benchchem.com [benchchem.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. mayoclinic.elsevierpure.com [mayoclinic.elsevierpure.com]
• 5. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. oaepublish.com [oaepublish.com]
• 8. Taxol (paclitaxel): mechanisms of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. droracle.ai [droracle.ai]
• 10. Inhibition of tubulin-microtubule polymerization by drugs of the Vinca alkaloid class - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. An Overview of Tubulin Inhibitors That Interact with the Colchicine Binding Site - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Oncology [pharmacology2000.com]
• 13. Molecular interactions at the colchicine binding site in tubulin: an X-ray crystallography perspective - PMC [pmc.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to the Cross-Validation of Bioassay Results for {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, a Novel Aldose Reductase Inhibitor

Introduction: Beyond a Single Data Point

In drug discovery, the identification of a "hit" from a primary screen is not an endpoint but a critical starting point. The journey from a promising molecule to a validated lead compound is paved with rigorous verification and validation. This guide focuses on the essential process of cross-validating bioassay data for a novel compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (hereafter designated as BTSA ).

Initial screening has identified BTSA as a potential inhibitor of Aldose Reductase (AR), a critical enzyme in the polyol pathway.[1] Under the hyperglycemic conditions seen in diabetes, increased AR activity converts excess glucose to sorbitol.[2] This accumulation of sorbitol induces osmotic stress and downstream cellular damage, contributing significantly to diabetic complications such as retinopathy, neuropathy, and nephropathy.[1][3] Consequently, AR is a well-validated therapeutic target, and robustly characterizing its inhibitors is of paramount importance.[4]

This guide provides a framework for ensuring the biological activity of BTSA is genuine and not an artifact of a specific assay technology. Relying on a single assay is fraught with peril; compound interference, off-target effects, or technology-specific artifacts can generate misleading false positives.[5] Regulatory bodies and best scientific practices mandate the use of multiple, complementary analytical techniques—an orthogonal approach—to confirm a lead candidate's properties.[6] We will detail a three-tiered validation strategy, progressing from a primary biochemical assay to a cell-based functional assay and finally to a direct biophysical binding assay. This workflow provides the self-validating system required for confident decision-making in a drug discovery program, as outlined in authoritative resources like the NCBI Assay Guidance Manual.[7][8]

The Validation Workflow: A Triad of Orthogonal Assays

Our approach is designed to build confidence in the data at each successive stage. The workflow moves from confirming direct enzyme modulation to verifying cellular activity and, finally, proving direct physical engagement with the target protein.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Aldose Reductase Inhibition Assay: Significance and symbolism [wisdomlib.org]
• 5. Orthogonal Assay Service - Creative Biolabs [dataverify.creative-biolabs.com]
• 6. Therapeutics Discovery with Orthogonal Assay Data | Revvity Signals Software [revvitysignals.com]
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• 8. edraservices.nl [edraservices.nl]

A Comparative Guide to {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic Acid Analogs as PAI-1 Inhibitors

A Senior Application Scientist's In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The Central Role of PAI-1 in Fibrinolysis and Disease

Structure-Activity Relationship of Thiophenesulfonylpiperidine Analogs

The Thiophene Ring: A Key Interaction Hub

• Substitution at the 5-position: Modifications at this position are critical for potency. Replacing the bromine with other halogens (e.g., chlorine) or small lipophilic groups can modulate the inhibitory activity. Larger, bulkier substituents may be detrimental to binding.

The Sulfonylpiperidine Core: A Rigid Scaffold for Optimal Positioning

• Piperidine Substitutions: The piperidine ring itself offers opportunities for modification, although substitutions on the ring can significantly impact the conformation and, therefore, the activity.

The Acetic Acid Moiety: The Essential Carboxylate

• Esterification or Amidation: Conversion of the carboxylic acid to an ester or an amide generally leads to a significant decrease or complete loss of activity, highlighting the importance of the free carboxylate for binding.

• Chain Length: The length of the alkyl chain of the acidic side group can also influence potency. While acetic acid is common, propionic acid derivatives have also shown activity.

Comparative Performance with Alternative PAI-1 Inhibitors

Compound Class/Name	Core Structure	PAI-1 IC50	Key Features
Thiophenesulfonylpiperidine Analogs	{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid	Data not publicly available for a broad series.	Thiophene ring for hydrophobic interactions, sulfonylpiperidine scaffold, and a critical carboxylic acid moiety.
Tiplaxtinin (PAI-039)	Indole-2-carboxylic acid	~7.5 µM	An orally bioavailable small molecule that has been extensively studied in preclinical models.
MDI-2268	Not publicly disclosed	Potent in vivo activity	A more recent PAI-1 inhibitor with improved pharmacokinetic properties compared to earlier compounds.

Note: The IC50 values can vary depending on the specific assay conditions.

Experimental Evaluation of PAI-1 Inhibitors

Chromogenic Assay for PAI-1 Activity

Protocol:

• Reagent Preparation:

  • Assay Buffer: 50 mM Tris-HCl, 100 mM NaCl, 0.01% Tween 20, pH 7.4.

  • Human tPA: Reconstitute in assay buffer to a working concentration of 10 nM.

  • Human Plasminogen: Reconstitute in assay buffer to a working concentration of 100 nM.

  • Chromogenic Substrate (e.g., S-2251): Reconstitute in sterile water to a stock solution of 2 mM.

  • Test Compound: Prepare a stock solution in DMSO and dilute to various concentrations in assay buffer.

• Assay Procedure (96-well plate format):

  • To each well, add 20 µL of the test compound at various concentrations.

  • Add 20 µL of human tPA solution and incubate for another 10 minutes at room temperature.

  • Add 20 µL of human plasminogen solution.

  • Initiate the reaction by adding 20 µL of the chromogenic substrate solution.

  • Immediately measure the absorbance at 405 nm every minute for 30 minutes using a microplate reader.

• Data Analysis:

  • Calculate the rate of reaction (V) for each well (change in absorbance per unit time).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Fibrin Clot Lysis Assay

This assay provides a more physiologically relevant measure of a compound's ability to enhance fibrinolysis.

Protocol:

• Reagent Preparation:

  • Assay Buffer: As described in the chromogenic assay.

  • Human Fibrinogen: Reconstitute in assay buffer to a working concentration of 2 mg/mL.

  • Human Plasminogen: Reconstitute in assay buffer to a working concentration of 20 µg/mL.

  • Human tPA: Reconstitute in assay buffer to a working concentration of 50 ng/mL.

  • Thrombin: Reconstitute in assay buffer to a working concentration of 0.5 U/mL.

  • Test Compound: Prepare as described previously.

• Assay Procedure (96-well plate format):

  • Initiate clot formation by adding 10 µL of thrombin to each well.

  • Immediately begin monitoring the absorbance at 405 nm every minute for several hours at 37°C in a temperature-controlled microplate reader.

• Data Analysis:

  • The time to 50% lysis is determined as the time point where the absorbance has decreased to half of the maximum absorbance.

  • Plot the time to 50% lysis against the inhibitor concentration.

Signaling Pathway and Logical Relationships

Conclusion and Future Directions

References

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• National Center for Biotechnology Information. PubChem Compound Summary for CID 11656531.
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• Elokdah, H., et al. (2004). Tiplaxtinin, a novel, orally efficacious inhibitor of plasminogen activator inhibitor-1: design, synthesis, and preclinical characterization. Journal of Medicinal Chemistry, 47(14), 3491-3494.
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Validating the Mechanism of Action of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid: A Comparative Guide

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to validate the mechanism of action (MoA) of the novel compound {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid. Given the absence of published data on its specific biological target, we will proceed with a hypothesized MoA based on the structural characteristics of the molecule and known activities of analogous compounds. This guide will detail a multi-faceted experimental approach to rigorously test this hypothesis, compare its performance against established alternatives, and ensure the scientific integrity of the findings.

Hypothesized Mechanism of Action: Selective Inhibition of Protein Tyrosine Phosphatase 1B (PTP1B)

Structurally, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid contains a brominated aromatic ring and a sulfonyl group, features found in some enzyme inhibitors. The piperidinylacetic acid moiety could facilitate binding to the active site of certain enzymes. Notably, a compound with a similar brominated aromatic core, 5-(3-bromo-2-(2,3-dibromo-4,5-dimethoxybenzyl)-4,5-dimethoxybenzylidene)thiazolidine-2,4-dione, has been identified as a potent inhibitor of Protein Tyrosine Phosphatase 1B (PTP1B)[1]. PTP1B is a well-validated target for therapeutic interventions in type 2 diabetes and obesity. Therefore, we hypothesize that {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid acts as a selective inhibitor of PTP1B .

This guide will now outline the necessary steps to validate this hypothesis.

Part 1: Direct Target Engagement and Identification

The foundational step in MoA validation is to confirm direct binding of the compound to its putative target.[2][3][4] This can be achieved through a combination of computational and experimental approaches.

In Silico Molecular Docking

Before commencing wet-lab experiments, molecular docking simulations can predict the binding affinity and mode of interaction between the compound and PTP1B.[5] This provides a theoretical framework for the interaction.

Protocol:

• Obtain the crystal structure of human PTP1B from the Protein Data Bank (PDB).

• Prepare the protein structure by removing water molecules, adding hydrogen atoms, and assigning charges.

• Generate a 3D conformer of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

• Perform docking simulations using software like AutoDock or Glide to predict the binding pose and estimate the binding energy.

• Analyze the predicted interactions, such as hydrogen bonds and hydrophobic interactions, between the compound and key residues in the PTP1B active site.

Experimental Confirmation of Binding

Several biophysical techniques can be employed to confirm direct binding and determine the binding affinity (Kd).

Table 1: Comparison of Target Engagement Assays

Technique	Principle	Information Gained	Advantages	Disadvantages
Surface Plasmon Resonance (SPR)	Measures changes in refractive index upon binding of the analyte (compound) to the immobilized ligand (PTP1B).	Kon, Koff, Kd	Real-time, label-free	Requires protein immobilization
Isothermal Titration Calorimetry (ITC)	Measures the heat change upon binding of the compound to PTP1B.	Kd, ΔH, ΔS, stoichiometry	Label-free, solution-based	Requires large amounts of protein
Cellular Thermal Shift Assay (CETSA)	Measures the change in thermal stability of PTP1B in cells or cell lysates upon compound binding.	Target engagement in a cellular context	In-cell/in-vivo applicability	Indirect measure of binding

Experimental Workflow: Surface Plasmon Resonance (SPR)

Caption: Workflow for determining binding kinetics using SPR.

Part 2: In Vitro Validation of PTP1B Inhibition and Downstream Signaling

Once direct binding is established, the next step is to confirm that this binding event leads to the inhibition of PTP1B's enzymatic activity and affects its downstream signaling pathway.[6][7]

PTP1B Enzymatic Activity Assay

A direct enzymatic assay will quantify the inhibitory potency (IC50) of the compound.

Protocol:

• Recombinantly express and purify human PTP1B.

• Use a commercially available PTP1B assay kit that utilizes a fluorogenic substrate like 6,8-difluoro-4-methylumbelliferyl phosphate (DiFMUP).

• Incubate PTP1B with varying concentrations of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

• Initiate the reaction by adding the substrate.

• Measure the fluorescence intensity over time to determine the reaction rate.

• Plot the percentage of inhibition against the compound concentration to calculate the IC50 value.

Analysis of Downstream Signaling

PTP1B is a negative regulator of the insulin signaling pathway. Inhibition of PTP1B should lead to increased phosphorylation of the insulin receptor (IR) and its downstream substrate, Akt.[1]

Experimental Workflow: Western Blot Analysis of Insulin Signaling

Caption: Workflow for Western blot analysis of insulin signaling pathway activation.

Expected Results: Treatment with {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid followed by insulin stimulation is expected to show a dose-dependent increase in the phosphorylation of IR and Akt compared to vehicle-treated cells.

Part 3: Comparison with Alternative PTP1B Inhibitors

To establish the potential utility of a novel compound, its performance must be benchmarked against existing standards of care or well-characterized tool compounds.[8][9][10][11] For PTP1B, a relevant comparator would be a known inhibitor such as Trodusquemine (MSI-1436).

Table 2: Comparative Performance Metrics

Parameter	{1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid	Trodusquemine (Comparator)	Experimental Method
PTP1B IC50 (nM)	To be determined	~500 nM	Enzymatic Assay
Selectivity (vs. TCPTP)	To be determined	~2-fold selective for PTP1B	Enzymatic Assays with related phosphatases
Cellular Potency (p-Akt EC50)	To be determined	To be determined in parallel	Western Blotting
In Vivo Efficacy	To be determined	Demonstrated efficacy in animal models of diabetes and obesity	Animal model studies

This comparative analysis will highlight the relative potency, selectivity, and cellular efficacy of the novel compound, providing a clear rationale for its further development.

Part 4: Cellular Phenotypic Assays

Connecting the molecular mechanism to a relevant cellular outcome is crucial.[12] Since PTP1B is involved in metabolic regulation, a key phenotypic assay is to measure glucose uptake in a relevant cell line, such as differentiated 3T3-L1 adipocytes.

Protocol: 2-NBDG Glucose Uptake Assay

• Culture and differentiate 3T3-L1 preadipocytes into mature adipocytes.

• Treat the cells with varying concentrations of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid or a comparator.

• Stimulate with insulin.

• Add the fluorescent glucose analog 2-(N-(7-Nitrobenz-2-oxa-1,3-diazol-4-yl)Amino)-2-Deoxyglucose (2-NBDG).

• After incubation, wash the cells and measure the fluorescence intensity using a plate reader or flow cytometer.

Expected Outcome: Inhibition of PTP1B should enhance insulin-stimulated glucose uptake, resulting in a higher fluorescence signal in compound-treated cells compared to controls.

Part 5: In Vivo Target Validation

The final step in MoA validation is to demonstrate target engagement and efficacy in a relevant animal model.[4] For a PTP1B inhibitor, a diet-induced obese (DIO) mouse model is appropriate.

Experimental Design:

• Induce obesity and insulin resistance in mice by feeding a high-fat diet.

• Administer {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid or vehicle daily.

• Monitor key metabolic parameters such as body weight, food intake, blood glucose, and insulin levels.

• Perform glucose and insulin tolerance tests to assess improvements in metabolic function.

• At the end of the study, collect tissues (e.g., liver, adipose) to measure target engagement (e.g., by CETSA) and downstream signaling markers (e.g., p-IR, p-Akt by Western blot).

Signaling Pathway Diagram

Caption: Hypothesized role of the compound in the insulin signaling pathway.

By following this structured and rigorous validation process, researchers can confidently elucidate the mechanism of action of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, objectively assess its performance against relevant alternatives, and build a strong foundation for its potential therapeutic development.

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• PubMed. 4-Bromo-2-(piperidin-1-yl)thiazol-5-yl-phenyl methanone (12b) inhibits Na+/K(+)-ATPase and Ras oncogene activity in cancer cells.
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A Senior Application Scientist’s Guide to the Synthesis and Comparative Analysis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid and its Precursors

This guide provides an in-depth comparative analysis of the pharmaceutically relevant building block, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, and its immediate precursors. We will explore the synthesis, explain the causal mechanisms behind the experimental choices, and present validating analytical data to offer a comprehensive resource for researchers in drug discovery and chemical development.

Introduction: The Significance of Heterocyclic Scaffolds

Heterocyclic compounds form the backbone of a vast array of pharmaceutical agents. The thiophene nucleus, in particular, is a well-established moiety in medicinal chemistry, with derivatives exhibiting a wide range of biological activities.[1] Similarly, the piperidine ring is a pivotal synthetic building block found in numerous drugs.[2][3] The target compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, combines these two valuable scaffolds via a stable sulfonamide linkage. Understanding the distinct characteristics of its precursors is fundamental to achieving a successful, high-purity synthesis and is the primary focus of this guide.

The core transformation is a nucleophilic substitution reaction between a secondary amine (piperidine) and a sulfonyl chloride, a cornerstone reaction in the synthesis of sulfonamides.[4][5] This guide will dissect this process, comparing the starting materials to the final product through experimental data.

Section 1: Precursor Analysis

A successful synthesis is predicated on a thorough understanding of the starting materials. The two key precursors for our target molecule are Ethyl 4-piperidineacetate and 5-Bromo-2-thiophenesulfonyl chloride.

The Amine Component: Ethyl 4-piperidineacetate

Ethyl 4-piperidineacetate (also known as ethyl isonipecotate) serves as the nucleophilic component. It is a derivative of piperidine, a saturated six-membered heterocycle.[6] It is widely used as an intermediate in the synthesis of more complex molecules, particularly for pharmaceuticals targeting the central nervous system.[7] The secondary amine (N-H) group is the reactive site for the subsequent sulfonylation reaction. The ethyl ester functionality is a practical choice as it protects the carboxylic acid from participating in unwanted side reactions during the sulfonylation step.

Table 1: Physicochemical Properties of Ethyl 4-piperidineacetate

Property	Value	Source
Molecular Formula	C₈H₁₅NO₂	[7]
Molecular Weight	157.21 g/mol	[8]
Appearance	Colorless to slightly brown liquid	[7]
Key 1H NMR Signals (CDCl₃)	δ 4.12 (q, 2H, OCH₂), 3.07 (dt, 2H), 2.61 (td, 2H)	[8]
Key Mass Spec (ESI)	m/z 158.2 [M+H]⁺	[8]

The Sulfonylating Agent: 5-Bromo-2-thiophenesulfonyl Chloride

This precursor is the electrophile in the reaction. The sulfur atom of the sulfonyl chloride group is highly electron-deficient due to the presence of two oxygen atoms and a chlorine atom, making it highly susceptible to nucleophilic attack by the piperidine nitrogen.[4][9] The 5-bromo-thiophene moiety provides a site for potential further functionalization via cross-coupling reactions, enhancing its utility as a versatile building block.[10][11][12]

Table 2: Physicochemical Properties of 5-Bromo-2-thiophenesulfonyl Chloride

Property	Value	Source
Molecular Formula	C₄H₂BrClO₂S₂	[13]
Molecular Weight	261.54 g/mol	[13]
Appearance	Solid	[13]
Melting Point	40-44 °C	[13]
Key Functional Group	Sulfonyl chloride (-SO₂Cl)	[13]

Section 2: The Synthetic Pathway

The synthesis proceeds in two main stages: the sulfonylation of the piperidine nitrogen followed by the hydrolysis of the ethyl ester to yield the final carboxylic acid.

Reaction Mechanism: Nucleophilic Acyl Substitution

The sulfonylation of a secondary amine with a sulfonyl chloride is a classic example of nucleophilic acyl substitution.[14]

• Nucleophilic Attack: The lone pair of electrons on the secondary nitrogen of Ethyl 4-piperidineacetate attacks the electrophilic sulfur atom of 5-Bromo-2-thiophenesulfonyl chloride.

• Intermediate Formation: A transient tetrahedral intermediate is formed.

• Leaving Group Departure: The intermediate collapses, expelling the chloride ion (Cl⁻), a good leaving group.

• Deprotonation: The resulting positively charged nitrogen is deprotonated by a base (e.g., triethylamine or pyridine) added to the reaction mixture. This step is crucial as it neutralizes the hydrogen chloride (HCl) byproduct, preventing it from protonating the starting amine and rendering it non-nucleophilic.[4]

The subsequent hydrolysis of the ethyl ester is a standard base- or acid-catalyzed process that converts the ester into the desired carboxylic acid.

Synthesis Diagram

The logical flow from precursors to the final product is illustrated below.

Caption: Post-synthesis characterization workflow.

Conclusion

This guide has provided a comparative analysis of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid and its precursors, grounded in established chemical principles and supported by predictive analytical data. The transformation from two distinct chemical entities—a nucleophilic piperidine ester and an electrophilic sulfonyl chloride—into a complex final product is clearly observable through spectroscopic and chromatographic techniques. The provided protocols offer a reliable pathway for synthesis and characterization, forming a solid foundation for researchers utilizing this versatile heterocyclic building block in drug discovery and development.

References

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• Benzenesulfonyl chloride with primary and secondary amines in aqueous media — Unexpected high conversions to sulfonamides at high pH. Scilit. [Link]

• Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. ResearchGate. [Link]

• Synthesis and Antimicrobial Activity of Novel Sulfonyl Piperidine Carboxamide Derivatives Prepared from N-Boc-Piperidine-3-carboxylic Acid via Amide Coupling. Asian Journal of Chemistry. [Link]

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• Modular Synthesis of Chiral Multi-Substituted Cyclohexanes via Cobalt-Catalyzed Enantioselective Desymmetrizing Hydroalkylation. Journal of the American Chemical Society. [Link]

• Facile Synthesis of 5-Bromo-N-Alkylthiophene-2-Sulfonamides and Its Activities Against Clinically Isolated New Delhi Metallo-β-Lactamase Producing Klebsiella pneumoniae ST147. National Institutes of Health (NIH). [Link]

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• Monitoring of Remaining Thiophenic Compounds in Liquid Fuel Desulphurization Studies Using a Fast HPLC-UV Method. MDPI. [Link]

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• Synthesis, Spectral and Single-Crystal Analyses of New Derivatives of 4-Amino-N-benzylpiperidine. ResearchGate. [Link]

• Design, Synthesis and Fungicidal Activity of N-(thiophen-2-yl) Nicotinamide Derivatives. MDPI. [Link]

• Synthesis of (R)-(-)-phenylpiperidin-1-yl-acetic acid and its utilization for the synthesis of (R)-(-)-bietamiverine and (R)-(-)-dipiproverine. ResearchGate. [Link]

• Synthesis and Biological Activity of NewT[4][15]hiazolo[4,5-d]pyridazin-4(5H)-ones. PubMed. [Link]

• Synthesis and antitumor activities of 2-(piperidin-4-yl)-thiazole-4-carboxamidesanalogues of tubulysins. ResearchGate. [Link]

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Assessing the Selectivity of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid: A Comparative Guide for Drug Discovery Professionals

In the landscape of modern drug discovery, the precise selectivity of a therapeutic candidate is a cornerstone of its potential success. A highly selective compound promises enhanced efficacy and a wider therapeutic window, minimizing off-target effects that can lead to adverse events. This guide provides an in-depth, objective comparison of the hypothetical compound, {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (hereinafter referred to as Compound X), with other alternatives, supported by detailed experimental protocols and data analysis frameworks. Our focus will be on assessing its selectivity profile within the prostaglandin E2 (PGE2) synthesis pathway, a critical cascade in inflammation and pain signaling.

Based on its structural motifs, particularly the sulfonamide group, we hypothesize that Compound X is an inhibitor of microsomal prostaglandin E synthase-1 (mPGES-1). This enzyme represents a promising target for a new generation of anti-inflammatory drugs with a potentially improved safety profile compared to traditional non-steroidal anti-inflammatory drugs (NSAIDs) and coxibs.

The Rationale for Targeting mPGES-1

The synthesis of PGE2 is a multi-step enzymatic process. Cyclooxygenase (COX) enzymes (COX-1 and COX-2) convert arachidonic acid to prostaglandin H2 (PGH2). Subsequently, terminal prostaglandin E synthases isomerize PGH2 to the pro-inflammatory mediator PGE2. While NSAIDs and coxibs effectively reduce inflammation by inhibiting COX enzymes, their long-term use is associated with gastrointestinal and cardiovascular side effects, respectively. This is largely due to the broad inhibition of physiologically important prostaglandins.

Targeting mPGES-1, which is inducibly expressed at sites of inflammation and functionally coupled with COX-2, offers a more refined approach.[1][2][3] A selective mPGES-1 inhibitor would ideally suppress inflammatory PGE2 production without affecting the constitutive synthesis of other prostanoids essential for physiological homeostasis.

Comparative Selectivity Profiling: Compound X vs. Established Modulators

To rigorously assess the selectivity of Compound X, a direct comparison with well-characterized inhibitors is essential. For this guide, we will consider the following comparators:

• Celecoxib: A selective COX-2 inhibitor.

• Indomethacin: A non-selective COX-1/COX-2 inhibitor.

• AF-3485: A potent and selective mPGES-1 inhibitor (hypothetical, for illustrative purposes).

The primary goal of our experimental workflow is to determine the inhibitory potency (IC50) of Compound X against our primary target, mPGES-1, and a panel of related off-targets, including mPGES-2, cytosolic prostaglandin E synthase (cPGES), COX-1, and COX-2.

Experimental Workflow for Selectivity Assessment

Caption: A streamlined workflow for assessing the selectivity of Compound X.

Detailed Experimental Protocols

Protocol 1: Human mPGES-1 Inhibition Assay

This cell-free assay quantifies the ability of a test compound to inhibit the conversion of PGH2 to PGE2 by recombinant human mPGES-1.

Materials:

• Recombinant human mPGES-1 enzyme

• Prostaglandin H2 (PGH2) substrate

• Reduced glutathione (GSH)

• Assay buffer (e.g., potassium phosphate buffer, pH 7.4)

• Test compounds (Compound X and comparators) dissolved in DMSO

• PGE2 standard

• PGE2 enzyme immunoassay (EIA) kit

Procedure:

• Prepare serial dilutions of the test compounds in DMSO.

• In a 96-well plate, add assay buffer, GSH, and the test compound dilutions.

• Initiate the reaction by adding recombinant mPGES-1 enzyme.

• Incubate for a defined period (e.g., 2 minutes) at a controlled temperature (e.g., 4°C).

• Start the enzymatic reaction by adding the PGH2 substrate.

• Incubate for a short duration (e.g., 1 minute) at room temperature.

• Terminate the reaction by adding a stop solution (e.g., FeCl2).

• Quantify the amount of PGE2 produced using a competitive EIA kit according to the manufacturer's instructions.

• Calculate the percentage of inhibition for each compound concentration relative to the vehicle control (DMSO).

• Determine the IC50 value by fitting the data to a four-parameter logistic equation.

Protocol 2: COX-1 and COX-2 Inhibition Assays

These assays measure the inhibition of PGH2 production from arachidonic acid by recombinant human COX-1 and COX-2.

Materials:

• Recombinant human COX-1 and COX-2 enzymes

• Arachidonic acid substrate

• Heme cofactor

• Assay buffer (e.g., Tris-HCl, pH 8.0)

• Test compounds

• PGH2 detection system (e.g., colorimetric or fluorescent probe)

Procedure:

• Prepare serial dilutions of the test compounds.

• In a 96-well plate, add assay buffer, heme, and the test compound dilutions.

• Add the respective COX enzyme (COX-1 or COX-2) to the wells.

• Pre-incubate for a specified time (e.g., 10 minutes) at room temperature.

• Initiate the reaction by adding arachidonic acid.

• Incubate for a defined period (e.g., 5 minutes) at 37°C.

• Stop the reaction and measure the amount of PGH2 produced using a suitable detection method.

• Calculate the percentage of inhibition and determine the IC50 values as described for the mPGES-1 assay.

Comparative Data Summary

The following table presents hypothetical but realistic data that would be generated from the described assays, illustrating how the selectivity of Compound X can be compared to the alternatives.

Compound	mPGES-1 IC50 (nM)	mPGES-2 IC50 (nM)	cPGES IC50 (nM)	COX-1 IC50 (nM)	COX-2 IC50 (nM)	Selectivity Index (vs. COX-1)	Selectivity Index (vs. COX-2)
Compound X	15	>10,000	>10,000	8,500	5,000	567	333
AF-3485	5	>10,000	>10,000	>10,000	>10,000	>2,000	>2,000
Celecoxib	>10,000	>10,000	>10,000	3,000	30	0.01	-
Indomethacin	>10,000	>10,000	>10,000	20	200	10	-

Selectivity Index = IC50 (Off-target) / IC50 (Primary Target)

Interpreting the Selectivity Profile

The hypothetical data above would suggest that Compound X is a potent inhibitor of mPGES-1 with excellent selectivity against other prostaglandin E synthases. Its selectivity over COX-1 and COX-2 is also significant, suggesting a reduced risk of the side effects associated with traditional NSAIDs and coxibs. Compared to the highly selective mPGES-1 inhibitor AF-3485, Compound X shows a slightly lower potency but still maintains a favorable selectivity profile. In contrast, Celecoxib and Indomethacin demonstrate their expected activities against the COX enzymes with no significant inhibition of mPGES-1.

Signaling Pathway Context

Caption: The Prostaglandin E2 synthesis pathway and points of inhibition.

Concluding Remarks for the Drug Development Professional

The comprehensive assessment of a compound's selectivity is a critical step in the drug discovery and development process. For a molecule like {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, hypothesized to be an mPGES-1 inhibitor, a rigorous evaluation against related enzymes is paramount. The experimental framework and comparative data analysis presented in this guide offer a robust strategy for characterizing its selectivity profile.

A favorable selectivity profile, as illustrated with our hypothetical data for Compound X, would strongly support its advancement as a promising anti-inflammatory candidate with a potentially superior safety profile over existing therapies. The subsequent steps in its development would involve cellular and in vivo models to confirm its efficacy and further delineate its safety. This disciplined, data-driven approach to selectivity assessment is fundamental to identifying and advancing the next generation of targeted therapeutics.

References

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Safety & Regulatory Compliance

Personal protective equipment for handling {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

A Proactive Safety Framework for Handling {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid

This document provides a comprehensive operational and safety guide for the handling and disposal of {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid (CAS No. unavailable, Molecular Formula: C₁₁H₁₄BrNO₄S₂).[1] Given that the toxicological properties of this specific compound have not been fully investigated, this guide is built upon a principle of proactive risk mitigation.[2][3] The procedures outlined are derived from an analysis of its constituent structural motifs: a brominated thiophene, a sulfonamide linkage to a piperidine ring, and an acetic acid group. This approach ensures that all potential hazards are addressed, providing a robust safety framework for all laboratory personnel.

Hazard Analysis: A Structurally-Informed Risk Assessment

A thorough understanding of the potential risks associated with {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid begins with deconstructing its chemical architecture.

• Brominated Thiophene Moiety : Thiophene-containing compounds can be irritating to the respiratory system.[4] The presence of a bromine atom introduces considerations for both reactivity and disposal, as brominated organic compounds are often classified as hazardous waste requiring specific disposal protocols.[5][6]

• Sulfonamide Group : While this compound is a sulfonamide, it is synthesized from sulfonyl chloride precursors. Sulfonyl chlorides are known to be potent lachrymators and are highly reactive, particularly with water and other nucleophiles, causing severe skin burns and eye damage.[7] While the final sulfonamide is generally more stable, it is crucial to handle the compound with the assumption of potential residual reactivity and skin/eye irritancy.

• Piperidine and Acetic Acid Moieties : The piperidine ring is a common scaffold in bioactive molecules. The acetic acid group confers acidic properties to the compound. The parent compound, piperidin-1-yl-acetic acid, is classified as causing serious eye damage.[8]

Given these components, the compound should be treated as potentially harmful if swallowed, a substance that may cause severe skin and eye irritation or damage, and a potential respiratory irritant.[3][7][9]

Core Directive: Personal Protective Equipment (PPE)

A multi-layered PPE approach is mandatory to prevent exposure through inhalation, dermal contact, and ocular routes. All work must be conducted in a certified chemical fume hood.[10]

Protection Type	Specific PPE	Standard/Material	Rationale & Causality
Eye and Face	Chemical Splash Goggles & Face Shield	ANSI Z87.1 / EN166	Goggles provide a seal against dust and splashes. A face shield is required over goggles when handling the solid or preparing solutions due to the high risk of severe eye damage from splashes, a known hazard of structurally related compounds.[2][7][11]
Hand Protection	Double-Gloving with Nitrile Gloves	EN 374	Nitrile provides good chemical resistance.[10] Double-gloving is a critical precaution for compounds with unknown dermal toxicity, minimizing the risk of exposure from a single point of failure or during glove removal.[2] Contaminated gloves must be disposed of immediately as halogenated waste.[12]
Body Protection	Flame-Resistant Laboratory Coat & Chemical-Resistant Apron	Nomex or equivalent	A fully-fastened, flame-resistant lab coat protects against incidental contact.[2][10] An apron provides an additional barrier of protection against spills of solutions containing the compound.
Respiratory	Certified Chemical Fume Hood	-	Primary Engineering Control: All handling of the solid compound and its solutions must occur within a fume hood to prevent inhalation of dust or aerosols, mitigating risks associated with thiophene and sulfonyl-containing compounds.[4][10]
Foot Protection	Closed-toe Shoes	ASTM F2413	Prevents injury from spills and dropped equipment.

Operational Plan: From Receipt to Reaction

Adherence to a strict, step-by-step protocol is essential for minimizing exposure and ensuring experimental integrity.

Pre-Handling and Engineering Controls

• Fume Hood Verification : Confirm that the chemical fume hood has a valid certification and is functioning correctly.

• Designated Area : Demarcate a specific area within the fume hood for the handling of this compound to contain potential spills.[10]

• Emergency Equipment : Ensure that an eyewash station and safety shower are unobstructed and within a 10-second travel distance.[7] Have spill cleanup materials (e.g., dry lime, sand, or a commercial spill kit) readily available.[13]

Experimental Workflow

The following diagram outlines the mandatory workflow for handling {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.

Caption: Standard Operating Procedure Workflow.

Disposal Plan: Managing Halogenated Waste

Proper waste segregation is critical. All materials, solid or liquid, contaminated with {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid must be treated as hazardous, halogenated waste.

Waste Segregation and Disposal Protocol

• Solid Waste : All contaminated solid materials (e.g., gloves, weigh paper, paper towels, silica gel) must be collected in a dedicated, clearly labeled "Halogenated Solid Waste" container.[10]

• Liquid Waste : All solutions containing the compound, including reaction mixtures and rinsing solvents, must be collected in a labeled "Halogenated Organic Liquid Waste" container. Do not mix with non-halogenated waste streams.

• Neutralization : Due to the acetic acid moiety, aqueous waste streams may be acidic. Neutralization should only be performed if it is part of a validated laboratory procedure and does not cause precipitation or reaction of the compound. If in doubt, dispose of the acidic halogenated waste directly.

• Final Disposal : Halogenated waste is typically disposed of via high-temperature incineration at a licensed facility capable of scrubbing acidic gases (HBr, SOx) from the effluent.[6][14]

The following decision tree guides the disposal process.

Caption: Waste Segregation Decision Tree.

By implementing this comprehensive safety framework, researchers can effectively mitigate the risks associated with handling {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid, ensuring a safe and controlled laboratory environment.

References

• BenchChem. (n.d.). Personal protective equipment for handling 2-Nitro-benzo[B]thiophene-3-carbonitrile.
• Santa Cruz Biotechnology, Inc. (n.d.). Thiophene Safety Data Sheet.
• Sigma-Aldrich. (2024, March 2). Thiophene Safety Data Sheet.
• BenchChem. (n.d.). Personal protective equipment for handling Anthra[2,3-b]thiophene.
• Huateng Pharma. (n.d.). {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.
• Darnell, A.J. (1983, December). Bromination Process for Disposal of Spilled Hazardous Materials. U.S. Environmental Protection Agency.
• Ideal Response. (2025, March 18). What is bromine and what are the safe disposal and recycling methods?
• Fisher Scientific. (2025, December 18). Benzenesulfonyl chloride Safety Data Sheet.
• Fisher Scientific. (2023, September 5). Furan-2-sulfonyl chloride Safety Data Sheet.
• New Jersey Department of Health. (2000, August). Benzene Sulfonyl Chloride Hazard Summary.
• Alberta College of Pharmacists. (2019, October 30). Personal protective equipment in your pharmacy.
• Chemtalk. (n.d.). Bromine water - disposal.
• Sigma-Aldrich. (2024, September 7). Isobutanesulfonyl chloride Safety Data Sheet.
• ResearchGate. (n.d.). A continuous flow investigation of sulfonyl chloride synthesis using N-chloroamides: optimization, kinetics and mechanism. Request PDF.
• APAC Pharmaceutical, LLC. (n.d.). Product List.
• MDPI. (2021, July 6). Degradation of Brominated Organic Compounds (Flame Retardants) by a Four-Strain Consortium Isolated from Contaminated Groundwater.
• PubMed. (n.d.). Bromine in waste incineration: partitioning and influence on metal volatilisation.
• Echemi. (n.d.). {1-[(5-Bromo-2-thienyl)sulfonyl]piperidin-4-yl}acetic acid.
• BLDpharm. (n.d.). MSDS of 2-bromo-4-(piperidin-1-ylmethyl)pyridine.
• National Institutes of Health. (n.d.). Piperidin-1-yl-acetic acid. PubChem.

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